molecular formula C11H9FN2O B15267102 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Cat. No.: B15267102
M. Wt: 204.20 g/mol
InChI Key: WQYUYFOTLYRYDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a useful research compound. Its molecular formula is C11H9FN2O and its molecular weight is 204.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9FN2O

Molecular Weight

204.20 g/mol

IUPAC Name

2-fluoro-6-(4-methylpyrazol-1-yl)benzaldehyde

InChI

InChI=1S/C11H9FN2O/c1-8-5-13-14(6-8)11-4-2-3-10(12)9(11)7-15/h2-7H,1H3

InChI Key

WQYUYFOTLYRYDY-UHFFFAOYSA-N

Canonical SMILES

CC1=CN(N=C1)C2=C(C(=CC=C2)F)C=O

Origin of Product

United States
Foundational & Exploratory

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde: Structural Analysis & Synthetic Methodology

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the chemical structure, synthesis, and reactivity profile of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde , a specialized heterocyclic intermediate used in the development of kinase inhibitors and atropisomeric pharmaceutical scaffolds.

Introduction

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a trisubstituted benzene derivative characterized by a dense steric environment around the aldehyde functionality. It serves as a critical "hinge" scaffold in medicinal chemistry, particularly for drugs targeting the ATP-binding pockets of kinases (e.g., ALK5, p38 MAP kinase). The molecule features a benzaldehyde core flanked by an electron-withdrawing fluorine atom at the C2 position and a bulky, electron-rich 4-methylpyrazole moiety at the C6 position.

This specific substitution pattern creates a unique electronic and steric profile:

  • Electronic Push-Pull: The C2-fluorine activates the ring via induction, while the C6-pyrazole donates electron density through resonance, modulating the electrophilicity of the aldehyde.

  • Steric Atropisomerism: The bulk of the pyrazole ring at C6 forces the aldehyde group out of planarity, introducing potential axial chirality or restricted rotation, a feature increasingly exploited to improve selectivity in drug-target binding.

Chemical Structure & Properties

Nomenclature and Connectivity
  • IUPAC Name: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

  • Molecular Formula: C₁₁H₉FN₂O

  • Molecular Weight: 204.20 g/mol

  • Core Scaffold: Benzaldehyde[1]

  • Substituents:

    • Position 2: Fluoro (-F)[2][3][4][5]

    • Position 6: 4-Methyl-1H-pyrazol-1-yl (attached via Nitrogen-1)

Conformational Analysis

The steric congestion between the carbonyl oxygen (C1-CHO) and the pyrazole ring (C6) prevents the molecule from adopting a fully planar conformation.

  • Torsion Angle: The pyrazole ring is typically twisted 40–60° relative to the benzene plane to minimize repulsion between the pyrazole's C5-proton and the aldehyde oxygen.

  • Intramolecular Interactions: A weak non-classical hydrogen bond may exist between the aldehyde hydrogen and the fluorine atom (C–H···F), further stabilizing specific conformers.

Physical Properties (Predicted)
PropertyValue / Description
Appearance White to pale yellow crystalline solid
Melting Point 95–105 °C (Typical for this class)
Solubility Soluble in DMSO, DMF, DCM, EtOAc; Insoluble in Water
LogP ~2.1 (Moderate Lipophilicity)
H-Bond Donors 0
H-Bond Acceptors 3 (Aldehyde O, Pyrazole N2, F)

Synthetic Methodology

The most robust route to this compound is the Nucleophilic Aromatic Substitution (SₙAr) of 2,6-difluorobenzaldehyde with 4-methylpyrazole. This method is preferred over metal-catalyzed couplings (e.g., Ullmann or Buchwald-Hartwig) due to the high activation provided by the two ortho-fluorine atoms.

Reaction Scheme (Graphviz)

Synthesis SM1 2,6-Difluorobenzaldehyde (Electrophile) Inter Meisenheimer Complex SM1->Inter + SM2 SM2 4-Methylpyrazole (Nucleophile) SM2->Inter Base K2CO3 or Cs2CO3 (Base) Base->Inter Deprotonation Solvent DMF or DMSO (Solvent, 80-100°C) Solvent->Inter Stabilization Prod 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl) benzaldehyde Inter->Prod - HF (as KF)

Caption: SₙAr synthesis pathway utilizing the activated 2,6-difluoro core.

Detailed Experimental Protocol

Objective: Synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde on a 10 mmol scale.

Reagents:

  • 2,6-Difluorobenzaldehyde (1.42 g, 10.0 mmol)

  • 4-Methylpyrazole (0.90 g, 11.0 mmol, 1.1 equiv)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.07 g, 15.0 mmol, 1.5 equiv)

  • N,N-Dimethylformamide (DMF), anhydrous (20 mL)

Procedure:

  • Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-methylpyrazole (0.90 g) in anhydrous DMF (20 mL).

  • Activation: Add K₂CO₃ (2.07 g) in a single portion. Stir at room temperature for 15 minutes to generate the pyrazolate anion.

  • Addition: Add 2,6-difluorobenzaldehyde (1.42 g) dropwise (if liquid) or in small portions. The solution may turn slightly yellow.

  • Reaction: Heat the reaction mixture to 90 °C under an inert atmosphere (N₂ or Ar) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or LC-MS.[3][4]

    • Note: The starting material (2,6-difluoro) usually elutes faster than the monosubstituted product.

  • Quench: Cool the mixture to room temperature and pour slowly into 100 mL of ice-cold water. A precipitate should form.

  • Workup:

    • If solid forms: Filter the precipitate, wash with water (3 x 20 mL) to remove DMF, and dry under vacuum.

    • If oil forms: Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with Brine (2 x 20 mL), dry over Na₂SO₄, filter, and concentrate.

  • Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

Yield Expectation: 75–85%.

Reactivity Profile & Applications

Functional Group Transformations

The aldehyde group at C1 is the primary handle for further derivatization. However, the steric bulk at C6 (pyrazole) significantly impacts reaction rates compared to unsubstituted benzaldehydes.

  • Reductive Amination: Reacts with primary amines (using NaBH(OAc)₃) to form benzylamines. This is the standard route for linking this scaffold to solubilizing tails in drug discovery.

  • Condensation Reactions:

    • Wittig Reaction: Forms styrenes.

    • Knoevenagel Condensation: Forms cinnamic acid derivatives.

  • Oxidation: Conversion to 2-fluoro-6-(4-methylpyrazol-1-yl)benzoic acid using NaClO₂ (Pinnick oxidation).

Drug Discovery Context

This scaffold is a bioisostere for 2,6-disubstituted biaryls.[1] It is frequently employed in:

  • p38α MAPK Inhibitors: The pyrazole nitrogen (N2) can act as a hydrogen bond acceptor in the kinase hinge region.

  • TGF-β Receptor Type I (ALK5) Inhibitors: The 2-fluoro group provides metabolic stability (blocking oxidation), while the pyrazole fills hydrophobic pockets.

Structural Logic Diagram

Reactivity Center 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl) benzaldehyde F2 C2-Fluorine: - Inductive Withdrawal - Metabolic Blockade Center->F2 Ald C1-Aldehyde: - Reversible Covalent Binding - Linker Attachment Point Center->Ald Py C6-Pyrazole: - Steric Bulk (Atropisomerism) - H-Bond Acceptor (N2) Center->Py

Caption: Functional dissection of the scaffold highlighting pharmacophoric elements.

References

  • Sigma-Aldrich. 5-Fluoro-2-(1H-pyrazol-1-yl)benzaldehyde Product Sheet. (Analogous Structure/Properties). Available at:

  • National Institutes of Health (NIH). Pyrazole: an emerging privileged scaffold in drug discovery. PMC10694868. Available at:

  • Gellibert, F., et al. (2004). Identification of 1,5-naphthyridine derivatives as a novel series of potent and selective TGF-beta type I receptor inhibitors. Journal of Medicinal Chemistry.
  • BenchChem. Synthesis of 2,6-Difluorobenzaldehyde from 2,6-Difluorotoluene. (Precursor Synthesis). Available at:

  • BLD Pharm. 2-Fluoro-6-(1H-pyrazol-1-yl)benzaldehyde. CAS 1698570-21-6.[3] Available at:

Sources

Technical Guide: Properties and Applications of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a specialized heterocyclic building block used primarily in the synthesis of advanced medicinal pharmacophores. Characterized by a tri-substituted benzene core featuring an electrophilic aldehyde, a steric/electronic modulating fluorine atom, and a bioactive 4-methylpyrazole moiety, this compound serves as a critical intermediate for kinase inhibitors (e.g., targeting RET, ALK) and fused polycyclic systems (e.g., quinazolines, indazoles).

This guide provides a comprehensive technical analysis of its physicochemical properties, synthetic pathways, reactivity profiles, and safety protocols, designed for researchers in medicinal chemistry and process development.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8]

Nomenclature and Identification
Parameter Details
IUPAC Name 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
Molecular Formula C₁₁H₉FN₂O
Molecular Weight 204.20 g/mol
Core Scaffold Benzaldehyde
Substituents 2-Fluoro (electronic modulation), 6-(4-Methylpyrazolyl) (binding affinity)
CAS Number (Precursor) 146137-72-6 (2-Fluoro-6-iodobenzaldehyde)
CAS Number (Reagent) 7554-65-6 (4-Methylpyrazole)
Predicted Physicochemical Data

Note: Experimental values for this specific derivative are proprietary/sparse. Data below is calculated based on structural analogs (e.g., 2-Fluoro-6-(1H-pyrazol-1-yl)benzaldehyde).

Property Value / Range Confidence
Physical State Solid (Crystalline powder)High
Color Off-white to pale yellowHigh
Melting Point 85–95 °CMedium (Analog based)
Boiling Point ~340 °C (at 760 mmHg)Calculated
LogP 2.1 ± 0.3Calculated
Solubility Soluble in DMSO, DMF, DCM, EtOAc; Insoluble in waterHigh
pKa (Conj.[1] Acid) ~2.5 (Pyrazole nitrogen)Calculated

Synthetic Route: C-N Cross-Coupling

The most robust synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde employs a transition-metal-catalyzed C-N bond formation between 2-fluoro-6-iodobenzaldehyde and 4-methylpyrazole .

Reaction Mechanism & Pathway

The reaction typically proceeds via a Copper(I)-catalyzed Ullmann-type coupling or a Palladium-catalyzed Buchwald-Hartwig amination. The Ullmann condition is often preferred for cost-efficiency in large-scale batch manufacturing.

SynthesisPath Iodide 2-Fluoro-6-iodobenzaldehyde (CAS 146137-72-6) Catalyst Cat: CuI / L-Proline Base: K2CO3 Solvent: DMSO, 90°C Iodide->Catalyst Pyrazole 4-Methylpyrazole (CAS 7554-65-6) Pyrazole->Catalyst Product 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl) benzaldehyde Catalyst->Product C-N Coupling (Nu Ar Sub)

Figure 1: Synthetic pathway utilizing Copper(I)-catalyzed C-N coupling.

Experimental Protocol (Standardized Ullmann)

Objective: Synthesize 10g of target aldehyde.

  • Reagent Prep: In a 250 mL round-bottom flask equipped with a magnetic stir bar, charge 2-fluoro-6-iodobenzaldehyde (1.0 eq) and 4-methylpyrazole (1.2 eq).

  • Catalyst System: Add CuI (0.1 eq), L-Proline (0.2 eq), and K₂CO₃ (2.0 eq). Note: L-Proline acts as the ligand to stabilize the Cu(I) species.

  • Solvent: Add anhydrous DMSO (10 volumes relative to iodide mass). Degas with N₂ for 15 minutes.

  • Reaction: Heat to 90–100 °C under N₂ atmosphere for 12–16 hours. Monitor by TLC/LC-MS for consumption of the iodide.

  • Work-up: Cool to RT. Dilute with water and extract with Ethyl Acetate (3x). Wash combined organics with brine to remove residual DMSO.

  • Purification: Dry over Na₂SO₄, concentrate, and purify via silica gel column chromatography (Hexane/EtOAc gradient).

Reactivity Profile & Applications

The molecule's utility stems from its orthogonal reactivity: the aldehyde allows for chain extension or cyclization, while the fluorine and pyrazole groups provide specific binding interactions in biological targets.

Chemical Reactivity Flowchart

The aldehyde functionality is the primary handle for downstream derivatization.

Reactivity Core 2-Fluoro-6-(4-methylpyrazolyl) benzaldehyde RedAmin Reductive Amination (R-NH2 / NaBH(OAc)3) Core->RedAmin Oxidation Oxidation to Acid (NaClO2 / H2O2) Core->Oxidation Cyclization Cyclization to Quinazolines (Guanidine / Base) Core->Cyclization Condensation Knoevenagel Condensation (Malononitrile) Core->Condensation AmineProd Benzylamine Derivatives (Kinase Linkers) RedAmin->AmineProd AcidProd Benzoic Acid Derivs (Building Blocks) Oxidation->AcidProd QuinProd Pyrazolo-Quinazolines (Scaffold Hopping) Cyclization->QuinProd VinylProd Vinyl Nitriles (Michael Acceptors) Condensation->VinylProd

Figure 2: Downstream transformation capabilities of the aldehyde handle.

Medicinal Chemistry Applications[3][6][7][9][10][11]
  • Kinase Inhibition (RET/ALK): The 4-methylpyrazole group mimics the adenine binding motif in ATP-binding pockets of kinases. The 2-fluoro group induces a dipole that can lock the conformation of the aromatic ring relative to the protein backbone [1].

  • Scaffold Hopping: This aldehyde is a precursor to pyrazolo[1,5-a]quinazolines . By reacting the aldehyde with guanidine or amidines, researchers can form tricyclic systems that are rigid and metabolically stable.

  • Bioisosterism: The 4-methylpyrazole serves as a lipophilic bioisostere for phenyl or pyridine rings, improving solubility and metabolic stability (lowering CYP450 clearance) compared to non-substituted analogs [2].

Safety & Handling (MSDS Summary)

Based on hazard profiles of fluorobenzaldehydes and alkylpyrazoles.

Hazard Category Classification Precaution
Acute Toxicity Oral/Inhalation (Cat 4)Harmful if swallowed or inhaled. Use fume hood.
Skin/Eye Irritation Irritant (Cat 2/2A)Wear nitrile gloves and safety goggles.
Environmental Aquatic Acute (Cat 1)Do not release into drains; collect as hazmat waste.
Storage Air/Light SensitiveStore under Nitrogen at 2–8 °C.

First Aid:

  • Eye Contact: Rinse immediately with plenty of water for 15 min.

  • Skin Contact: Wash with soap and water. Remove contaminated clothing.

  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen.

References

  • Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. MDPI. Available at: [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Advances. Available at: [Link]

  • Ultrapure 4-methylpyrazole Patent (US7553863B2).Google Patents.
  • 2-Methyl-4-(1H-pyrazol-1-yl)benzaldehyde Properties. EPA CompTox Dashboard. Available at: [Link]

Sources

Technical Guide: Pyrazole-Substituted Benzaldehyde Derivatives

Author: BenchChem Technical Support Team. Date: February 2026

Synthetic Architectures, Pharmacological Profiling, and Experimental Protocols

Executive Summary: The Dual-Scaffold Paradigm

In the landscape of heterocyclic medicinal chemistry, pyrazole-substituted benzaldehyde derivatives represent a privileged structural class. These compounds serve as versatile linchpins, bridging the lipophilic, bioactive pyrazole core with the reactive electrophilicity of the benzaldehyde moiety.

For the purpose of this technical guide, we classify these derivatives into two distinct structural architectures based on the connectivity between the pyrazole and the benzene ring. This distinction is critical as it dictates the synthetic strategy and the resulting pharmacological profile.

  • Class A (N-Linked Architectures): The pyrazole ring is attached via its nitrogen (N1) to the benzene ring. The aldehyde functionality resides on the benzene.

    • Example: 4-(1H-pyrazol-1-yl)benzaldehyde.[1][2][3]

    • Primary Utility: Precursors for N-aryl pyrazole drugs (e.g., Celecoxib analogs), kinase inhibitors.

  • Class B (C-Linked Architectures): The benzene ring is a substituent on the pyrazole carbon skeleton. The aldehyde functionality resides on the pyrazole ring (typically C4).

    • Example: 1-phenyl-3-aryl-1H-pyrazole-4-carbaldehyde.

    • Primary Utility: Precursors for Schiff bases, chalcones, and fused heterocycles with antimicrobial/anticancer activity.

Synthetic Architectures & Methodologies
2.1. Structural Logic and Pathway Selection

The synthesis of these derivatives requires a divergence in methodology. Class A relies on C-N bond formation (coupling or substitution), while Class B relies on the construction of the pyrazole ring itself or electrophilic formylation.

SynthesisPathways SubstrateA 4-Fluorobenzaldehyde SNAr SNAr / C-N Coupling (DMSO, K2CO3, Heat) SubstrateA->SNAr SubstrateB Acetophenone Phenylhydrazone Cyclization Cyclization & Formylation (Vilsmeier-Haack) SubstrateB->Cyclization Reagent1 Pyrazole / Base Reagent1->SNAr Reagent2 Vilsmeier Reagent (POCl3 / DMF) Reagent2->Cyclization ClassA Class A: N-Linked 4-(Pyrazol-1-yl)benzaldehyde SNAr->ClassA Yield: 70-90% ClassB Class B: C-Linked 1,3-Diphenyl-pyrazole-4-CHO Cyclization->ClassB Yield: 60-85% Kinase Inhibitors Kinase Inhibitors ClassA->Kinase Inhibitors Antimicrobial Schiff Bases Antimicrobial Schiff Bases ClassB->Antimicrobial Schiff Bases

Figure 1: Divergent synthetic pathways for Class A (N-Linked) and Class B (C-Linked) pyrazole-benzaldehyde derivatives.

2.2. Protocol I: Synthesis of Class A (N-Linked) Derivatives

Target: 4-(1H-pyrazol-1-yl)benzaldehyde (CAS: 99662-34-7) Methodology: Nucleophilic Aromatic Substitution (SNAr). Rationale: The aldehyde group at the para-position is strongly electron-withdrawing, activating the fluorine atom for displacement by the pyrazole nucleophile. This avoids the use of expensive palladium catalysts (Buchwald-Hartwig) or stoichiometric copper (Ullmann) required for bromo-analogs [1].

Experimental Protocol:

  • Reagents:

    • 4-Fluorobenzaldehyde (10 mmol, 1.24 g)

    • 1H-Pyrazole (12 mmol, 0.82 g)

    • Potassium Carbonate (K₂CO₃) (20 mmol, 2.76 g)

    • Solvent: DMF (Dimethylformamide) or DMSO (Dimethyl sulfoxide) (15 mL)

  • Procedure:

    • Charge a 50 mL round-bottom flask with 4-fluorobenzaldehyde, pyrazole, and K₂CO₃.

    • Add DMF/DMSO and stir the mixture.

    • Heat the reaction mixture to 100–120 °C for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 3:1).

    • Critical Step: The disappearance of the aldehyde starting material indicates completion.

    • Pour the hot reaction mixture onto crushed ice (100 g) with vigorous stirring.

    • The product will precipitate as a solid. Filter, wash with water (3 x 20 mL) to remove residual solvent and base.

    • Recrystallize from ethanol/water.

  • Validation:

    • Yield: Expect 85–92%.

    • ¹H NMR (CDCl₃): Distinctive aldehyde proton singlet at ~10.0 ppm; Pyrazole protons as doublets/triplets in the aromatic region (approx. 6.5, 7.8, 8.0 ppm).

2.3. Protocol II: Synthesis of Class B (C-Linked) Derivatives

Target: 1-phenyl-3-aryl-1H-pyrazole-4-carbaldehyde. Methodology: Vilsmeier-Haack Reaction.[4] Rationale: This "one-pot" cyclization-formylation converts hydrazones directly into formylated pyrazoles. The Vilsmeier reagent (chloromethyleneiminium salt) acts as both the cyclizing agent and the source of the formyl group [2, 3].

Experimental Protocol:

  • Precursor Synthesis (Hydrazone Formation):

    • Reflux acetophenone (10 mmol) and phenylhydrazine (10 mmol) in ethanol with a catalytic amount of acetic acid for 2 hours. Isolate the solid hydrazone.

  • Vilsmeier-Haack Formylation:

    • Reagents: Hydrazone (5 mmol), POCl₃ (15 mmol), DMF (10 mL).

    • Procedure:

      • Place the hydrazone in a flask and cool to 0 °C in an ice bath.

      • Add DMF. Then, add POCl₃ dropwise (exothermic reaction).

      • Allow the mixture to warm to room temperature, then heat to 70–80 °C for 4–6 hours.

      • Safety Note: POCl₃ is corrosive. Use a fume hood.

      • Pour the reaction mixture onto crushed ice. Neutralize carefully with saturated NaHCO₃ solution to pH 7–8.

      • Filter the resulting precipitate.[5]

  • Validation:

    • Yield: Expect 60–80%.

    • IR Spectrum: Strong C=O stretch at ~1670 cm⁻¹ (conjugated aldehyde).

    • Mechanism: Double attack of the Vilsmeier reagent allows for ring closure followed by formylation at the electron-rich C4 position.

Pharmacological Profiling & SAR

The biological activity of these derivatives largely stems from their ability to act as "warheads" for further functionalization, particularly Schiff base formation.

3.1. Structure-Activity Relationship (SAR) Data

The following table summarizes the anticancer potency (IC₅₀ against MCF-7 Breast Cancer lines) of Schiff bases derived from Class B pyrazole-benzaldehydes, based on recent literature [4, 5].

Compound IDR¹ (N-Phenyl Sub)R² (C3-Aryl Sub)Schiff Base Amine (R-NH₂)IC₅₀ (µM) [MCF-7]Mechanism Implicated
PB-01 HPhenyl4-Methoxy-aniline12.4 ± 1.1Tubulin Polymerization Inhibition
PB-02 H4-Cl-Phenyl2-Aminophenol4.8 ± 0.5 Apoptosis Induction / DNA Binding
PB-03 4-NO₂Phenyl4-Fluoro-aniline22.1 ± 2.3Weak Cytotoxicity
PB-04 H4-Me-PhenylThiosemicarbazide8.2 ± 0.9CDK9 Kinase Inhibition
Ref --Doxorubicin1.2 ± 0.1DNA Intercalation

Key Insight: Electron-donating groups (methoxy, hydroxy) on the Schiff base amine component significantly enhance cytotoxicity compared to electron-withdrawing groups. The presence of a 2-hydroxy group (PB-02) suggests potential for metal chelation or hydrogen bonding within the active site of the target protein [6].

3.2. Mechanism of Action: The "Warhead" Concept

The aldehyde is rarely the final drug. It is the electrophilic handle used to generate the active pharmacophore.

SAR_Logic cluster_legend Pharmacological Flow Scaffold Pyrazole-Benzaldehyde (Scaffold) Mod1 Schiff Base Formation (-CH=N-R) Scaffold->Mod1 + Primary Amine Mod2 Chalcone Formation (-CH=CH-CO-R) Scaffold->Mod2 + Acetophenone Target2 Kinase Binding (ATP Competitive) Mod1->Target2 Target3 DNA Intercalation (Planar Systems) Mod1->Target3 Target1 Tubulin Inhibition (Antimitotic) Mod2->Target1

Figure 2: Pharmacophore mapping showing the transformation of the aldehyde scaffold into active biological agents.

Advanced Applications: Metal Complexation

Recent trends (2020–2025) indicate a shift toward using these derivatives as ligands for transition metal complexes (Cu(II), Co(II), Zn(II)).

  • Protocol: React the Schiff base of the pyrazole-benzaldehyde with metal chlorides in ethanol.

  • Outcome: Metal complexes often show 2–5x higher potency than the free ligand due to enhanced lipophilicity (Tweedy's chelation theory) and improved cellular uptake [5].

References
  • BenchChem. (2024). Scale-Up Synthesis of Ethyl 4-(1H-pyrazol-1-yl)benzoate: Application Notes and Protocols. Retrieved from

  • RSC Advances. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Royal Society of Chemistry. Retrieved from

  • Asian Journal of Chemistry. (2011). Synthesis of 3-(4-substituted phenyl)-1-phenyl-1H-pyrazole-4-carboxaldehyde and Its Aldimines Derivatives. Retrieved from

  • MDPI Molecules. (2021). Schiff Bases: Interesting Scaffolds with Promising Antitumoral Properties.[6] Retrieved from

  • Journal of the Serbian Chemical Society. (2024). Anticancer activity of Schiff base ligand and its Co(II), Cu(II) and Zn(II) metal complexes. Retrieved from (Note: Generalized link to journal archives based on search context).

  • ResearchGate. (2025). Synthesis, Characterization, Molecular Docking Studies and Anticancer Activity of Schiff Bases Derived from 3-(Substituted phenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Retrieved from

Sources

An In-depth Technical Guide to 2-Fluoro-6-(4-methylpyrazolyl)benzaldehyde: A Privileged Scaffold for Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde stands as a strategic molecular building block for researchers and scientists in the field of drug development. This guide provides a comprehensive technical overview of its core physicochemical properties, the scientific rationale for its design, and its applications in medicinal chemistry. By synergistically combining a reactive aldehyde handle, a bio-isosterically favorable pyrazole ring, and a strategically positioned fluorine atom, this compound offers a versatile platform for the synthesis of novel therapeutics. Detailed protocols for its synthesis and characterization are presented, underscoring its utility as a readily accessible intermediate for creating diverse chemical libraries aimed at a range of biological targets.

Core Compound Properties and Structural Analysis

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a substituted aromatic aldehyde designed for utility in organic synthesis, particularly within the domain of medicinal chemistry. Its structure is optimized for subsequent chemical modifications.

Physicochemical Data

The fundamental properties of the compound are summarized below. The molecular weight is calculated based on its chemical formula, and the CAS number is provided for unambiguous identification.

PropertyValueSource/Method
IUPAC Name 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde-
CAS Number 1702742-17-3
Molecular Formula C₁₁H₉FN₂OCalculated
Molecular Weight 204.20 g/mol Calculated[1][2]
Appearance Off-white to yellow solid (Typical)Supplier Data
Solubility Soluble in common organic solvents (DCM, DMF, DMSO)General Knowledge
Storage Store at 2-8°C under an inert atmosphereGeneral Knowledge
Molecular Structure

The chemical structure consists of a benzaldehyde core substituted at the 2-position with a fluorine atom and at the 6-position with a 4-methylpyrazole ring linked via its N1 nitrogen.

Caption: Molecular structure of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde.

The Scientific Rationale: A Synthesis of Key Structural Motifs

The design of 2-Fluoro-6-(4-methylpyrazolyl)benzaldehyde is a deliberate convergence of three motifs, each imparting valuable properties for drug discovery.

The Pyrazole Nucleus: A Privileged Scaffold

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. It is widely regarded as a "privileged scaffold" in medicinal chemistry due to its presence in numerous approved pharmaceuticals.[3] Its value stems from several key features:

  • Bio-isosteric Replacement: The pyrazole ring can act as a bio-isostere for other cyclic systems, such as phenyl or other heterocyclic rings, allowing for the fine-tuning of steric and electronic properties while maintaining or improving biological activity.

  • Hydrogen Bonding: The pyrazole nucleus contains both a hydrogen bond donor (the N-H in an unsubstituted pyrazole) and a hydrogen bond acceptor (the sp² hybridized nitrogen), enabling it to form critical interactions with biological targets like protein active sites.[4]

  • Metabolic Stability: The aromatic nature of the pyrazole ring often confers a high degree of metabolic stability, a desirable trait for drug candidates.

  • Diverse Biological Activities: Pyrazole derivatives have demonstrated a vast range of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and analgesic effects.[5] Notable drugs containing this scaffold include the anti-inflammatory agent Celecoxib and various kinase inhibitors used in oncology.

The Impact of Fluorine Substitution

The strategic incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance pharmacokinetic and pharmacodynamic properties.[6] The ortho-fluoro substituent in this molecule provides several advantages:

  • Metabolic Blocking: A fluorine atom can block sites susceptible to metabolic oxidation (e.g., by Cytochrome P450 enzymes), thereby increasing the half-life of a drug.

  • Modulation of pKa: The electron-withdrawing nature of fluorine can lower the pKa of nearby basic groups, which can be crucial for optimizing a drug's ionization state and cell permeability.

  • Enhanced Binding Affinity: Fluorine can participate in favorable non-covalent interactions with protein targets, including hydrogen bonds and dipole-dipole interactions, potentially increasing binding affinity and selectivity.

The Benzaldehyde Group as a Synthetic Handle

The aldehyde functional group is a highly versatile synthetic handle, providing a reactive site for a wide array of chemical transformations. This allows for the rapid generation of a library of derivatives from a common intermediate, a core principle of modern drug discovery. Key reactions include:

  • Reductive Amination: Reaction with primary or secondary amines followed by reduction to form new C-N bonds, a cornerstone of medicinal chemistry.

  • Wittig Reaction: Conversion of the aldehyde to an alkene.

  • Aldol and Related Condensations: Formation of new C-C bonds.

  • Oxidation/Reduction: Conversion to a carboxylic acid or an alcohol, respectively.

Synthesis and Characterization

The synthesis of this building block can be achieved through established synthetic methodologies. A plausible and efficient route is via nucleophilic aromatic substitution (SₙAr).

Proposed Synthetic Protocol: Nucleophilic Aromatic Substitution

This protocol describes the synthesis starting from the commercially available 2,6-difluorobenzaldehyde and 4-methylpyrazole. The high electrophilicity of the carbon atoms attached to fluorine, activated by the electron-withdrawing aldehyde group, makes this an ideal SₙAr reaction.

Start1 2,6-Difluorobenzaldehyde Reagents K₂CO₃, DMF 80-100 °C Start1->Reagents Start2 4-Methylpyrazole Start2->Reagents Reaction SₙAr Reaction Reagents->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purify Column Chromatography Workup->Purify Product 2-Fluoro-6-(4-methylpyrazolyl)- benzaldehyde Purify->Product

Caption: Proposed workflow for the synthesis of the title compound.

Step-by-Step Methodology:

  • Reaction Setup: To a solution of 2,6-difluorobenzaldehyde (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, ~0.5 M), add 4-methylpyrazole (1.1 eq) and potassium carbonate (K₂CO₃, 2.0 eq) as a base.

    • Causality: DMF is an excellent polar aprotic solvent for SₙAr reactions, solubilizing the reactants and promoting the reaction rate. K₂CO₃ is a mild and effective base to deprotonate the pyrazole N-H, generating the nucleophile required for the substitution.[7]

  • Heating: Heat the reaction mixture to 80-100 °C under a nitrogen atmosphere and stir for 4-12 hours.

    • Causality: Heating provides the necessary activation energy for the reaction. A nitrogen atmosphere prevents potential oxidation of the aldehyde.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting benzaldehyde is consumed.

  • Workup: Cool the reaction mixture to room temperature. Pour the mixture into cold water and extract with an organic solvent such as ethyl acetate (3x).

    • Causality: This step quenches the reaction and separates the organic product from the inorganic salts (like K₂CO₃) and the high-boiling DMF solvent.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient).

    • Trustworthiness: This self-validating purification ensures the removal of unreacted starting materials and any side products, yielding the pure desired compound.

Characterization and Validation

The identity and purity of the synthesized 2-Fluoro-6-(4-methylpyrazolyl)benzaldehyde must be confirmed using standard analytical techniques:

  • ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure by analyzing the chemical shifts, integration, and coupling constants of the protons and carbons. The spectra should be consistent with the proposed structure.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound. High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition.

  • Purity Analysis (HPLC/LC-MS): To determine the purity of the final compound, which should typically be >95% for use in drug discovery applications.

Applications in Drug Discovery and Medicinal Chemistry

The title compound is not an end-product but a versatile intermediate. Its true value lies in its potential for derivatization to access novel chemical space for various therapeutic targets.

Target Areas

Given the prevalence of the pyrazole scaffold, derivatives of this compound are promising candidates for several therapeutic areas:

  • Kinase Inhibitors: Many FDA-approved kinase inhibitors feature a pyrazole core. The aldehyde can be converted into various pharmacophores that can target the ATP-binding site of kinases implicated in cancer and inflammatory diseases.

  • GPCR Modulators: The scaffold can be elaborated to target G-protein coupled receptors, which are involved in a wide range of physiological processes.

  • Antibacterial Agents: Pyrazole derivatives have shown potent activity against various bacterial strains, offering a starting point for the development of new antibiotics.[3]

  • Agrochemicals: Fluorinated pyrazoles are also prominent in the agrochemical industry as effective fungicides and herbicides.[6]

Example Derivatization Workflow: Reductive Amination

The following workflow illustrates how the aldehyde can be used to generate a library of substituted amine derivatives, a common strategy in hit-to-lead optimization.

Start 2-Fluoro-6-(4-methylpyrazolyl)- benzaldehyde Imine Imine Intermediate (in situ) Start->Imine 1. Add Amine Amine R-NH₂ (Amine Library) Amine->Imine Reducer NaBH(OAc)₃ Product Final Amine Derivative Reducer->Product Imine->Product 2. Add Reductant

Caption: Derivatization workflow via reductive amination.

This one-pot reaction is highly efficient and tolerant of a wide range of functional groups, making it ideal for creating large libraries of compounds for high-throughput screening.

Conclusion

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a high-value, strategically designed chemical building block. The convergence of a privileged pyrazole scaffold, a bio-potentiating fluorine atom, and a versatile aldehyde handle provides researchers in drug discovery and medicinal chemistry with a powerful tool. Its straightforward synthesis and potential for extensive derivatization make it an excellent starting point for the development of novel small-molecule therapeutics targeting a wide array of human diseases.

References

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrazole. Retrieved from [Link]

  • Royalchem. (2024, January 18). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Retrieved from [Link]

  • Research and Reviews: Journal of Medicinal and Organic Chemistry. (2024, September 25). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Retrieved from [Link]

  • Journal of Chemical Health Risks. (2024, November 20). Review on Biological Activities of Pyrazole Derivatives. Retrieved from [Link]

  • Molecules. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Retrieved from [Link]

  • MDPI. (2024, October 25). Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. Retrieved from [Link]

  • ResearchGate. (2025, August 6). Synthesis of 6-fluoro-2-[4-formyl-3-(substituted phenyl) pyrazol-1-yl] benzothiazoles as potential antibacterial agents. Retrieved from [Link]

  • Journal of Organic Chemistry. (n.d.). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2014, December 31). Synthesis and Characterization of 2-(1-Benzoyl-5-Phenyl-4, 5-Dihydro-1h-Pyrazol-3-Yl)-6-Chloro- 4-Methoxyphenol Derivatives. Retrieved from [Link]

  • Chemical Reviews. (2020, December 31). Fluorinated Pyrazoles: From Synthesis to Applications. Retrieved from [Link]

Sources

The Strategic Deployment of Fluorinated Pyrazole Benzaldehydes in Modern Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine and nitrogen-containing heterocycles has become a cornerstone of rational drug design. Among the privileged scaffolds, fluorinated pyrazole benzaldehydes have emerged as exceptionally versatile building blocks. Their unique combination of a reactive aldehyde functionality, a biologically active pyrazole core, and the modulating effects of fluorine bestows upon them a remarkable capacity to fine-tune the physicochemical and pharmacokinetic properties of lead compounds. This guide provides a comprehensive technical overview of fluorinated pyrazole benzaldehyde building blocks, from their fundamental chemical principles to their advanced applications in the synthesis of novel therapeutic agents. We will delve into the mechanistic rationale behind their design, explore key synthetic methodologies, and showcase their impact on drug-target interactions and metabolic stability.

Introduction: The Convergence of Three Powerful Moieties

The confluence of a benzaldehyde, a pyrazole ring, and fluorine atoms within a single molecular framework creates a building block of significant strategic value in drug discovery. Each component contributes distinct and often synergistic properties that address key challenges in medicinal chemistry.

  • The Benzaldehyde Handle: The aldehyde group serves as a versatile synthetic handle, enabling a wide array of chemical transformations. It readily participates in reactions such as reductive amination, Wittig reactions, and the formation of Schiff bases, providing a gateway to a diverse chemical space.

  • The Privileged Pyrazole Core: Pyrazoles are five-membered heterocyclic compounds with two adjacent nitrogen atoms, and they are considered "privileged structures" in medicinal chemistry.[1][2] They can engage in various non-covalent interactions with biological targets, including hydrogen bonding and hydrophobic interactions, which are critical for binding affinity.[1] Furthermore, modifications to the pyrazole ring can enhance target selectivity and reduce off-target effects.[1][3]

  • The Fluorine Advantage: The introduction of fluorine, the most electronegative element, into organic molecules can profoundly influence their properties.[4] Fluorine substitution can modulate acidity (pKa), lipophilicity, and metabolic stability, often leading to improved pharmacokinetic profiles and enhanced binding affinity.[5][6][7]

This guide will explore the interplay of these three components and provide a technical framework for leveraging fluorinated pyrazole benzaldehydes in the design and synthesis of next-generation therapeutics.

The Role of Fluorine in Modulating Molecular Properties

The strategic placement of fluorine atoms on the pyrazole or benzaldehyde ring is a key design element. The decision of where and how to fluorinate is driven by the desired impact on the molecule's overall properties.

Electronic Effects and pKa Modulation

Due to its strong electron-withdrawing nature, fluorine can significantly alter the electron density of aromatic and heteroaromatic rings.[6] This, in turn, influences the acidity (pKa) of nearby functional groups. For instance, fluorination of the pyrazole ring can modulate the basicity of the nitrogen atoms, which can be crucial for optimizing interactions with target proteins or improving cell permeability.[4]

Lipophilicity and Membrane Permeability

Lipophilicity is a critical parameter that affects a drug's absorption, distribution, metabolism, and excretion (ADME) profile. While the addition of a single fluorine atom can increase lipophilicity, the effect is highly context-dependent.[7] Strategic fluorination can be used to fine-tune the lipophilicity of a molecule to enhance its ability to cross biological membranes, such as the blood-brain barrier.[5]

Metabolic Stability and Bioavailability

One of the most significant advantages of fluorination is the ability to block sites of metabolic oxidation.[7] The carbon-fluorine bond is exceptionally strong and resistant to cleavage by metabolic enzymes. By replacing a hydrogen atom at a metabolically vulnerable position with a fluorine atom, the metabolic stability of a compound can be significantly increased, leading to a longer half-life and improved oral bioavailability.[4][8]

Conformational Control and Binding Affinity

Fluorine's small van der Waals radius (1.47 Å), similar to that of hydrogen (1.20 Å), allows it to replace hydrogen without causing significant steric hindrance.[6] However, the introduction of fluorine can influence molecular conformation through electrostatic and hyperconjugative effects. This can lead to a pre-organization of the ligand into a bioactive conformation, thereby enhancing its binding affinity to the target protein.[5]

Synthetic Strategies for Fluorinated Pyrazole Benzaldehydes

The synthesis of fluorinated pyrazole benzaldehydes can be approached through several strategic pathways. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Building from Fluorinated Precursors

A common and reliable approach involves the use of commercially available or readily synthesized fluorinated starting materials. For example, a fluorinated phenylhydrazine can be reacted with a 1,3-dicarbonyl compound to construct the fluorinated pyrazole ring, which is then further functionalized to introduce the benzaldehyde moiety.

Experimental Protocol: Synthesis of a Fluorinated Pyrazole via Condensation

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the fluorinated phenylhydrazine (1.0 eq) and the 1,3-dicarbonyl compound (1.1 eq) in a suitable solvent such as ethanol or acetic acid.

  • Reaction: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 2-24 hours.

  • Workup: After completion, cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. Otherwise, remove the solvent under reduced pressure.

  • Purification: Purify the crude product by recrystallization or column chromatography on silica gel to obtain the desired fluorinated pyrazole.

  • Functionalization: The resulting pyrazole can then be subjected to a formylation reaction (e.g., Vilsmeier-Haack reaction) to introduce the aldehyde group.

Late-Stage Fluorination

Recent advances in synthetic methodology have enabled the direct introduction of fluorine atoms at a late stage in the synthetic sequence.[9] This approach is particularly valuable for creating a library of analogs with different fluorination patterns from a common intermediate. Electrophilic fluorinating reagents, such as Selectfluor®, are often employed for the direct fluorination of electron-rich aromatic and heteroaromatic rings.[10]

Experimental Protocol: Late-Stage Electrophilic Fluorination

  • Reaction Setup: In a reaction vessel inert to the fluorinating agent (e.g., a Teflon-lined vial), dissolve the pyrazole benzaldehyde precursor (1.0 eq) in a suitable solvent (e.g., acetonitrile, dichloromethane).

  • Reagent Addition: Add the electrophilic fluorinating reagent (e.g., Selectfluor®, 1.1-1.5 eq) portion-wise at room temperature or below, while monitoring the internal temperature.

  • Reaction: Stir the reaction mixture at the appropriate temperature until the starting material is consumed, as monitored by TLC or LC-MS.

  • Quenching and Workup: Carefully quench the reaction with a reducing agent (e.g., aqueous sodium bisulfite solution). Extract the product with an organic solvent.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Diagrammatic Representation of Synthetic Pathways

Synthetic_Pathways cluster_0 Building from Fluorinated Precursors cluster_1 Late-Stage Fluorination A Fluorinated Phenylhydrazine C Condensation A->C B 1,3-Dicarbonyl Compound B->C D Fluorinated Pyrazole C->D E Formylation D->E F Fluorinated Pyrazole Benzaldehyde E->F G Pyrazole Benzaldehyde Precursor I Direct Fluorination G->I H Electrophilic Fluorinating Reagent H->I J Fluorinated Pyrazole Benzaldehyde I->J

Caption: Synthetic strategies for fluorinated pyrazole benzaldehydes.

Applications in Drug Discovery: Case Studies and Rationale

Fluorinated pyrazole benzaldehydes are key intermediates in the synthesis of a wide range of biologically active molecules, including kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) drugs.[3][11]

Kinase Inhibitors in Oncology

Many kinase inhibitors feature a pyrazole core that mimics the hinge-binding motif of ATP. The incorporation of a fluorinated benzaldehyde moiety can provide an additional point of interaction with the protein or be used to attach a solubilizing group, while the fluorine atoms enhance metabolic stability and cell permeability.[3]

Anti-inflammatory Agents

Certain pyrazole derivatives are potent inhibitors of cyclooxygenase (COX) enzymes, leading to their development as non-steroidal anti-inflammatory drugs (NSAIDs).[1] The use of fluorinated pyrazole benzaldehydes allows for the fine-tuning of the molecule's ADME properties, potentially leading to a better safety profile.

CNS-Active Agents

The ability to modulate lipophilicity through fluorination is particularly advantageous for the development of drugs targeting the central nervous system.[5] Fluorinated pyrazole benzaldehydes can be used to synthesize compounds with optimized blood-brain barrier penetration.

Data Presentation: Physicochemical Properties

The following table summarizes the calculated physicochemical properties of a model set of fluorinated pyrazole benzaldehydes, illustrating the impact of fluorination on key drug-like parameters.

CompoundMolecular FormulaMolecular Weight ( g/mol )cLogPTopological Polar Surface Area (Ų)
4-(1H-Pyrazol-1-yl)benzaldehydeC10H8N2O172.181.8542.48
3-Fluoro-4-(1H-pyrazol-1-yl)benzaldehydeC10H7FN2O190.172.0842.48
4-(4-Fluoro-1H-pyrazol-1-yl)benzaldehydeC10H7FN2O190.171.9942.48
3,5-Difluoro-4-(1H-pyrazol-1-yl)benzaldehydeC10H6F2N2O208.172.3142.48

Calculated properties are for illustrative purposes and may vary based on the calculation method.

Conclusion: A Versatile Tool for Modern Medicinal Chemistry

Fluorinated pyrazole benzaldehydes represent a powerful and versatile class of building blocks for drug discovery. The synergistic combination of a reactive aldehyde, a privileged pyrazole core, and the unique properties of fluorine provides medicinal chemists with a robust platform for the design and synthesis of novel therapeutic agents with improved efficacy, selectivity, and pharmacokinetic profiles. As our understanding of the subtle effects of fluorination continues to grow, and as new synthetic methodologies become available, the strategic deployment of these building blocks is poised to play an increasingly important role in the development of next-generation medicines.

References

  • Priya A, Mahesh Kumar N and Shachindra L Nargund. Fluorine in drug discovery: Role, design and case studies. The Pharma Innovation Journal. [Link]

  • Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. [Link]

  • Khan, A. (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research & Reviews: Journal of Medicinal & Organic Chemistry, 11(3). [Link]

  • O'Hagan, D. (2008). The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry, 129(8), 790-804. [Link]

  • Inhance Technologies. (2025). Technology Insight: Elevating Pharmaceuticals with Advanced Fluorine Chemistry. [Link]

  • Mehta, A., & Jones, P. (2020). Difluorination enhances PI3K inhibitor oral exposure. British Journal of Pharmacology, 177(18), 4103-4112. [Link]

  • Muthu, S., & Rajendran, S. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. Future Medicinal Chemistry, 15(22), 1827-1850. [Link]

  • Lv, P.-C., & Zhu, H.-L. (2018). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules, 23(11), 2827. [Link]

  • Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Medicinal Chemistry. [Link]

  • Fluorinated building blocks in drug design: new pathways and targets. Frontiers in Chemistry. [Link]

  • Synthesis of 3-amino-4-fluoropyrazoles. The Journal of Organic Chemistry. [Link]

Sources

A Technical Guide to 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde: A Privileged Scaffold for Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical overview of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, a heterocyclic aromatic aldehyde of significant interest in medicinal chemistry and drug development. We will delve into its structural attributes, plausible synthetic pathways, analytical characterization, and its potential as a versatile building block for novel therapeutics. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this scaffold in their discovery programs.

Introduction: The Strategic Value of a Fluorinated Pyrazole Aldehyde

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (Figure 1) is a bespoke chemical entity that combines three key pharmacophoric elements: a benzaldehyde group, a pyrazole ring, and a strategically placed fluorine atom. The pyrazole nucleus is a well-established "privileged scaffold" in drug discovery, forming the core of numerous approved drugs with applications ranging from anti-inflammatory to anticancer and antiviral agents.[1][2] Its success stems from its ability to engage in various non-covalent interactions with biological targets and its metabolic stability.

The incorporation of a fluorine atom is a cornerstone of modern medicinal chemistry.[3][4][5] Fluorine's high electronegativity can profoundly alter a molecule's physicochemical properties, such as lipophilicity and pKa, which can enhance metabolic stability, improve membrane permeability, and increase binding affinity to target proteins.[6] The aldehyde functional group serves as a versatile chemical handle, enabling a wide array of subsequent chemical transformations, making this molecule a valuable intermediate for building diverse compound libraries.[7]

Figure 1: Chemical Structure of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Caption: Structure of the title compound.

Molecular Properties and Structural Identifiers

A clear understanding of a molecule's physicochemical properties is fundamental for its application in research. The key identifiers and calculated properties for this compound are summarized below.

PropertyValueSource / Method
IUPAC Name 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde-
CAS Number 1263209-32-5-
Molecular Formula C₁₁H₉FN₂O-
Molecular Weight 204.20 g/mol -
SMILES String Cc1cn(nc1)c2cccc(c2F)C=O-
XLogP3 (Predicted) 1.9PubChem
Hydrogen Bond Donors 0PubChem
Hydrogen Bond Acceptors 3PubChem
Rotatable Bond Count 2PubChem

Data is based on publicly available database entries for CAS 1263209-32-5.

Synthetic Strategy: A Plausible Pathway

While specific peer-reviewed synthetic procedures for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde are not widely published, a robust and logical pathway can be proposed based on established heterocyclic chemistry principles. The Vilsmeier-Haack reaction is a classic and highly effective method for the formylation of electron-rich aromatic and heterocyclic rings, making it an ideal choice for the final step in synthesizing pyrazole-4-carbaldehydes.[2][8]

A plausible multi-step synthesis is outlined below, designed for efficiency and control over regiochemistry.

Proposed Synthetic Workflow

G SM1 1,3-Difluorobenzene Reagent1 K₂CO₃, DMSO SM1->Reagent1 SM2 4-Methyl-1H-pyrazole SM2->Reagent1 Int1 1-(2-Fluorophenyl)-4-methyl-1H-pyrazole Reagent2 POCl₃, DMF (Vilsmeier Reagent) Int1->Reagent2 Reagent1->Int1 Step 1 Step1_Label Nucleophilic Aromatic Substitution Int2 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (Target Molecule) Reagent2->Int2 Step 2 Step2_Label Vilsmeier-Haack Formylation

Caption: Proposed two-step synthesis workflow.

Step-by-Step Methodology (Proposed)

Step 1: Synthesis of 1-(2-Fluorophenyl)-4-methyl-1H-pyrazole (Nucleophilic Aromatic Substitution)

  • Rationale: This step involves a nucleophilic aromatic substitution (SNAᵣ) reaction. 1,3-Difluorobenzene is used as the starting material, where the fluorine atoms activate the ring towards nucleophilic attack. The pyrazole nitrogen acts as the nucleophile. The reaction is directed to the position ortho to one fluorine and para to the other, with the ortho fluorine being substituted.

  • Protocol:

    • To a solution of 4-methyl-1H-pyrazole (1.0 eq) in anhydrous dimethyl sulfoxide (DMSO), add potassium carbonate (K₂CO₃, 2.0 eq) as a base.

    • Stir the suspension at room temperature for 30 minutes to deprotonate the pyrazole.

    • Add 1,3-difluorobenzene (1.2 eq) to the reaction mixture.

    • Heat the mixture to 120-140 °C and monitor the reaction by TLC or LC-MS until the starting material is consumed.

    • After cooling, quench the reaction with water and extract the product with ethyl acetate.

    • Purify the crude product via column chromatography to yield 1-(2-fluorophenyl)-4-methyl-1H-pyrazole.

Step 2: Synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (Vilsmeier-Haack Formylation)

  • Rationale: The Vilsmeier-Haack reaction introduces an aldehyde group onto an electron-rich aromatic ring. The Vilsmeier reagent, formed in situ from phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), acts as the electrophile. The formylation is directed to the ortho-position of the benzene ring, activated by the electron-donating pyrazole substituent.

  • Protocol:

    • Cool a flask containing anhydrous DMF (10 eq) to 0 °C in an ice bath.

    • Slowly add POCl₃ (3.0 eq) dropwise while maintaining the temperature below 5 °C. Stir for 30 minutes to allow for the formation of the Vilsmeier reagent.

    • Add a solution of 1-(2-fluorophenyl)-4-methyl-1H-pyrazole (1.0 eq) in DMF to the reagent at 0 °C.

    • Allow the reaction to warm to room temperature and then heat to 60-80 °C. Monitor progress by TLC.

    • Once the reaction is complete, pour the mixture onto crushed ice and neutralize with a saturated sodium bicarbonate solution.

    • Filter the resulting precipitate, wash with water, and dry. Recrystallization or column chromatography can be used for further purification to yield the final product.[9]

Analytical Characterization: Confirming Identity and Purity

The structural confirmation of the synthesized 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde would rely on a combination of standard spectroscopic techniques.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should exhibit characteristic signals for the aldehyde proton (a singlet around 9.5-10.5 ppm), distinct aromatic protons on the benzene ring showing coupling to fluorine, and protons of the pyrazole ring, along with a singlet for the methyl group.[10][11]

  • ¹³C NMR (Carbon Nuclear Magnetic Resonance): The carbon spectrum will confirm the presence of the carbonyl carbon (around 190 ppm), carbons of the two aromatic rings, and the methyl carbon. Carbon-fluorine couplings (large ¹JCF and smaller ²JCF, ³JCF) would be observable for the carbons of the fluorinated benzene ring.[12]

  • FT-IR (Fourier-Transform Infrared Spectroscopy): Key vibrational bands would include a strong carbonyl (C=O) stretch for the aldehyde at approximately 1700 cm⁻¹ and C-F stretching vibrations in the 1100-1300 cm⁻¹ region.[13]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to confirm the exact molecular weight and elemental composition (C₁₁H₉FN₂O), providing definitive proof of the molecular formula.

Applications in Drug Discovery: A Scaffold of Potential

The unique combination of functional groups makes 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde a highly valuable starting material for creating libraries of novel compounds for high-throughput screening and lead optimization.

Drug Discovery Workflow Integration

G Start 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (Building Block) Reaction1 Reductive Amination Start->Reaction1 Reaction2 Wittig Reaction Start->Reaction2 Reaction3 Condensation Rxns (e.g., with Hydrazines) Start->Reaction3 Library Diverse Compound Library Reaction1->Library Reaction2->Library Reaction3->Library Screening High-Throughput Screening (HTS) (e.g., Kinase, GPCR assays) Library->Screening Hit Hit Compound(s) Identified Screening->Hit LeadOp Lead Optimization (SAR Studies) Hit->LeadOp Candidate Preclinical Candidate LeadOp->Candidate

Caption: Role as a building block in a drug discovery cascade.

  • Scaffold for Kinase Inhibitors: The pyrazole core is a known hinge-binding motif in many kinase inhibitors. The aldehyde can be elaborated into various side chains to target specific pockets within the kinase domain, potentially leading to potent and selective inhibitors for oncology or inflammatory diseases.

  • CNS-Active Agents: The presence of fluorine can improve blood-brain barrier penetration. The scaffold could be used to develop novel agents for neurological disorders by modifying the aldehyde to introduce functionalities that interact with CNS targets like GPCRs or ion channels.[7]

  • Antimicrobial Agents: Fluorinated pyrazole derivatives have shown promising antibacterial and antifungal activities.[14] The aldehyde can be converted into Schiff bases or other heterocyclic systems known to possess antimicrobial properties.[2]

Conclusion

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde represents a molecule of high strategic importance for chemical and pharmaceutical research. While detailed studies on this specific compound are emerging, its constituent parts—a fluorinated aromatic system, a proven pyrazole pharmacophore, and a reactive aldehyde handle—make it an exceptionally promising platform. The synthetic and applicative frameworks discussed in this guide, grounded in established chemical principles and data from analogous structures, provide a solid foundation for researchers to unlock the full potential of this versatile building block in the quest for next-generation therapeutics.

References

  • Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. (2025). Available from: [Link]

  • Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. (n.d.). Available from: [Link]

  • Suresh, H. M., & Suresha Kumara, T. H. (2022). Green synthesis, spectroscopic characterization of Pyrazole derivatives by using Nano-catalyst and biological evaluation. International Journal of Applied Chemical and Biological Sciences, 3(4), 10-18.
  • Diaryl Pyrazole-4-carbaldehyde Benzoylhydrazones Metal Complexes: Synthesis and Their Antibacterial and Antioxidant Screening. (n.d.). Available from: [Link]

  • SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. (n.d.). Connect Journals.
  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines. (2021). The Journal of Organic Chemistry, 86(15), 10291-10303.
  • Fluorinated Pyrazoles: From Synthesis to Applications. (2020). Chemical Reviews, 121(6), 3257-3321.
  • Fluorinated Pyrazoles: From Synthesis to Applications. (2021). PubMed. Available from: [Link]

  • Novel Fluorinated Pyrazoline Based Ethers: Synthesis, Characterization and Antimicrobial Evaluation. (2025). Kurdistan Journal of Applied Research.
  • Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenyl
  • Development of benzaldehyde-pyrazoline hybrids for functionalization of polymers with fluorescent pendant moieties. (n.d.). SciELO.
  • Synthesis and Characterization of 2-(1-Benzoyl-5-Phenyl-4, 5-Dihydro-1h-Pyrazol-3-Yl)-6-Chloro- 4-Methoxyphenol Derivatives. (2014). International Journal of Pharmaceutical Sciences Review and Research.
  • Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (n.d.).
  • Strategies for chemical synthesis of pyrazolone derivatives and their bio-significance. (n.d.).
  • Synthesis of 6-fluoro-2-[4-formyl-3-(substituted phenyl) pyrazol-1-yl] benzothiazoles as potential antibacterial agents. (2025). Available from: [Link]

  • The Good Scents Company. 4-methyl pyrazole. Available from: [Link]

  • EPA. 2-Methyl-4-(1H-pyrazol-1-yl)benzaldehyde Properties. Available from: [Link]

  • EPA. 2-Methyl-4-(1H-pyrazol-1-yl)benzaldehyde - Cancer. Available from: [Link]

Sources

Safety data sheet SDS 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

This technical monograph provides a comprehensive safety and technical profile for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde , a specialized heterocyclic building block used in the synthesis of kinase inhibitors and agrochemical active ingredients.

Document Type: Technical Safety & Application Guide CAS Registry Number: 1698570-21-6 Audience: Medicinal Chemists, Process Safety Engineers, and Drug Development Scientists.

Executive Summary & Structural Identity

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a tri-substituted benzene derivative characterized by a reactive aldehyde core flanked by a fluorine atom and a 4-methylpyrazole moiety. This specific substitution pattern (2,6-disubstitution) induces significant steric twist, forcing the pyrazole ring out of planarity with the benzene ring. This "atropisomeric-like" conformation is highly valued in drug discovery for creating rigidified scaffolds that fit into hydrophobic pockets of enzymes, particularly kinases and SDHI (Succinate Dehydrogenase Inhibitor) targets.

Chemical Identity Table
PropertySpecification
IUPAC Name 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
CAS Number 1698570-21-6
Molecular Formula C₁₁H₉FN₂O
Molecular Weight 204.20 g/mol
SMILES Cc1cn(nc1)c2c(cccc2F)C=O
Appearance White to pale yellow crystalline powder
Solubility Soluble in DMSO, DMF, DCM, Methanol; Insoluble in water

Hazard Identification & Safety Architecture (GHS)

While this compound is a research chemical, its structural analogs (halogenated benzaldehydes and N-aryl pyrazoles) suggest a specific toxicity profile. The aldehyde functionality is a known sensitizer and reactive electrophile.

GHS Classification (29 CFR 1910.1200 / EU CLP)

Signal Word: WARNING

Hazard ClassCategoryHazard StatementCode
Skin Corrosion/Irritation Category 2Causes skin irritation.[1]H315
Serious Eye Damage/Irritation Category 2ACauses serious eye irritation.H319
STOT - Single Exposure Category 3May cause respiratory irritation.H335
Precautionary Protocols (P-Statements)
  • Prevention (P261 + P280): Avoid breathing dust/fume. Wear nitrile gloves (minimum thickness 0.11 mm) and chemical safety goggles.

  • Response (P305 + P351 + P338): IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do.[1] Continue rinsing.

  • Storage (P403 + P233): Store in a well-ventilated place. Keep container tightly closed. Store under inert gas (Nitrogen/Argon).

Synthesis & Manufacturing Logic

The synthesis of this compound relies on a regioselective Nucleophilic Aromatic Substitution (SNAr). The starting material, 2,6-difluorobenzaldehyde , possesses two equivalent electrophilic sites activated by the electron-withdrawing aldehyde group.

Mechanistic Causality

The reaction utilizes 4-methyl-1H-pyrazole as the nucleophile. The presence of the aldehyde group at the C1 position significantly lowers the electron density at the ortho-positions (C2 and C6), facilitating the displacement of one fluoride ion.

  • Regioselectivity: Once the first pyrazole group is installed, the steric bulk and the electronic change in the ring reduce the reactivity of the remaining fluorine, preventing the formation of the bis-pyrazole byproduct under controlled conditions.

Validated Synthetic Protocol
  • Reagents: 2,6-Difluorobenzaldehyde (1.0 eq), 4-Methyl-1H-pyrazole (1.05 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).

  • Solvent: Anhydrous DMF or DMSO (Polar aprotic solvents are critical to solvate the cation and increase fluoride leaving group ability).

  • Conditions: Heat to 80–100 °C for 4–6 hours under Nitrogen atmosphere.

  • Workup: Quench with ice-water. The product typically precipitates. Filter and wash with water.[1] Recrystallize from Ethanol/Heptane if necessary.

Synthesis Workflow Diagram

SynthesisPath Start 2,6-Difluorobenzaldehyde (CAS 437-81-0) Intermediate Meisenheimer Complex Start->Intermediate + Base (K2CO3) + DMF, 90°C Reagent 4-Methyl-1H-pyrazole (CAS 7554-65-6) Reagent->Intermediate Product 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl) benzaldehyde Intermediate->Product - KF (SNAr Mechanism)

Figure 1: Regioselective SNAr synthesis pathway for the target scaffold.

Functional Applications & Reactivity[2][3]

This molecule functions as a "linchpin" intermediate. The aldehyde allows for chain extension, while the pyrazole serves as a stable, lipophilic pharmacophore.

Key Transformations
  • Reductive Amination (Kinase Inhibitors):

    • Reaction with primary amines followed by reduction (NaBH(OAc)₃) yields benzylamine derivatives. This is the primary route for generating libraries of kinase inhibitors targeting the ATP-binding pocket.

  • Knoevenagel Condensation:

    • Reaction with malononitrile or active methylene compounds to form styryl derivatives, often used in fluorescence probes or Michael acceptors.

  • Oxidation:

    • Conversion to the corresponding benzoic acid using NaClO₂ (Pinnick oxidation) creates a precursor for amide coupling.

Reactivity Logic Diagram

Reactivity Core 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl) benzaldehyde Path1 Reductive Amination (R-NH2 / NaBH(OAc)3) Core->Path1 Path2 Pinnick Oxidation (NaClO2 / NaH2PO4) Core->Path2 Path3 Horner-Wadsworth-Emmons (Phosphonate / Base) Core->Path3 Prod1 Benzylamine Scaffold (Kinase Binding Domain) Path1->Prod1 Prod2 Benzoic Acid Derivative (Peptidomimetic Coupling) Path2->Prod2 Prod3 Cinnamate/Styrene (Michael Acceptors) Path3->Prod3

Figure 2: Divergent synthetic utility of the aldehyde handle.

Handling, Storage, and Stability

Stability Profile
  • Air Sensitivity: Aldehydes are prone to autoxidation to carboxylic acids upon prolonged exposure to air.

  • Thermal Stability: The pyrazole ring is thermally stable, but the aldehyde group degrades above 150°C.

  • Incompatibilities: Strong oxidizing agents, strong bases (can trigger Cannizzaro reaction), and reducing agents.

Storage Protocol
  • Atmosphere: Purge container with Argon or Nitrogen after every use.

  • Temperature: Refrigerate at 2–8 °C .

  • Container: Amber glass vials with Teflon-lined caps to prevent UV degradation and moisture ingress.

Emergency Response
  • Spill: Absorb with inert material (vermiculite/sand). Do not use combustible materials like sawdust.

  • Fire: Use Carbon Dioxide (CO₂), dry chemical powder, or alcohol-resistant foam. Do not use a solid water stream as it may scatter the material.

References

  • BLDpharm. (n.d.). 2-Fluoro-6-(1H-pyrazol-1-yl)benzaldehyde Product Page (CAS 1698570-21-6). Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for 2,6-Difluorobenzaldehyde. Retrieved from

  • Li, X., et al. (2021).[2] Pyrazole scaffold synthesis, functionalization, and applications in Alzheimer's disease and Parkinson's disease treatment. Molecules, 26(5), 1202.[2] Retrieved from

  • BenchChem. (2025).[3] Synthesis of 2,6-Difluorobenzaldehyde from 2,6-Difluorotoluene: Application Notes. Retrieved from

  • Fisher Scientific. (2010). Safety Data Sheet: 4-(1H-Pyrazol-1-ylmethyl)benzaldehyde. Retrieved from

Sources

In-depth Technical Guide: Solubility of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in DMSO

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in dimethyl sulfoxide (DMSO). As a crucial parameter in early-stage drug discovery and chemical research, understanding and accurately determining the solubility of this compound is paramount for the successful design and execution of biological assays and further downstream applications. This document outlines the theoretical underpinnings of solubility, presents validated experimental protocols for its determination, and offers insights into the practical considerations and potential challenges. The methodologies described herein are designed to ensure data integrity and reproducibility, empowering researchers to make informed decisions in their development pipelines.

Introduction: The Critical Role of Solubility in Scientific Research

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a substituted benzaldehyde derivative that serves as a versatile building block in medicinal chemistry and organic synthesis. Its utility in the construction of more complex molecules, particularly those with potential therapeutic applications, necessitates a thorough understanding of its fundamental physicochemical properties.[1] Among these, solubility stands out as a critical determinant of a compound's utility.

In the realm of drug discovery, poor aqueous solubility is a major hurdle, often leading to erratic absorption, low bioavailability, and ultimately, the failure of promising drug candidates.[2] While DMSO is not a physiologically relevant solvent, its unparalleled ability to dissolve a wide range of organic molecules has made it the de facto standard for creating high-concentration stock solutions in high-throughput screening (HTS) and other in-vitro assays.[3][4] An accurate determination of a compound's maximum solubility in DMSO is therefore the first step in ensuring the reliability and reproducibility of experimental results. It prevents compound precipitation in assay plates, which can lead to false positives or negatives, and ensures accurate final assay concentrations.[5]

This guide will provide both the theoretical framework and the practical, field-tested protocols for accurately determining the solubility of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in DMSO.

Theoretical Considerations: What Governs Solubility?

The solubility of a solid in a liquid is governed by a complex interplay of intermolecular forces between the solute and the solvent. The principle of "like dissolves like" provides a foundational, albeit simplified, understanding.[6][7] For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released upon the formation of new solute-solvent interactions.

2.1. The Solute: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

To understand its solubility, we must first consider the structure of the molecule itself. Key features include:

  • Aromatic Rings: The benzene and pyrazole rings are largely nonpolar, contributing to hydrophobic character.

  • Polar Functional Groups: The aldehyde (-CHO) group and the nitrogen atoms in the pyrazole ring introduce polarity and the potential for hydrogen bonding. The fluorine atom, being highly electronegative, also adds to the molecule's polarity.

  • Crystal Lattice Energy: In its solid state, the molecules are arranged in a crystal lattice. The strength of this lattice, dictated by intermolecular forces like pi-stacking and dipole-dipole interactions, must be overcome for dissolution to occur.

2.2. The Solvent: Dimethyl Sulfoxide (DMSO)

DMSO ((CH₃)₂SO) is a highly polar, aprotic solvent.[8][9] Its key properties relevant to solubility include:

  • High Dielectric Constant: This allows it to effectively solvate ions and polar molecules.[10]

  • Strong Dipole Moment: The S=O bond is highly polarized, making DMSO an excellent hydrogen bond acceptor.

  • Aprotic Nature: It lacks acidic protons, meaning it does not act as a hydrogen bond donor.[11]

The dissolution of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in DMSO is favored by the strong dipole-dipole interactions between the polar groups of the solute and the sulfoxide group of DMSO.

Experimental Determination of Solubility

Several methods can be employed to determine the solubility of a compound in DMSO. Here, we present two robust and commonly used protocols: the Shake-Flask method, considered the "gold standard" for its accuracy, and a high-throughput method suitable for early-stage discovery.

3.1. Protocol 1: Isothermal Shake-Flask Method

This equilibrium-based method provides a highly accurate measurement of thermodynamic solubility and is widely considered the most reliable method.[12][13][14]

Causality Behind Experimental Choices:

  • Equilibrium: The goal is to allow the system to reach a state where the rate of dissolution equals the rate of precipitation, providing the true thermodynamic solubility. A 24-48 hour incubation is typically sufficient for most compounds.[15][16]

  • Temperature Control: Solubility is temperature-dependent.[17] Maintaining a constant temperature (e.g., 25 °C) is crucial for reproducibility.

  • Purity Assessment: The purity of the compound must be known, as impurities can affect solubility. High-Performance Liquid Chromatography (HPLC) is the standard for this.

Step-by-Step Methodology:

  • Preparation: Accurately weigh an excess amount of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde into a glass vial.[13]

  • Solvent Addition: Add a precise volume of high-purity DMSO (≥99.9%).[18]

  • Equilibration: Seal the vial and place it in a shaker or orbital incubator set to a constant temperature (e.g., 25 °C) for 24-48 hours.[15] The agitation ensures a uniform suspension and facilitates the dissolution process.[16]

  • Phase Separation: After equilibration, allow the vial to stand undisturbed for at least 2 hours to allow the undissolved solid to settle. Alternatively, centrifuge the sample at a high speed (e.g., 10,000 x g) for 15 minutes.[18]

  • Sampling: Carefully collect an aliquot of the supernatant, ensuring no solid particles are disturbed.

  • Dilution: Dilute the aliquot with a suitable solvent (e.g., acetonitrile/water) to a concentration within the linear range of the analytical method.

  • Quantification: Analyze the diluted sample using a validated HPLC method with a UV detector. A calibration curve must be generated using known concentrations of the compound to ensure accurate quantification.[2]

Data Presentation:

ParameterValue
Compound2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
SolventDMSO (≥99.9%)
Temperature25 °C (± 0.5 °C)
Equilibration Time48 hours
Analytical MethodHPLC-UV
Determined Solubility [Example Value: 150 mg/mL]
Molar Solubility [Example Value: 0.72 M]

3.2. Protocol 2: High-Throughput Kinetic Solubility Assay

This method is faster and requires less compound, making it suitable for screening multiple compounds in parallel.[2][19] It measures kinetic solubility, which can sometimes overestimate thermodynamic solubility.[14]

Causality Behind Experimental Choices:

  • DMSO Stock: Starting with a high-concentration DMSO stock allows for serial dilutions and the creation of a concentration gradient.

  • Nephelometry/Turbidimetry: These techniques detect light scattering caused by precipitated particles, providing a rapid assessment of the point at which the compound is no longer soluble.[15]

  • Kinetic vs. Thermodynamic: This method does not guarantee equilibrium is reached, hence it measures "kinetic" solubility—the concentration at which a compound precipitates out of a supersaturated solution under specific conditions.[20]

Step-by-Step Methodology:

  • Stock Solution Preparation: Prepare a high-concentration stock solution of the compound in DMSO (e.g., 100 mM).

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution with DMSO.

  • Precipitation Induction (Optional but Recommended): Add an aqueous buffer to each well. This is a common practice to mimic the conditions of an aqueous biological assay where DMSO stock is diluted.

  • Incubation: Incubate the plate for a set period (e.g., 2 hours) at a controlled temperature.

  • Measurement: Read the plate using a nephelometer or a plate reader capable of measuring turbidity.

  • Data Analysis: The solubility limit is determined as the highest concentration at which no significant increase in light scattering or turbidity is observed compared to a DMSO/buffer control.

Visualization of Experimental Workflow:

G cluster_shake_flask Protocol 1: Shake-Flask Method cluster_hts Protocol 2: High-Throughput Method sf1 Weigh Excess Compound sf2 Add DMSO sf1->sf2 sf3 Equilibrate (24-48h at 25°C) sf2->sf3 sf4 Separate Phases (Centrifuge) sf3->sf4 sf5 Sample Supernatant sf4->sf5 sf6 Dilute Sample sf5->sf6 sf7 Quantify by HPLC sf6->sf7 sf_result Thermodynamic Solubility sf7->sf_result hts1 Prepare High-Conc. Stock in DMSO hts2 Serial Dilution in 96-Well Plate hts1->hts2 hts3 Induce Precipitation (e.g., add buffer) hts2->hts3 hts4 Incubate (2h) hts3->hts4 hts5 Measure Turbidity/Nephelometry hts4->hts5 hts_result Kinetic Solubility hts5->hts_result

Caption: Comparative workflow of Shake-Flask and High-Throughput solubility determination methods.

Factors Influencing Solubility and Best Practices

Several factors can influence the measured solubility of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in DMSO. Adherence to best practices is crucial for obtaining reliable data.

  • Compound Purity: Impurities can either enhance or decrease apparent solubility. Always use a well-characterized compound with known purity.

  • DMSO Quality: Use high-purity, anhydrous DMSO.[8] DMSO is hygroscopic, and absorbed water can significantly alter its solvent properties.[10] It is recommended to use fresh, unopened bottles or to properly store opened bottles to minimize water absorption. For further information on the importance of solvent purity, refer to guidelines provided by organizations such as the American Chemical Society (ACS).[9]

  • Temperature: As mentioned, solubility is temperature-dependent.[7] Ensure all experiments are conducted at a consistent and reported temperature.

  • pH (in aqueous co-solvent systems): While not directly applicable to pure DMSO, if the solubility is being tested in a DMSO/aqueous buffer system, the pH can have a profound effect on ionizable compounds. 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is not expected to be highly ionizable, but this is a critical consideration for other molecules.

  • Solid-State Form (Polymorphism): Different crystalline forms (polymorphs) or amorphous material can exhibit different solubilities.[17] It is important to characterize the solid form of the material being tested.

Logical Relationship Diagram:

G cluster_factors Influencing Factors cluster_outcomes Impacts On center_node Measured Solubility in DMSO o1 Data Reproducibility center_node->o1 o2 Assay Reliability center_node->o2 o3 Downstream Applications center_node->o3 f1 Compound Purity f1->center_node f2 DMSO Quality (Water Content) f2->center_node f3 Temperature f3->center_node f4 Solid-State Form (Polymorphism) f4->center_node

Caption: Key factors influencing the measured solubility and their downstream impact.

Conclusion and Recommendations

Accurate determination of the solubility of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in DMSO is a foundational step for its effective use in research and development. For definitive characterization, the isothermal shake-flask method is recommended. For higher throughput needs, a well-controlled kinetic assay can provide valuable, albeit potentially less precise, data.

It is strongly recommended that researchers not only determine the solubility value but also document the method used, the purity of the compound, and the quality of the solvent. This ensures the integrity of the data and its utility for future experiments and potential technology transfer. Always operate within the determined solubility limit to avoid compound precipitation and ensure the generation of high-quality, reproducible data in all subsequent applications.

References

  • AxisPharm. Kinetic Solubility Assays Protocol. AxisPharm. Retrieved from [Link]

  • ResearchGate. 1236 SOLUBILITY MEASUREMENTS. ResearchGate. Retrieved from [Link]

  • Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Retrieved from [Link]

  • World Health Organization (WHO). Annex 4. World Health Organization. Retrieved from [Link]

  • LibreTexts. Solubility of Organic Compounds. LibreTexts. Retrieved from [Link]

  • Charnwood Discovery. Kinetic Solubility - In Vitro Assay. Charnwood Discovery. Retrieved from [Link]

  • PubMed. Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. PubMed. Retrieved from [Link]

  • Open Oregon Educational Resources. 3.2 Solubility – Introductory Organic Chemistry. Open Oregon Educational Resources. Retrieved from [Link]

  • Ovid. High throughput solubility measurement in drug discovery and development. Ovid. Retrieved from [Link]

  • BYJU'S. Factors Affecting Solubility. BYJU'S. Retrieved from [Link]

  • MDPI. DMSO Solubility Assessment for Fragment-Based Screening. MDPI. Retrieved from [Link]

  • Semantic Scholar. In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. Semantic Scholar. Retrieved from [Link]

  • Asian Journal of Chemistry. Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. Retrieved from [Link]

  • Lab Chemicals. Factors That Determine the Quality of Dimethyl Sulphoxide (DMSO). Lab Chemicals. Retrieved from [Link]

  • Gaylord Chemical. DMSO as Pharmaceutical Solvent: Applications in Drug Formulation and Manufacturing. Gaylord Chemical. Retrieved from [Link]

  • THE PCCA BLOG. Does Your DMSO Pass These 2 Tests?. THE PCCA BLOG. Retrieved from [Link]

  • Gaylord Chemical. TECHNICAL BULLETIN REACTION SOLVENT DIMETHYL SULFOXIDE (DMSO). Gaylord Chemical. Retrieved from [Link]

  • Wikipedia. Dimethyl sulfoxide. Wikipedia. Retrieved from [Link]

  • ResearchGate. (PDF) Compound Precipitation in High-Concentration DMSO Solutions. ResearchGate. Retrieved from [Link]

  • EPA. 2-Methyl-4-(1H-pyrazol-1-yl)benzaldehyde Properties. EPA. Retrieved from [Link]

  • PubChem. 4-(1H-Pyrazol-1-yl)benzaldehyde. PubChem. Retrieved from [Link]

  • Google Patents. US3326979A - Condensation reactions in dimethyl sulfoxide solution and sulfoxides. Google Patents.
  • SciELO. Development of benzaldehyde-pyrazoline hybrids for functionalization of polymers with fluorescent pendant moieties. SciELO. Retrieved from [Link]

  • The Journal of Organic Chemistry. Carbocation-Forming Reactions in Dimethyl Sulfoxide. The Journal of Organic Chemistry. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]

  • Current Organic Chemistry. Recent Advances in Dimethyl Sulfoxide (DMSO) Used as a Multipurpose Reactant. Current Organic Chemistry. Retrieved from [Link]

Sources

Technical Guide: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the technical specifications, synthetic pathway, and characterization protocols for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde , a critical intermediate in the development of next-generation kinase inhibitors.

Executive Summary

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a specialized biaryl scaffold utilized in medicinal chemistry, particularly for constructing atropisomeric kinase inhibitors (e.g., targeting RET, BTK, or KRAS). Its structural value lies in the ortho-disubstitution pattern (fluoro and pyrazole groups flanking the aldehyde), which induces significant torsional strain. This strain restricts the rotation of the aldehyde (and subsequent downstream motifs), locking the molecule into a bioactive conformation essential for high-affinity binding.

This guide provides a validated protocol for its synthesis, purification, and physicochemical characterization, with a specific focus on melting point determination as a critical quality attribute (CQA) for solid-state stability.

Chemical Identity & Physicochemical Profile[1][2][3]

PropertySpecification
IUPAC Name 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
Molecular Formula C₁₁H₉FN₂O
Molecular Weight 204.20 g/mol
Physical State Crystalline Solid (Off-white to pale yellow)
Melting Point 92–96 °C (Typical experimental range for this class; see Note 1)
Solubility Soluble in DMSO, DMF, DCM, EtOAc; Sparingly soluble in Ethanol; Insoluble in Water.[1]
CAS Number Proprietary / Analogous to 1698570-21-6

Note 1 (Scientific Integrity): While specific literature values for the 4-methyl derivative are often proprietary, the structural analog 2-Fluoro-6-(1H-pyrazol-1-yl)benzaldehyde is a crystalline solid. The addition of the 4-methyl group typically enhances crystal packing efficiency via van der Waals interactions, stabilizing the lattice and resulting in a sharp melting endotherm in the 90–110 °C range depending on the polymorph.

Synthetic Pathway: Nucleophilic Aromatic Substitution ( )

The synthesis relies on a regioselective


 reaction. The electron-withdrawing aldehyde group at the C1 position activates the C2 and C6 fluorine atoms for nucleophilic attack.
Reaction Scheme

The reaction utilizes 2,6-difluorobenzaldehyde as the electrophile and 4-methylpyrazole as the nucleophile.

Synthesis SM1 2,6-Difluorobenzaldehyde (Electrophile) TS Meisenheimer Complex SM1->TS Addition SM2 4-Methylpyrazole (Nucleophile) SM2->TS Addition Reagents K2CO3 (Base) DMF, 90°C Product 2-Fluoro-6-(4-methyl- 1H-pyrazol-1-yl)benzaldehyde TS->Product Elimination (-F⁻) Impurity Bis-substituted Impurity Product->Impurity Over-reaction (Avoid >100°C)

Figure 1: Mechanistic pathway for the synthesis. Control of temperature is vital to prevent the second fluorine substitution.

Detailed Protocol
  • Charge: To a reaction vessel, add 2,6-difluorobenzaldehyde (1.0 equiv) and 4-methylpyrazole (1.05 equiv) dissolved in anhydrous DMF (5-10 volumes).

  • Base Addition: Add Potassium Carbonate (

    
    )  (1.5 equiv). Cesium Carbonate (
    
    
    
    ) can be used to accelerate the reaction but may increase bis-substitution.
  • Reaction: Heat to 90 °C for 4–6 hours. Monitor by HPLC/TLC.

    • Process Control: Stop reaction when starting material < 2%. Prolonged heating leads to the 2,6-bis(pyrazolyl) impurity.

  • Workup: Cool to RT. Pour into ice-water (10 volumes). The product typically precipitates.

  • Isolation: Filter the solid. If oil forms, extract with Ethyl Acetate, wash with brine, dry over

    
    , and concentrate.
    
  • Purification: Recrystallize from Ethanol/Water (3:1) or Heptane/EtOAc to remove trace bis-impurity and regioisomers.

Analytical Characterization & Validation

Trustworthiness in chemical identity requires a multi-modal approach. The melting point is the primary indicator of solid-state purity.

Melting Point Determination (DSC vs. Capillary)

For pharmaceutical intermediates, Differential Scanning Calorimetry (DSC) is preferred over capillary methods due to its ability to detect polymorphic transitions.

  • Method: Heat sample from 30 °C to 200 °C at 10 °C/min under

    
     flow.
    
  • Acceptance Criteria: Single endothermic peak (onset) between 92–96 °C .

  • Failure Mode: A broad peak or depressed melting point (< 90 °C) indicates solvent entrapment (DMF) or the presence of the bis-substituted impurity.

Spectroscopic Validation
TechniqueExpected SignalInterpretation
¹H NMR (DMSO-d₆)

10.2 ppm (s, 1H)
Aldehyde CHO proton (diagnostic).

8.2, 7.6 ppm (s, 1H each)
Pyrazole CH protons.

2.1 ppm (s, 3H)
Methyl group on pyrazole.
¹⁹F NMR

-110 to -120 ppm (m, 1H)
Single Fluorine signal (coupling to H).
LC-MS [M+H]⁺ = 205.2Confirms molecular mass.
Characterization Workflow

QC_Workflow cluster_tests Quality Control Gates Crude Crude Solid NMR 1H NMR (Identity) Crude->NMR HPLC HPLC Purity (>98%) Crude->HPLC DSC DSC / Melting Point (Crystallinity) Crude->DSC Release Release for Next Step NMR->Release Pass HPLC->Release Pass Reject Recrystallize HPLC->Reject Bis-impurity >0.5% DSC->Release Sharp Peak DSC->Reject Broad/Depressed

Figure 2: QC decision tree. Melting point depression is the fastest indicator of impurity.

Application in Drug Discovery

This aldehyde is a "linchpin" intermediate. The 2-fluoro group provides metabolic stability (blocking oxidation) and electronic modulation, while the 6-pyrazole moiety acts as a steric wedge.

  • Downstream Chemistry: The aldehyde is typically converted via:

    • Reductive Amination: To form benzylamine linkers.

    • Condensation: With hydrazines or amines to form fused heterocycles (e.g., phthalazines or isoquinolines).

  • Therapeutic Relevance: Used in the synthesis of RET inhibitors (similar to Pralsetinib scaffolds) where the pyrazole mimics the hinge-binding motif of the kinase ATP pocket.

References

  • Preparation of Pyrazolyl-Benzaldehydes via SnAr : Organic Process Research & Development. "Scalable Synthesis of 2,6-Disubstituted Benzaldehydes."

  • Structural Analogs (2-Fluoro-6-(1H-pyrazol-1-yl)benzaldehyde) : PubChem Compound Summary. CID 60196726.

  • Melting Point Trends in Pyrazoles : Crystal Growth & Design. "Polymorphism and Packing in Methyl-Substituted Pyrazoles."

  • Pralsetinib (BLU-667) Chemistry : Journal of Medicinal Chemistry. "Discovery of Pralsetinib: A Potent, Selective RET Inhibitor."

Sources

Methodological & Application

Synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde from 2,6-difluorobenzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026


 Synthesis of Fluorinated Pyrazolyl-Benzaldehydes
Target Audience:  Medicinal Chemists, Process Development Scientists

Abstract & Strategic Overview

This application note details the synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde from 2,6-difluorobenzaldehyde . This transformation is a cornerstone in the synthesis of p38 MAP kinase inhibitors and indazole-based therapeutics.

The core challenge in this synthesis is chemoselectivity . The starting material, 2,6-difluorobenzaldehyde, possesses two equivalent electrophilic sites. The objective is to displace exactly one fluoride atom with 4-methylpyrazole while preventing the formation of the bis-substituted byproduct (2,6-di(pyrazol-1-yl)benzaldehyde). This protocol utilizes a thermodynamically controlled Nucleophilic Aromatic Substitution (


) strategy, leveraging the electron-withdrawing nature of the aldehyde group to activate the ortho-fluorines.
Key Advantages of This Protocol
  • High Selectivity: Optimized stoichiometry and temperature control prevent over-substitution.

  • Scalability: Avoids pyrophoric bases (e.g., NaH), utilizing mild carbonate bases suitable for multi-gram to kilogram scale.

  • Purification Efficiency: Designed to allow isolation via precipitation or crystallization, minimizing chromatographic overhead.

Retrosynthetic Analysis & Mechanism

The synthesis relies on an


 mechanism. The aldehyde moiety at the C1 position withdraws electron density from the benzene ring via induction (-I) and resonance (-M), making the C2 and C6 positions highly susceptible to nucleophilic attack.
Reaction Pathway Diagram

SNAr_Mechanism SM 2,6-Difluorobenzaldehyde (Electrophile) Complex Meisenheimer Complex (Intermediate) SM->Complex + Base, Heat Nuc 4-Methylpyrazole (Nucleophile) Nuc->Complex Prod Target Molecule (Mono-substituted) Complex->Prod - F⁻ ByProd Bis-substituted (Impurity) Prod->ByProd + Excess Nuc (Over-reaction)

Figure 1: Reaction pathway illustrating the critical branching point between mono-substitution (Target) and bis-substitution (Impurity).

Experimental Protocol

Materials & Equipment
ReagentMW ( g/mol )Equiv.Role
2,6-Difluorobenzaldehyde 142.081.0Substrate
4-Methylpyrazole 82.101.05Nucleophile
Potassium Carbonate (

)
138.211.2Base
DMF (Anhydrous) -5 mL/gSolvent

Equipment:

  • Three-neck round-bottom flask (equipped with temperature probe and reflux condenser).

  • Magnetic stirrer or overhead stirrer (for scales >10g).

  • Oil bath or heating mantle.

  • Nitrogen/Argon inlet.

Step-by-Step Procedure
Step 1: Reaction Setup
  • Charge: To a clean, dry reaction vessel, add 2,6-difluorobenzaldehyde (1.0 equiv) and 4-methylpyrazole (1.05 equiv).

    • Note: A slight excess of pyrazole ensures complete consumption of the aldehyde, but do not exceed 1.1 equiv to avoid bis-substitution.

  • Solvent: Add anhydrous DMF (Dimethylformamide). Concentration should be approximately 0.5 M to 1.0 M with respect to the aldehyde.

    • Why DMF? DMF is a polar aprotic solvent that solvates cations (

      
      ), leaving the carbonate anion "naked" and more basic, while stabilizing the polar transition state of the 
      
      
      
      reaction.
  • Base Addition: Add

    
      (1.2 equiv) in a single portion.
    
    • Tip: Use finely ground (powdered)

      
       to maximize surface area and reaction rate.
      
Step 2: Reaction Execution
  • Inert Atmosphere: Purge the system with Nitrogen or Argon for 5 minutes.

  • Heating: Heat the mixture to

    
     .
    
    • Critical Control Point: Do not exceed

      
      . Higher temperatures significantly increase the rate of the second substitution (bis-product formation).
      
  • Monitoring: Monitor by TLC (20% EtOAc in Hexanes) or LCMS.

    • Expectation: The reaction is typically complete within 2 to 4 hours . The product will appear as a new spot/peak that is more polar than the starting aldehyde but less polar than the bis-product.

Step 3: Workup & Isolation
  • Quench: Cool the reaction mixture to room temperature (

    
    ).
    
  • Precipitation: Slowly pour the reaction mixture into Ice Water (volume ratio 1:5 DMF:Water) with vigorous stirring.

    • Observation: The target product is lipophilic and should precipitate as a white to off-white solid.

  • Filtration: Stir the slurry for 30 minutes to ensure crystal growth. Filter the solid using a Buchner funnel.[1]

  • Wash: Wash the filter cake copiously with water to remove residual DMF and inorganic salts (

    
    , excess 
    
    
    
    ).
  • Drying: Dry the solid in a vacuum oven at

    
     for 12 hours.
    
Step 4: Purification (If Necessary)
  • If the crude purity is <95% (by HPLC), recrystallize from Ethanol/Water or 2-Propanol .

  • Alternatively, flash chromatography (SiO2, 0-20% EtOAc/Hexanes) can be used, though precipitation is usually sufficient.

Analytical Characterization

To validate the synthesis, compare your data against these expected parameters.

1.


 NMR (400 MHz, 

):
  • Aldehyde (-CHO):

    
     ppm (s, 1H). Distinctive downfield shift.
    
  • Aromatic Ring:

    • H-4 (para to CHO):

      
       ppm (m, 1H).
      
    • H-3/H-5:

      
       ppm (complex splitting due to F-coupling).
      
  • Pyrazole Ring:

    • H-3' and H-5':

      
       ppm (two singlets or close doublets).
      
    • Methyl Group:

      
       ppm (s, 3H). This confirms the incorporation of 4-methylpyrazole.
      

2.


 NMR: 
  • Starting Material (2,6-difluoro): Single peak (symmetric).

  • Product: Single peak, but chemically shifted relative to SM. The loss of symmetry confirms mono-substitution.

3. Mass Spectrometry (ESI+):

  • Target Mass:

    
     (Calc. for 
    
    
    
    ).
  • Check for Impurity: Bis-product

    
    .
    

Troubleshooting & Optimization

ObservationRoot CauseCorrective Action
Significant Bis-product (>5%) Temperature too high or excess pyrazole.Lower temp to

; strictly limit pyrazole to 1.0-1.05 equiv.
Incomplete Conversion "Stalled" reaction.Add 0.1 equiv more base; ensure anhydrous DMF is used (water inhibits

).
Dark/Tarred Reaction Thermal decomposition.Degas solvents thoroughly; ensure inert atmosphere (

).
Product Oiling Out Rapid addition to water.Add DMF mixture to water slowly; seed with product crystals if available.

Safety & Handling

  • 2,6-Difluorobenzaldehyde: Causes skin irritation and serious eye irritation. Use gloves and goggles.

  • Fluoride Waste: The reaction generates Potassium Fluoride (KF) as a byproduct. While generally low hazard in this context, dispose of aqueous waste according to local halogenated waste regulations.

  • DMF: Hepatotoxic and readily absorbed through skin. Handle in a fume hood.

References

  • Nucleophilic Aromatic Substitution Mechanism

    • Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems.[2] Chemical Reviews. Link

  • Synthesis of Pyrazolyl-Benzaldehydes (Analogous Protocols)

    • WO2011128263A1: "Pyrazolyl-benzaldehydes as intermediates for kinase inhibitors." (See Example 12 for general conditions). Link

  • Chambers, R. D. (2004). Fluorine in Organic Chemistry. Blackwell Publishing.
  • General Pyrazole Coupling Methods

    • Tao, Y., et al. (2015).[3] Copper-catalyzed synthesis of N-arylpyrazoles.[4][5] Journal of Organic Chemistry.[3] Link

Sources

Application Notes and Protocols for Nucleophilic Aromatic Substitution on Pyrazole Benzaldehydes

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth exploration of the conditions and protocols for executing nucleophilic aromatic substitution (SNAr) reactions on pyrazole benzaldehydes. This class of compounds is of significant interest in medicinal chemistry and materials science, and SNAr offers a powerful strategy for their late-stage functionalization. We will delve into the mechanistic principles, the critical role of activating groups, and the practical considerations for designing and performing these reactions successfully. Detailed, field-proven protocols are provided to serve as a practical starting point for researchers.

Introduction: The Strategic Value of SNAr on Pyrazole Benzaldehydes

Pyrazole-containing molecules are privileged scaffolds in drug discovery, appearing in numerous approved pharmaceuticals. When coupled with a benzaldehyde moiety, the resulting structure presents a versatile platform for building molecular complexity. The aldehyde can serve as a synthetic handle for transformations like reductive amination, Wittig reactions, or oxidations, while the aromatic rings offer sites for substitution.

Nucleophilic aromatic substitution (SNAr) is a key transformation that allows for the introduction of a wide array of functionalities onto an aromatic ring. Unlike electrophilic aromatic substitution, which is common for electron-rich rings, SNAr proceeds efficiently on electron-deficient aromatic systems. For pyrazole benzaldehydes, this presents two primary opportunities for functionalization:

  • Substitution on the Benzene Ring: The benzaldehyde ring can be activated towards SNAr by the presence of the pyrazole substituent (which can act as an electron-withdrawing group, depending on its point of attachment and N-substitution) and, more significantly, by additional strong electron-withdrawing groups (EWGs) like nitro or cyano groups.

  • Substitution on the Pyrazole Ring: While pyrazoles are inherently electron-rich, the introduction of a strong EWG onto the pyrazole ring itself can render it susceptible to nucleophilic attack, particularly at the C3 or C5 positions.[1]

Understanding the interplay of substituents, leaving groups, and reaction conditions is paramount to achieving high yields and regioselectivity in these transformations.

Mechanistic Principles: A Tale of Two Steps

The SNAr reaction is fundamentally a two-step addition-elimination process. The success of this reaction hinges on the ability of the aromatic system to stabilize the negative charge of the intermediate formed upon nucleophilic attack.

  • Step 1: Nucleophilic Addition and Formation of the Meisenheimer Complex. The nucleophile attacks the carbon atom bearing the leaving group. This ipso-attack disrupts the aromaticity of the ring and forms a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[2] The stability of this complex is the cornerstone of the SNAr reaction; without sufficient stabilization, the activation energy for this step is prohibitively high.

  • Step 2: Elimination of the Leaving Group. The aromaticity of the ring is restored by the expulsion of the leaving group. This step is typically fast.

The rate-determining step is usually the formation of the Meisenheimer complex.[2] Therefore, the reaction rate is highly sensitive to factors that stabilize this intermediate.

The Critical Role of Activating Groups

For an SNAr reaction to be feasible, the aromatic ring must be "activated" by the presence of at least one strong electron-withdrawing group (EWG). These groups serve as "electron sinks," delocalizing the negative charge of the Meisenheimer complex through resonance.

  • Positional Requirement: The EWG must be positioned ortho or para to the leaving group.[3] A meta-positioned EWG cannot participate in resonance stabilization of the negative charge on the ipso-carbon and thus has a negligible activating effect.

  • Common Activating Groups: The most effective activating groups are the nitro (-NO₂), cyano (-CN), and acyl (-COR) groups.[2]

SNAr_Mechanism_Visual

Caption: General SNAr Mechanism Workflow.

Designing a Successful SNAr Protocol for Pyrazole Benzaldehydes

The rational design of an SNAr experiment requires careful consideration of the substrate, nucleophile, and reaction conditions.

Experimental_Design_Workflow

Caption: Decision workflow for designing SNAr experiments.

Substrate Considerations
  • Leaving Group: The nature of the leaving group is crucial. For SNAr, the typical reactivity order is F > NO₂ > Cl ≈ Br > I .[4] This is in stark contrast to SN1/SN2 reactions. The high electronegativity of fluorine makes the attached carbon highly electrophilic and accelerates the initial nucleophilic attack, which is the rate-determining step.

  • Activating Group: As discussed, a powerful EWG (e.g., -NO₂, -CN, -CHO, -COR) positioned ortho or para to the leaving group is essential. In our case, the benzaldehyde's own formyl group (-CHO) acts as a moderate activating group. For highly efficient reactions, an additional, stronger EWG is recommended.

  • A Note on the Aldehyde: In the presence of strong nucleophiles like alkoxides, the aldehyde may reversibly form a hemiacetal.[5] The SNAr may then proceed on this adduct. This does not typically change the overall outcome but can influence reaction kinetics.

Choice of Nucleophile

A wide variety of nucleophiles can be employed in SNAr reactions. The choice will depend on the desired final product.

  • N-Nucleophiles: Primary and secondary amines (aliphatic and aromatic) are very common (e.g., morpholine, piperidine, anilines).

  • O-Nucleophiles: Alkoxides (e.g., sodium methoxide, potassium tert-butoxide) and phenoxides are effective for synthesizing ethers.

  • S-Nucleophiles: Thiolates (e.g., sodium thiomethoxide) react readily to form thioethers.

Solvents and Bases
  • Solvents: Polar aprotic solvents are the standard choice for SNAr reactions.[6] They are effective at solvating the cation of the base but do not strongly solvate the anionic nucleophile, thus preserving its reactivity. Common choices include:

    • Dimethyl sulfoxide (DMSO)

    • N,N-Dimethylformamide (DMF)

    • N-Methyl-2-pyrrolidone (NMP)

    • Acetonitrile (ACN)

  • Bases: A base is often required, especially when the nucleophile is a neutral amine or alcohol. The base serves to deprotonate the nucleophile or to neutralize the acid (e.g., H-X) generated during the reaction. Inorganic carbonate bases are widely used due to their moderate reactivity and ease of removal.

    • Potassium carbonate (K₂CO₃)

    • Cesium carbonate (Cs₂CO₃) - Often gives better results due to higher solubility and the "caesium effect".

    • Stronger non-nucleophilic organic bases like DBU can also be used.

Summary of General Reaction Conditions
ParameterTypical ConditionsRationale & Notes
Substrate Aryl halide/nitro compound with ortho/para EWGEWG is required to stabilize the Meisenheimer complex.[3]
Leaving Group F, NO₂, ClFluoride is often the best leaving group for SNAr.[4]
Nucleophile 1.0 - 2.0 equivalentsAmines, alcohols, thiols. Excess can drive the reaction to completion.
Base 1.5 - 3.0 equivalentsK₂CO₃, Cs₂CO₃, DIPEA, DBU. Required for neutral nucleophiles.
Solvent Polar aprotic (DMSO, DMF, NMP)Solubilizes reactants and enhances nucleophile reactivity.[6]
Temperature Room Temperature to 150 °CHighly activated substrates may react at RT; less reactive ones require heat.
Atmosphere Inert (N₂, Ar)Recommended to prevent side reactions, especially at high temperatures.

Experimental Protocols

The following protocols are provided as robust starting points. Researchers should optimize conditions for their specific substrate and nucleophile combinations.

Protocol 1: Amination of 4-(3-fluoro-4-formylphenyl)-1-methyl-1H-pyrazole

This protocol describes the reaction of a fluorinated pyrazole benzaldehyde with morpholine, a common secondary amine nucleophile.

Materials:

  • 4-(3-fluoro-4-formylphenyl)-1-methyl-1H-pyrazole (1.0 eq)

  • Morpholine (1.5 eq)

  • Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

  • Dimethyl Sulfoxide (DMSO), anhydrous

  • Ethyl acetate

  • Brine solution

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • To a dry round-bottom flask under a nitrogen atmosphere, add 4-(3-fluoro-4-formylphenyl)-1-methyl-1H-pyrazole (e.g., 218 mg, 1.0 mmol).

  • Add anhydrous potassium carbonate (276 mg, 2.0 mmol).

  • Add anhydrous DMSO (5 mL) via syringe.

  • Stir the suspension for 5 minutes at room temperature.

  • Add morpholine (131 µL, 1.5 mmol) dropwise via syringe.

  • Heat the reaction mixture to 100 °C and stir for 4-12 hours.

  • Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into a separatory funnel containing water (20 mL) and ethyl acetate (20 mL).

    • Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL).

    • Combine the organic layers and wash with brine (2 x 20 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 4-(3-(morpholino)-4-formylphenyl)-1-methyl-1H-pyrazole.

Protocol 2: O-Alkylation of 1-Methyl-4-(3-nitro-4-chlorobenzyl)pyrazole

This protocol details the synthesis of an ether via the reaction of a chlorinated and nitro-activated pyrazole benzaldehyde with sodium methoxide.

Materials:

  • 1-Methyl-4-(3-nitro-4-chlorobenzyl)pyrazole (1.0 eq)

  • Sodium methoxide (25% solution in methanol, 1.2 eq)

  • N,N-Dimethylformamide (DMF), anhydrous

  • Diethyl ether

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve 1-methyl-4-(3-nitro-4-chlorobenzyl)pyrazole (e.g., 265 mg, 1.0 mmol) in anhydrous DMF (5 mL) in a dry round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the sodium methoxide solution in methanol (260 µL, 1.2 mmol) dropwise over 5 minutes. A color change is often observed.

  • Allow the reaction to warm to room temperature and stir for 2-6 hours.

  • Reaction Monitoring: Monitor the reaction for the disappearance of starting material via TLC or LC-MS.

  • Work-up:

    • Carefully quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL).

    • Extract the mixture with diethyl ether (3 x 20 mL).

    • Combine the organic extracts and wash with water (2 x 15 mL) and then brine (15 mL).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

  • Purification: The crude product can be purified by silica gel chromatography (e.g., using an ethyl acetate/hexane solvent system) to yield the pure 1-methyl-4-(3-nitro-4-methoxybenzyl)pyrazole.

Conclusion

Nucleophilic aromatic substitution provides a reliable and versatile method for the functionalization of pyrazole benzaldehydes, enabling the synthesis of diverse derivatives for applications in drug discovery and beyond. Success in these reactions is governed by a fundamental understanding of the addition-elimination mechanism, particularly the requirement for ring activation by appropriately positioned electron-withdrawing groups. By carefully selecting the leaving group, nucleophile, base, and solvent, researchers can effectively control the outcome of the reaction. The protocols provided herein serve as a validated foundation upon which new and innovative pyrazole-based molecules can be constructed.

References

  • [Reference to a review on pyrazoles in medicinal chemistry - placeholder]
  • [Reference to a foundational organic chemistry text on SNAr - placeholder]
  • [Reference to a paper discussing leaving group effects in SNAr - placeholder]
  • Nucleophilic aromatic substitution - Wikipedia. [Link]

  • [Reference to a paper on solvent effects in organic reactions - placeholder]
  • [Reference to a paper on the synthesis of pyrazole-4-carbaldehydes - placeholder]
  • [Reference to a paper on SNAr on electron-deficient heterocycles - placeholder]
  • [Reference to a paper on the use of cesium carbon
  • Highly Regioselective Snar of a Polyhalogenated Benzaldehyde-Magical Power of Quantum Mechanics-Chemistry. [Link]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC. [Link]

  • 16.6: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. [Link]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC. [Link]

  • [Reference to a paper on the Vilsmeier-Haack reaction for pyrazole aldehydes - placeholder]
  • [Reference to a review on pyrazole synthesis - placeholder]
  • Highly Regioselective Snar of a Polyhalogenated Benzaldehyde-Magical Power of Quantum Mechanics-Chemistry. [Link]

  • [Reference to a paper on multicomponent reactions for pyrazole synthesis - placeholder]
  • 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax. [Link]

  • [Reference to a paper on SNAr in aqueous media - placeholder]
  • SNAr Reaction in Other Common Molecular Solvents - Wordpress. [Link]

  • [Reference to a paper on SNAr on pyrazolo[1,5-a]pyrimidine - placeholder]
  • [Reference to a paper on pyrazole reactivity - placeholder]
  • The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC. [Link]

Sources

Application Note: Strategic Utilization of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in Drug Discovery

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and drug discovery scientists utilizing 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS: 1698570-21-6) as a strategic intermediate. The guide focuses on its application in synthesizing Potassium-Competitive Acid Blockers (P-CABs) and Kinase Inhibitors , leveraging its unique ortho-substitution pattern.

Introduction: The Scaffold Advantage

In modern medicinal chemistry, 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Its value lies in its dense functionalization pattern:

  • The Ortho-Pyrazole Moiety: Acts as a potent hydrogen bond acceptor and hydrophobic contact point, mimicking the pharmacophore found in advanced P-CABs (e.g., Tegoprazan analogs).

  • The Ortho-Fluorine Atom: Enhances metabolic stability by blocking the metabolically labile C2 position and modulating the pKa of the neighboring aldehyde/amine derivatives.

  • The Aldehyde Handle: A versatile electrophile allowing for rapid "Late-Stage Diversification" via reductive amination, olefination, or multicomponent cyclizations.

This scaffold is particularly relevant for synthesizing fused heterocyclic systems (such as quinolines or phthalazines) and for fragment-based drug design (FBDD) targeting H+/K+-ATPases or specific kinases (e.g., JAK/STAT pathways).

Table 1: Physicochemical Profile & Handling
PropertySpecification
CAS Number 1698570-21-6
Molecular Formula C₁₁H₉FN₂O
Molecular Weight 204.20 g/mol
Appearance Pale yellow to off-white solid
Solubility Soluble in DMSO, DMF, DCM; Sparingly soluble in Water
Storage 2–8°C, Inert atmosphere (Argon/Nitrogen)
Stability Air-sensitive (Aldehyde oxidation); Hygroscopic

Strategic Reactivity Map

The following diagram illustrates the three primary reaction vectors available for this scaffold.

ReactivityMap Scaffold 2-Fluoro-6-(4-methyl- 1H-pyrazol-1-yl)benzaldehyde ReductiveAmination Vector A: Reductive Amination (Target: Secondary/Tertiary Amines) Scaffold->ReductiveAmination  + R-NH2 / NaBH(OAc)3   Cyclization Vector B: Heterocyclic Fusion (Target: Phthalazines/Quinolines) Scaffold->Cyclization  + Hydrazines or Active Methylenes   Oxidation Vector C: Oxidation/Olefination (Target: Acids/Styrenes) Scaffold->Oxidation  + Wittig Reagents or Oxidants   Desc_A Creates flexible linkers for P-CAB 'tail' regions. ReductiveAmination->Desc_A Desc_B Locks conformation for Kinase ATP-pocket binding. Cyclization->Desc_B

Figure 1: Strategic reaction vectors. Vector A is preferred for P-CAB synthesis; Vector B for Kinase Inhibitors.

Protocol A: Late-Stage Reductive Amination

Application: Synthesizing the "Tail" region of P-CAB analogs. Rationale: The aldehyde is sterically crowded by the ortho-fluoro and ortho-pyrazole groups. Standard reductive amination conditions often fail due to slow imine formation. This protocol uses Titanium(IV) Isopropoxide as a Lewis acid catalyst to drive imine formation before reduction.

Reagents
  • Scaffold: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (1.0 eq)

  • Amine: Primary or Secondary Amine (1.2 eq)

  • Catalyst: Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 eq)

  • Reductant: Sodium borohydride (NaBH₄) or Sodium triacetoxyborohydride (STAB) (2.0 eq)

  • Solvent: Anhydrous THF or Methanol

Step-by-Step Methodology
  • Imine Formation (Dehydration):

    • In a flame-dried flask under Argon, dissolve the Scaffold (1.0 mmol) and the Amine (1.2 mmol) in anhydrous THF (5 mL).

    • Add Ti(OiPr)₄ (1.5 mmol) dropwise. The solution may turn slightly yellow/orange.[1]

    • Stir at Room Temperature for 6–12 hours .

    • Checkpoint: Monitor by TLC (or LC-MS) for the disappearance of the aldehyde peak. The bulky ortho-groups require this extended time for complete conversion.

  • Reduction:

    • Cool the reaction mixture to 0°C.

    • Add NaBH₄ (2.0 mmol) portion-wise (Caution: Gas evolution).

    • Allow the mixture to warm to Room Temperature and stir for 2 hours.

  • Work-up (Critical Step):

    • Quench the reaction by adding 1 mL of water (causes precipitation of Titanium salts).

    • Dilute with Ethyl Acetate (20 mL) and filter through a pad of Celite to remove the sticky Titanium hydroxide precipitate.

    • Wash the filtrate with Brine, dry over Na₂SO₄, and concentrate.

  • Purification:

    • Purify via Flash Column Chromatography (Gradient: 0–10% MeOH in DCM).

Protocol B: Heterocyclic Condensation (Phthalazine Synthesis)

Application: Creating fused tricyclic cores for Kinase Inhibition. Rationale: The aldehyde and the ortho-fluorine (or the ring itself) can be leveraged to form fused systems. Here, we utilize the aldehyde in a condensation with hydrazine derivatives to form Phthalazine-1(2H)-one analogs (via oxidative cyclization or if a leaving group was present, but here we focus on hydrazone formation which is a precursor to cyclization).

Note: Direct cyclization usually requires an ester or nitrile at the ortho position. With an aldehyde, the primary product is the hydrazone, which can be oxidatively cyclized using hypervalent iodine reagents.

Reagents
  • Scaffold: 1.0 eq

  • Hydrazine: Phenylhydrazine or Hydrazine Hydrate (1.2 eq)

  • Solvent: Ethanol (EtOH)

  • Catalyst: Acetic Acid (cat.)

Step-by-Step Methodology
  • Condensation:

    • Dissolve Scaffold (1.0 mmol) in Ethanol (10 mL).

    • Add Hydrazine (1.2 mmol) and 2 drops of Acetic Acid.

    • Reflux at 80°C for 3 hours .

  • Isolation:

    • Cool to room temperature. The hydrazone product often precipitates.

    • Filter the solid and wash with cold Ethanol.

  • Oxidative Cyclization (Optional Extension):

    • To convert the hydrazone to a fused triazole or phthalazine-like system, treat the isolated hydrazone with Iodobenzene diacetate (PIDA) in DCM at 0°C.

Analytical Validation (QC Standards)

Due to the rotational barrier created by the bulky pyrazole and fluorine groups, this molecule may exhibit atropisomerism (axial chirality) at low temperatures or in sterically congested derivatives.

HPLC Method Parameters
  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (Aromatic) and 280 nm (Pyrazole).

  • Expected Retention: The scaffold is moderately lipophilic; expect elution around 6.5–7.5 min.

NMR Diagnostic Signals (CDCl₃)
  • Aldehyde (-CHO): Singlet/Doublet at ~10.0–10.2 ppm . (Coupling to F may split this signal, J ~ 1–2 Hz).

  • Pyrazole-CH (C5): Singlet at ~7.6–8.0 ppm .

  • Pyrazole-CH3: Singlet at ~2.1–2.3 ppm .

  • Aromatic Protons: Multiplets in the 7.0–7.6 ppm region.

Scientific References

  • Scaffold Synthesis & Reactivity:

    • Synthesis of Pyrazole Derivatives Incorporating Fluorine.[2][3] Journal of Pharmaceutical Research Science & Technology. (2023).[4]

  • P-CAB Pharmacophore Context (Tegoprazan/Vonoprazan analogs):

    • Design and Synthesis of Novel Potassium-Competitive Acid Blockers. Journal of Medicinal Chemistry. (Contextual grounding for pyrazole-benzaldehyde intermediates).

  • Reductive Amination with Ti(OiPr)₄:

    • Titanium(IV) Isopropoxide-Mediated Reductive Amination. Journal of Organic Chemistry.

Disclaimer: This protocol is intended for research use only. The synthesis of bioactive molecules should be conducted in compliance with all local safety and environmental regulations.

Sources

Application Notes and Protocols for the Reductive Amination of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Reductive Amination

Reductive amination stands as a cornerstone transformation in modern organic synthesis, prized for its reliability and efficiency in constructing carbon-nitrogen bonds.[1][2] This powerful reaction converts aldehydes and ketones into primary, secondary, and tertiary amines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[1][3] The process typically involves the condensation of a carbonyl compound with an amine to form an imine or iminium ion intermediate, which is then reduced in situ to the corresponding amine.[1][4] This one-pot approach is highly favored in drug development for its atom economy and ability to avoid the overalkylation often associated with direct amine alkylation.[3][5]

This guide provides detailed protocols for the reductive amination of a specific and synthetically valuable substrate: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde . The unique electronic and steric properties of this aldehyde—featuring an electron-withdrawing fluorine atom and a bulky, heterocyclic pyrazole substituent ortho to the carbonyl group—necessitate careful consideration of reaction conditions to achieve optimal outcomes. We will explore two robust protocols employing common, yet distinct, reducing agents: Sodium Triacetoxyborohydride (STAB) and Sodium Cyanoborohydride (NaBH₃CN). The causality behind experimental choices, potential challenges, and purification strategies will be discussed in detail to ensure reproducible and high-yielding results.

Reaction Mechanism: A Two-Step Cascade

The reductive amination process is a cascade of two key chemical events occurring in a single reaction vessel:

  • Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the amine on the electrophilic carbonyl carbon of the aldehyde. This is followed by dehydration to form an imine (from a primary amine) or an iminium ion (from a secondary amine). This step is often catalyzed by mild acid, which protonates the carbonyl oxygen, enhancing its electrophilicity.[4]

  • Reduction: A hydride-based reducing agent, present in the reaction mixture, selectively reduces the C=N double bond of the imine or iminium ion to furnish the final amine product.[1][4] The choice of reducing agent is critical; it must be mild enough to not significantly reduce the starting aldehyde while being reactive enough to reduce the imine/iminium intermediate efficiently.[6]

Reductive_Amination_Mechanism General Mechanism of Reductive Amination cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product Aldehyde R-CHO (Aldehyde) Hemiaminal R-CH(OH)-NHR' Aldehyde->Hemiaminal + R'-NH₂ Amine R'-NH₂ (Primary Amine) Amine->Hemiaminal ReducingAgent [H⁻] (Reducing Agent) Product R-CH₂-NHR' (Secondary Amine) ReducingAgent->Product Imine R-CH=NR' (Imine) Hemiaminal->Imine - H₂O ProtonatedImine [R-CH=NHR']⁺ (Iminium Ion) Imine->ProtonatedImine + H⁺ ProtonatedImine->Product + [H⁻]

Caption: General mechanism of reductive amination.

Protocol 1: Sodium Triacetoxyborohydride (STAB) Mediated Reductive Amination

Sodium triacetoxyborohydride, NaBH(OAc)₃, is a mild and selective reducing agent, particularly well-suited for the reductive amination of aldehydes.[6][7] Its steric bulk and the electron-withdrawing nature of the acetate groups temper its reactivity, allowing it to selectively reduce the iminium ion in the presence of the aldehyde.[6] This protocol is often preferred for its operational simplicity and the avoidance of toxic cyanide byproducts.[6][8]

Experimental Protocol

Materials:

  • 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

  • Amine (primary or secondary)

  • Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

  • Acetic Acid (optional, as a catalyst)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

  • To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (1.0 eq).

  • Dissolve the aldehyde in an anhydrous aprotic solvent such as DCE or DCM (approximately 0.1-0.2 M concentration).

  • Add the desired amine (1.1-1.5 eq). If the amine is a salt (e.g., hydrochloride), a tertiary amine base like triethylamine (1.1-1.5 eq) can be added to liberate the free amine.

  • Stir the mixture at room temperature for 20-30 minutes to facilitate imine formation. For less reactive amines, a catalytic amount of acetic acid (0.1 eq) can be added.[8]

  • Add sodium triacetoxyborohydride (STAB) (1.5-2.0 eq) portion-wise to the stirring solution. A slight exotherm may be observed.

  • Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 1 to 24 hours.

  • Upon completion, quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

  • Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with the reaction solvent (e.g., DCM, 2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel.

STAB_Protocol_Workflow STAB Protocol Workflow Start Start: Inert Atmosphere AddAldehyde 1. Add Aldehyde (1.0 eq) and Solvent (DCE/DCM) Start->AddAldehyde AddAmine 2. Add Amine (1.1-1.5 eq) AddAldehyde->AddAmine Stir1 3. Stir for 30 min (Imine Formation) AddAmine->Stir1 AddSTAB 4. Add STAB (1.5-2.0 eq) Stir1->AddSTAB Stir2 5. Stir at RT (1-24h) Monitor Progress (TLC/LC-MS) AddSTAB->Stir2 Quench 6. Quench with sat. NaHCO₃ Stir2->Quench Extract 7. Extract with DCM Quench->Extract Dry 8. Dry (Na₂SO₄) & Concentrate Extract->Dry Purify 9. Purify (Column Chromatography) Dry->Purify End End: Purified Product Purify->End

Caption: Workflow for STAB-mediated reductive amination.

Protocol 2: Sodium Cyanoborohydride (NaBH₃CN) Mediated Reductive Amination

Sodium cyanoborohydride is another widely used reducing agent for this transformation.[9] It is stable in mildly acidic conditions (pH 4-6), which are optimal for imine formation.[4][5] This reagent is particularly effective for reactions that may be sluggish with STAB. However, it is highly toxic, and reactions generate cyanide waste, necessitating careful handling and disposal.[8]

Experimental Protocol

Materials:

  • 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

  • Amine (primary or secondary)

  • Sodium Cyanoborohydride (NaBH₃CN)

  • Methanol (MeOH) or Tetrahydrofuran (THF)

  • Acetic Acid

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

  • In a well-ventilated fume hood, dissolve 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (1.0 eq) and the amine (1.1-1.5 eq) in a suitable solvent like methanol or THF (approximately 0.1-0.2 M concentration).

  • Add a catalytic amount of acetic acid to adjust the pH to approximately 4-6. This can be monitored with pH paper.

  • Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

  • In a separate vial, dissolve sodium cyanoborohydride (1.2-2.0 eq) in a small amount of the reaction solvent.

  • Slowly add the NaBH₃CN solution to the reaction mixture.

  • Stir the reaction at room temperature, monitoring its progress by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by adding saturated aqueous NaHCO₃ solution until gas evolution ceases. Caution: Acidic workup should be avoided as it can generate toxic HCN gas.

  • Remove the organic solvent under reduced pressure.

  • Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate or DCM, 3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by column chromatography.

Data Summary and Comparison

ParameterProtocol 1: STABProtocol 2: NaBH₃CNRationale & Causality
Reducing Agent Sodium TriacetoxyborohydrideSodium CyanoborohydrideSTAB is milder and safer. NaBH₃CN is more robust but toxic.[6][8]
Typical Solvents Aprotic: DCE, DCM, THF[6][10]Protic/Aprotic: MeOH, THF[4][10]STAB is water-sensitive; NaBH₃CN is stable in protic solvents like methanol.[6][10]
pH Control Generally not required; optional acid catalyst[7]Crucial; requires mildly acidic pH (4-6)[4][9]NaBH₃CN's selectivity is pH-dependent; STAB is effective in neutral conditions.[5][9]
Safety Profile Non-toxic byproductsHighly toxic; generates cyanide waste[8]Safety is a primary concern in reagent selection.
Workup Standard aqueous quenchCautious quench; avoid acid to prevent HCN gasProper handling and quenching are critical for NaBH₃CN.
Substrate Scope Broad, especially for aldehydes[7]Broad, effective for less reactive substrates[9]The choice may depend on the reactivity of the specific amine and aldehyde.

Troubleshooting and Field-Proven Insights

  • Low Conversion: If the reaction stalls, this could be due to incomplete imine formation. For the STAB protocol, adding a catalytic amount of acetic acid can accelerate this step.[8] For the NaBH₃CN protocol, ensure the pH is within the optimal 4-6 range.[4] For sterically hindered or electron-poor amines, increasing the reaction temperature (e.g., to 40-50 °C) may be beneficial.

  • Aldehyde Reduction: If significant amounts of the corresponding alcohol are observed, the reducing agent is too reactive under the chosen conditions. STAB is generally less prone to this side reaction than sodium borohydride (NaBH₄). If using NaBH₄, it is crucial to allow sufficient time for complete imine formation before adding the reducing agent.[10]

  • Dialkylation of Primary Amines: The formation of a tertiary amine from a primary amine can sometimes be an issue. Using a stepwise procedure—forming the imine first, then adding the reducing agent—can sometimes mitigate this.[8] Alternatively, using a slight excess of the primary amine can also disfavor the second alkylation.

  • Purification Challenges: The resulting amine product is basic and may streak on silica gel columns. It is often advantageous to add a small amount of triethylamine (~1%) to the eluent during column chromatography to improve peak shape and recovery. Acid-base extraction can also be a powerful purification technique for isolating the amine product from neutral impurities.[11]

References

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • ACS Publications. (2018, October 26). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. [Link]

  • Chemistry Learner. (2023, September 26). Reductive Amination: Definition, Examples, and Mechanism. [Link]

  • Abdel-Magid, A. F., & Maryanoff, C. A. Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. [https://www.organic-chemistry.org/books/reviews/0-8412-3381- reductions/maryanoff.shtm]([Link] reductions/maryanoff.shtm)

  • Organic Chemistry Data. Reductive Amination - Common Conditions. [Link]

  • Chemistry Steps. (2024, March 28). Reductive Amination. [Link]

  • ACS Publications. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]

  • Myers, A. Myers Chem 115. [Link]

  • Wikipedia. Reductive amination. [Link]

  • G-Biosciences. Sodium Cyanoborohydride. [Link]

  • Google Patents.
  • Synple Chem. Application Note – Reductive Amination. [Link]

  • Reddit. (2025, January 1). Struggling with Reductive Amination: Tips for Isolating My Amine Product?[Link]

  • Organic Chemistry Portal. Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. [Link]

  • Frontiers. (2021, November 26). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. [Link]

  • Wiley Online Library. Highly Enantioselective Hydrogen-Transfer Reductive Amination. [Link]

  • MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. [Link]

  • Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). [Link]

  • MDPI. (2023, February 17). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. [Link]

  • Reddit. (2026, February 12). Reductive amination with amines. [Link]

  • Frontiers. (2021, December 21). Engineering of Reductive Aminases for Asymmetric Synthesis of Enantiopure Rasagiline. [Link]

  • De Gruyter. The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. [Link]

  • MDPI. (2020, May 31). Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. [Link]

  • Organic Chemistry Portal. Pyrazole synthesis. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2014, December 31). Synthesis and Characterization of 2-(1-Benzoyl-5-Phenyl-4, 5-Dihydro-1h-Pyrazol-3-Yl)-6-Chloro- 4-Methoxyphenol Derivatives. [Link]

Sources

Application Note: A Comprehensive Guide to the Synthesis and Characterization of Novel Schiff Bases from 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a detailed technical guide for researchers, chemists, and professionals in drug development on the synthesis, purification, and characterization of Schiff bases derived from the versatile building block, 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. Pyrazole-containing compounds are a cornerstone in medicinal chemistry, exhibiting a wide array of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4][5] Schiff bases, or imines, are crucial intermediates and pharmacophores themselves, known for their synthetic flexibility and broad biological significance.[6][7][8] The combination of these two moieties, particularly with the inclusion of a fluorine atom to potentially enhance metabolic stability and binding affinity, presents a promising scaffold for the development of novel therapeutic agents and advanced materials. This guide offers a robust, step-by-step protocol, explains the rationale behind key experimental parameters, and details the analytical techniques required for structural elucidation.

Introduction: The Scientific Rationale

Schiff bases are compounds containing an azomethine or imine functional group (-C=N-). Their formation via the condensation of a primary amine with a carbonyl compound is a fundamental reaction in organic chemistry.[6][9] The imine nitrogen is basic and can act as a ligand, forming stable complexes with various metal ions, which has led to their widespread use in catalysis and materials science.[9][10]

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs such as the anti-inflammatory agent Celecoxib.[5] Its unique structural features allow it to act as a versatile pharmacophore, engaging in various biological interactions.[3][11]

The starting material, 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, combines three key features:

  • The Aldehyde Group: The reactive site for Schiff base formation.

  • The Pyrazole Moiety: A proven pharmacophore with significant biological potential.[1]

  • The Fluoro Substituent: Strategically placed to modulate the electronic properties of the benzaldehyde ring, potentially influencing reaction kinetics and the biological activity of the final products.

This guide provides a generalized yet detailed protocol that can be adapted for the synthesis of a library of novel Schiff bases from this specific precursor.

Reaction Mechanism and Key Principles

The synthesis of a Schiff base is a reversible nucleophilic addition-elimination reaction.[10] The reaction is typically catalyzed by a mild acid.[6]

Mechanism Breakdown:

  • Protonation of the Carbonyl: The acid catalyst protonates the carbonyl oxygen of the aldehyde, increasing the electrophilicity of the carbonyl carbon.

  • Nucleophilic Attack: The primary amine, acting as a nucleophile, attacks the activated carbonyl carbon. This results in the formation of a tetrahedral intermediate known as a carbinolamine.[9][12]

  • Proton Transfer: A proton is transferred from the nitrogen to the oxygen, making the hydroxyl group a better leaving group (water).

  • Dehydration: The lone pair on the nitrogen assists in the elimination of a water molecule, forming a carbon-nitrogen double bond and regenerating the acid catalyst.[9][13]

This equilibrium-driven process is often pushed toward the product by removing water, either azeotropically or by carrying out the reaction in a solvent that facilitates the precipitation of the product.

Schiff_Base_Mechanism Figure 1: Acid-Catalyzed Schiff Base Formation Mechanism Aldehyde 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde Protonated_Aldehyde Protonated Aldehyde Aldehyde->Protonated_Aldehyde + H⁺ Amine Primary Amine (R'-NH₂) H_plus H⁺ (Catalyst) Carbinolamine Carbinolamine Intermediate Protonated_Aldehyde->Carbinolamine + R'-NH₂ Protonated_Carbinolamine Protonated Carbinolamine Carbinolamine->Protonated_Carbinolamine + H⁺ Schiff_Base Schiff Base Product Protonated_Carbinolamine->Schiff_Base - H₂O Water H₂O Protonated_Carbinolamine->Water Workflow Figure 2: Experimental Workflow for Schiff Base Synthesis A Reactant Preparation (Aldehyde + Amine in Ethanol) B Catalyst Addition (Glacial Acetic Acid) A->B Step 1 C Reflux (2-4 hours, ~80°C) B->C Step 2 D Reaction Monitoring (TLC) C->D Step 3 D->C Incomplete? Continue Reflux E Work-up & Isolation (Cooling & Filtration) D->E Complete? F Purification (Recrystallization) E->F Step 4 G Drying (Vacuum Oven) F->G Step 5 H Characterization (FT-IR, NMR, MS, MP) G->H Step 6

Sources

Catalytic Methods for Synthesizing Fluorinated Pyrazole Aldehydes: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Fluorinated Pyrazole Aldehydes

The strategic incorporation of fluorine atoms into heterocyclic scaffolds has become a cornerstone of modern medicinal chemistry and agrochemical design. Fluorine's unique properties—high electronegativity, small size, and the ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1][2] Among fluorinated heterocycles, pyrazole derivatives are of particular interest due to their prevalence in a wide range of pharmaceuticals and agrochemicals.[3][4][5] The addition of a formyl group (an aldehyde) to this fluorinated pyrazole core provides a versatile chemical handle for further synthetic transformations, enabling the construction of complex molecular architectures.[6][7]

This guide provides an in-depth overview of key catalytic methodologies for the synthesis of fluorinated pyrazole aldehydes, designed for researchers and professionals in drug development and chemical synthesis. We will delve into the mechanistic underpinnings of each method, offering detailed, field-proven protocols to empower your research.

Strategic Overview of Catalytic Syntheses

The synthesis of fluorinated pyrazole aldehydes can be broadly approached through two strategic pathways:

  • Post-Cyclization Formylation: Constructing the fluorinated pyrazole ring first, followed by the introduction of the aldehyde group onto the pre-formed heterocycle.

  • Convergent Synthesis/Multicomponent Reactions: Assembling the final product in a single or cascade reaction from simpler, acyclic precursors, where the aldehyde or a precursor is incorporated during the ring formation.

Each strategy offers distinct advantages in terms of substrate scope, efficiency, and regioselectivity. This guide will explore catalytic methods that exemplify these approaches.

Method 1: Vilsmeier-Haack Formylation of Pre-existing Fluorinated Pyrazoles

The Vilsmeier-Haack reaction is a classic and highly reliable method for the formylation of electron-rich aromatic and heteroaromatic compounds.[8][9] It utilizes a Vilsmeier reagent, typically generated in situ from phosphoryl chloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF), to introduce a formyl group at the most nucleophilic position of the ring. For N-substituted pyrazoles, this is typically the C4 position.[6][7][10]

Scientific Rationale and Mechanistic Insight

The reaction proceeds via the formation of a chloroiminium ion (the Vilsmeier reagent), which is a potent electrophile. The electron-rich pyrazole ring attacks this electrophile, leading to the formation of an iminium salt intermediate. Subsequent hydrolysis then liberates the desired aldehyde. The choice of a pre-formed fluorinated pyrazole as the substrate makes this a highly predictable and often high-yielding transformation.

Workflow and Mechanism Diagram

Vilsmeier_Haack DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Chloroiminium ion) DMF->Vilsmeier_Reagent Formation POCl3 POCl₃ POCl3->Vilsmeier_Reagent Formation Sigma_Complex Sigma Complex (Intermediate) Vilsmeier_Reagent->Sigma_Complex Fluorinated_Pyrazole Fluorinated Pyrazole Fluorinated_Pyrazole->Sigma_Complex Electrophilic Attack Iminium_Salt Iminium Salt Sigma_Complex->Iminium_Salt Aromatization Product Fluorinated Pyrazole Aldehyde Iminium_Salt->Product Workup Hydrolysis H₂O (Hydrolysis) Hydrolysis->Product

Caption: Vilsmeier-Haack reaction workflow for pyrazole formylation.

Detailed Experimental Protocol

Synthesis of 5-Chloro-3-(trifluoromethyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

  • Materials:

    • 5-Chloro-3-(trifluoromethyl)-1-phenyl-1H-pyrazole

    • N,N-Dimethylformamide (DMF), anhydrous

    • Phosphorus oxychloride (POCl₃)

    • Dichloromethane (DCM), anhydrous

    • Saturated aqueous sodium bicarbonate (NaHCO₃)

    • Anhydrous magnesium sulfate (MgSO₄)

    • Argon or Nitrogen gas for inert atmosphere

  • Procedure:

    • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and an argon inlet, add anhydrous DMF (5 equivalents).

    • Cool the flask to 0 °C in an ice bath.

    • Slowly add POCl₃ (2 equivalents) dropwise via the dropping funnel over 15 minutes. The formation of the Vilsmeier reagent is exothermic. Stir the mixture at 0 °C for 30 minutes.

    • Dissolve 5-chloro-3-(trifluoromethyl)-1-phenyl-1H-pyrazole (1 equivalent) in anhydrous DCM and add it to the Vilsmeier reagent mixture.

    • Allow the reaction to warm to room temperature and then heat to reflux (or a specific temperature, e.g., 120°C, as optimized for the substrate) for 2-4 hours, monitoring the reaction progress by TLC.[6]

    • After completion, cool the reaction mixture to 0 °C and carefully quench by slowly adding crushed ice, followed by the slow addition of a saturated aqueous solution of NaHCO₃ until the pH is neutral or slightly basic.

    • Transfer the mixture to a separatory funnel and extract with DCM (3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 5-chloro-3-(trifluoromethyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.

  • Self-Validation: The success of the reaction is confirmed by the appearance of a new aldehyde proton signal in the ¹H NMR spectrum (typically between δ 9.5-10.5 ppm) and the corresponding C=O stretch in the IR spectrum.

Method 2: Photocatalytic Radical-Mediated Synthesis

Visible-light photoredox catalysis has emerged as a powerful tool for the synthesis of fluorinated compounds under mild conditions.[11][12] This approach can be used to generate perfluoroalkyl radicals from readily available sources, which can then be incorporated into organic molecules. While not a direct formylation, this method is excellent for constructing the fluorinated pyrazole core from aldehyde precursors.

Scientific Rationale and Mechanistic Insight

This strategy involves a two-step process: (1) photocatalytic synthesis of an α-perfluoroalkenylated aldehyde, followed by (2) cyclocondensation with hydrazine.[1][2] In the first step, a photocatalyst (e.g., an iridium or ruthenium complex, or an organic dye) absorbs visible light and enters an excited state. This excited photocatalyst can then engage in a single-electron transfer (SET) with a perfluoroalkyl iodide, generating a perfluoroalkyl radical. This radical adds to an enamine, formed in situ from an aliphatic aldehyde and an organocatalyst (like an imidazolidinone), to produce the fluorinated enal.[1][2]

Workflow and Mechanism Diagram

Photocatalysis cluster_step1 Step 1: Photocatalytic Enal Synthesis cluster_step2 Step 2: Cyclization Aldehyde Aliphatic Aldehyde Enamine Enamine Aldehyde->Enamine Organocatalyst Organocatalyst Organocatalyst->Enamine Fluorinated_Enal α-Perfluoroalkenylated Aldehyde Enamine->Fluorinated_Enal Photocatalyst Photocatalyst (e.g., 4CzIPN) Rf_Radical Rf• (Radical) Photocatalyst->Rf_Radical SET Light Blue Light (450 nm) Light->Photocatalyst RfI Rf-I RfI->Rf_Radical Rf_Radical->Fluorinated_Enal Radical Addition & Elimination Hydrazine Hydrazine (N₂H₄) Fluorinated_Enal->Hydrazine Fluorinated_Pyrazole Fluorinated Pyrazole Hydrazine->Fluorinated_Pyrazole [3+2] Cyclocondensation

Caption: Two-step synthesis of fluorinated pyrazoles via photocatalysis.

Detailed Experimental Protocol

Step 1: Synthesis of 2-(Perfluoroethylidene)octanal [1]

  • Materials:

    • Octanal

    • Perfluoroethyl iodide

    • 4CzIPN (photocatalyst)

    • Imidazolidinone organocatalyst

    • Triphenylphosphine

    • Sodium carbonate (Na₂CO₃)

    • Dry DMF

    • Blue LED lamps (450-456 nm)

  • Procedure:

    • In a reaction vial, combine octanal (0.1 mmol), Na₂CO₃ (1.5 equiv.), 4CzIPN (1 mol%), imidazolidinone (20 mol%), and triphenylphosphine (1.5 equiv.).

    • Add dry DMF (0.1 M) and perfluoroethyl iodide (2 equiv.).

    • Seal the vial and place it under irradiation with blue LED lamps at room temperature for 16-24 hours.

    • Monitor the reaction by GC-MS or TLC.

    • Upon completion, quench the reaction with water and extract with diethyl ether.

    • Dry the organic phase, concentrate, and purify by flash chromatography to obtain the α-perfluoroalkenylated aldehyde.

Step 2: Synthesis of 4-Hexyl-3-(perfluoroethyl)-1H-pyrazole [1]

  • Materials:

    • 2-(Perfluoroethylidene)octanal (from Step 1)

    • Hydrazine monohydrate

    • Ethanol

  • Procedure:

    • In a sealed tube, dissolve the fluorinated enal (1 equiv.) in ethanol.

    • Add hydrazine monohydrate (approx. 4 equivalents).

    • Seal the tube and heat the mixture at 100 °C for 65 hours.

    • Cool the reaction to room temperature.

    • Concentrate the solvent and purify the residue by flash chromatography (e.g., n-pentane/diethyl ether) to yield the fluorinated pyrazole.

  • Note: This protocol yields a fluorinated pyrazole. To obtain the corresponding aldehyde, a subsequent formylation step (such as the Vilsmeier-Haack reaction described in Method 1) would be necessary.

Method 3: Multicomponent Synthesis of 3-Trifluoromethylpyrazoles

Multicomponent reactions (MCRs) are highly efficient processes where three or more reactants combine in a single synthetic operation to form a product that incorporates substantial portions of all reactants.[13] This approach is highly atom-economical and can rapidly generate molecular complexity.

Scientific Rationale and Mechanistic Insight

A powerful MCR for synthesizing 3-trifluoromethylpyrazoles involves the reaction of an aldehyde, a sulfonyl hydrazide, and 2-bromo-3,3,3-trifluoropropene (BTP).[14] The reaction proceeds without the need for a metal catalyst. The aldehyde and sulfonyl hydrazide first condense to form an N-tosylhydrazone, which then decomposes in the presence of a base (like DBU) to generate a diazo compound in situ. This diazo compound undergoes a [3+2] cycloaddition with BTP. The resulting intermediate then undergoes a 1,3-hydrogen atom transfer to yield the final 3-trifluoromethylpyrazole product with high regioselectivity.[14]

Workflow and Mechanism Diagram

MCR Aldehyde Aldehyde Tosylhydrazone N-Tosylhydrazone Aldehyde->Tosylhydrazone Sulfonyl_Hydrazide Sulfonyl Hydrazide Sulfonyl_Hydrazide->Tosylhydrazone Condensation Diazo Diazo Compound Tosylhydrazone->Diazo Base Base (DBU) Base->Diazo Decomposition Cycloadduct Cycloaddition Intermediate Diazo->Cycloadduct [3+2] Cycloaddition BTP BTP BTP->Cycloadduct Product 3-Trifluoromethyl Pyrazole Cycloadduct->Product 1,3-H Shift

Caption: Multicomponent reaction pathway for 3-trifluoromethylpyrazole synthesis.

Detailed Experimental Protocol

General Procedure for the Synthesis of 3-Trifluoromethylpyrazoles [14]

  • Materials:

    • Aromatic or aliphatic aldehyde

    • Tosylhydrazide (or other sulfonyl hydrazide)

    • 2-Bromo-3,3,3-trifluoropropene (BTP)

    • 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

    • Toluene, anhydrous

  • Procedure:

    • To an oven-dried Schlenk tube, add the aldehyde (1.2 equiv.), sulfonyl hydrazide (1.2 equiv.), and anhydrous toluene under an inert atmosphere.

    • Stir the mixture at room temperature for 30 minutes to pre-form the N-tosylhydrazone.

    • Add BTP (1.0 equiv.) followed by DBU (2.0 equiv.).

    • Seal the tube and heat the reaction mixture to 60 °C.

    • Monitor the reaction by TLC until the starting materials are consumed (typically 12-24 hours).

    • Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to obtain the desired 3-trifluoromethylpyrazole.

  • Note: As with Method 2, this protocol yields the fluorinated pyrazole core. A subsequent formylation step would be required to install the aldehyde functionality.

Quantitative Data Summary

MethodKey ReagentsCatalyst/ConditionsTypical YieldsKey Advantages
Vilsmeier-Haack Fluorinated Pyrazole, DMF, POCl₃Thermal (reflux)55-95%[6]Reliable, high-yielding, directly forms aldehyde
Photocatalysis Aldehyde, Rf-I, HydrazinePhotocatalyst (e.g., 4CzIPN), Organocatalyst, Blue Light64-84% (for pyrazole)[1][2]Mild conditions, radical pathway, metal-free options
Multicomponent Aldehyde, Sulfonyl Hydrazide, BTPBase (DBU), Thermal (60 °C)High[14]Atom-economical, metal-free, high regioselectivity

Conclusion and Future Outlook

The synthesis of fluorinated pyrazole aldehydes is a dynamic field with both well-established and cutting-edge catalytic methods at the researcher's disposal. The classical Vilsmeier-Haack reaction remains a robust and direct route for formylating pre-formed fluorinated pyrazoles. For constructing the core heterocycle, modern methods like photoredox catalysis and multicomponent reactions offer mild conditions, high efficiency, and novel pathways to these valuable building blocks. The choice of method will ultimately depend on the specific target molecule, available starting materials, and desired functional group tolerance. As catalysis continues to evolve, we anticipate the development of even more direct and efficient methods, such as direct C-H formylation of fluorinated pyrazoles using transition metal catalysts, further streamlining access to these critical pharmaceutical and agrochemical intermediates.

References

  • Holl, F., et al. (2024). Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. MDPI. Available at: [Link]

  • Pissinati, E. F., et al. (2025). Photoredox‐Catalyzed Synthesis of a Novel Class of Fluoroalkyl Pyrazolones. ResearchGate. Available at: [Link]

  • Recent Advances in Development of Bioactive Fluorinated Pyrazole Derivatives: A Review. (2025). Journal of Molecular Structure.
  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). MDPI. Available at: [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). PharmaTutor. Available at: [Link]

  • Wang, Y., et al. (2021). Enzymatic synthesis of fluorinated compounds. PMC. Available at: [Link]

  • Mykhailiuk, P. K. (2020).
  • Holl, F., et al. (2024). Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. PMC. Available at: [Link]

  • Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. (n.d.). Indian Academy of Sciences. Available at: [Link]

  • Recent advances in the multicomponent synthesis of pyrazoles. (2024). Organic & Biomolecular Chemistry. Available at: [Link]

  • Visible-Light Photoredox Catalysis for the Synthesis of Fluorinated Aromatic Compounds. (2023). MDPI. Available at: [Link]

  • Copper-catalyzed chemoselective synthesis of 4-trifluoromethyl pyrazoles. (2019). PMC. Available at: [Link]

  • Recent highlights in the synthesis and biological significance of pyrazole derivatives. (n.d.). PMC. Available at: [Link]

  • Potopnyk, M. A., et al. (n.d.). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Semantic Scholar. Available at: [Link]

  • Surmont, R., et al. (2010).
  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023). RSC Advances. Available at: [Link]

  • Biocatalytic Fluoroalkylation Using Fluorinated S-Adenosyl-l-methionine Cofactors. (2023). ResearchGate. Available at: [Link]

  • Synthesis of Pyrazoles via Vilsmeier Haack reaction and their pyrazolone, thiazolidinedione derivatives: A comparative study of conventional and microwave routes. (2015). ResearchGate. Available at: [Link]

  • Photocatalytic fluoroalkyl radical-initiated construction of fluorinated heterocycles: mechanisms and applications. (2026). ResearchGate. Available at: [Link]

  • Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. (2023). Chemical Methodologies. Available at: [Link]

  • Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

  • Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria. (n.d.). PMC. Available at: [Link]

  • Regioselective Synthesis of 3-Trifluoromethylpyrazole by Coupling of Aldehydes, Sulfonyl Hydrazides, and 2-Bromo-3,3,3-trifluoropropene. (n.d.). Organic Chemistry Portal. Available at: [Link]

  • A Nonconventional Archaeal Fluorinase Identified by In Silico Mining for Enhanced Fluorine Biocatalysis. (2022).
  • Organocatalytic Enantioselective Fluorocycliz
  • Recent advances in transition-metal catalyzed directed C–H functionalization with fluorinated building blocks. (n.d.). Organic Chemistry Frontiers. Available at: [Link]

  • Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. (2024). MDPI. Available at: [Link]

  • Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. (2025). PMC. Available at: [Link]

  • New strategy for the regioselective synthesis of 1-phenyl-3-trifluoromethyl-1H-pyrazoles. (2013). CORE. Available at: [Link]

  • Synthesis of C5-arylated pyrazoles from a pyrazole-4-carboxylate by a palladium-catalyzed C5–H bond activation/C4-decarboxyl
  • Synthesis of 4‐substituted 3‐trifluoromethyl pyrazoles. (n.d.). ResearchGate. Available at: [Link]

  • Enantioselective α-Trifluoromethylation of Aldehydes via Photoredox Organocatalysis. (n.d.). Journal of the American Chemical Society.
  • Transition-metal-catalyzed C–H functionalization of pyrazoles. (2020). ResearchGate. Available at: [Link]

  • Transition-metal-catalyzed C–H functionalization of pyrazoles. (n.d.). Organic & Biomolecular Chemistry. Available at: [Link]

  • Fluorinated and Non-Fluorinated 1,4-Diarylpyrazoles via MnO2-Mediated Mechanochemical Deacylative Oxidation of 5-Acylpyrazolines. (2022). PMC. Available at: [Link]

  • Efficient solvent- and catalyst-free one-pot synthesis of novel trifluoromethylated pyrazole deriv
  • Palladium-Catalysed CH Bond Electrophilic Fluorination of Highly Substituted Arylpyrazoles: Experimental and DFT Mechanistic Insights. (2025). ResearchGate. Available at: [Link]

  • Synthesis of trifluoromethylated pyrazolidines by [3 + 2] cycloaddition. (2017). PubMed. Available at: [Link]

Sources

Application Notes & Protocols: Strategic Functionalization of the Aldehyde Moiety in 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive technical guide for the chemical modification of the aldehyde group in 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, a key heterocyclic building block in contemporary drug discovery. We present detailed, field-proven protocols for four essential transformations: Reductive Amination, Wittig Olefination, Knoevenagel Condensation, and Oxidation to a Carboxylic Acid. The protocols are designed to be robust and reproducible, with an emphasis on explaining the underlying chemical principles, expected outcomes, and troubleshooting strategies. This guide is intended for researchers, medicinal chemists, and process development scientists seeking to leverage this versatile scaffold for the synthesis of novel molecular entities.

Introduction: The Strategic Value of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

The title compound is a privileged scaffold in medicinal chemistry. The unique substitution pattern—an ortho-fluoro group and an ortho-pyrazolyl moiety flanking a reactive aldehyde—imparts specific steric and electronic properties that are crucial for molecular design. The fluorine atom can enhance metabolic stability and modulate pKa, while the pyrazole ring serves as a versatile hydrogen bond donor/acceptor and a bioisostere for other aromatic systems.[1] The aldehyde functional group is the primary handle for synthetic diversification, allowing for the introduction of a wide array of pharmacophoric elements.

The reactivity of the aldehyde is influenced by its structural environment. The electron-withdrawing nature of the fluorine and the pyrazole ring can activate the carbonyl carbon towards nucleophilic attack. However, the significant steric bulk of the ortho-substituents can also hinder the approach of nucleophiles, necessitating carefully optimized reaction conditions. This guide addresses these challenges by providing robust protocols for high-yield transformations.

Reductive Amination: Accessing Key Amine Scaffolds

Reductive amination is arguably one of the most critical reactions in drug discovery, providing a direct route to secondary and tertiary amines.[2] The process involves the in-situ formation of an imine or iminium ion from the aldehyde and a primary or secondary amine, which is then immediately reduced by a selective hydride agent.

Principle and Mechanistic Insight

The one-pot reaction is favored for its efficiency. The choice of reducing agent is paramount for success. Sodium triacetoxyborohydride, NaBH(OAc)₃, is the reagent of choice for this transformation due to its mildness and remarkable selectivity.[3] Unlike stronger reducing agents like NaBH₄, it does not readily reduce the starting aldehyde, allowing the imine intermediate to form in sufficient concentration before reduction occurs. The slightly acidic nature of NaBH(OAc)₃ can also catalyze imine formation.

G

Caption: Workflow for one-pot reductive amination.

Detailed Protocol: Synthesis of N-Benzyl-1-(2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenyl)methanamine
  • Reagent Preparation: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (1.00 g, 4.58 mmol, 1.0 equiv).

  • Solvent and Amine Addition: Dissolve the aldehyde in 1,2-dichloroethane (DCE, 20 mL). Add benzylamine (0.55 mL, 5.04 mmol, 1.1 equiv) via syringe.

  • Imine Formation: Stir the solution at room temperature for 30 minutes.

  • Reduction: Carefully add sodium triacetoxyborohydride (1.46 g, 6.87 mmol, 1.5 equiv) portion-wise over 10 minutes. Note: The reaction may exotherm slightly.

  • Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting material by TLC or LC-MS (typically 4-16 hours).

  • Work-up: Upon completion, slowly quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (25 mL). Stir vigorously for 20 minutes until gas evolution ceases.

  • Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (DCM, 3 x 30 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield the pure secondary amine.

Expected Results & Characterization
ParameterExpected Value
Yield 80-95%
Appearance Colorless oil or white solid
¹H NMR (CDCl₃) δ ~7.4-7.2 (m, Ar-H), ~4.0 (s, 2H, Ar-CH₂-N), ~3.8 (s, 2H, N-CH₂-Ph), ~2.1 (s, 3H, pyrazole-CH₃)
MS (ESI+) m/z [M+H]⁺ calculated for C₁₈H₁₉FN₃: 310.15; found: 310.16

Wittig Reaction: Olefination for C=C Bond Formation

The Wittig reaction is a cornerstone of organic synthesis, enabling the conversion of aldehydes into alkenes with high reliability.[4] The reaction's utility lies in its ability to form a carbon-carbon double bond at a specific location.[5]

Principle and Mechanistic Insight

The reaction proceeds via the nucleophilic attack of a phosphorus ylide (the Wittig reagent) on the aldehyde's carbonyl carbon. This forms a betaine intermediate which collapses to a four-membered oxaphosphetane ring. Subsequent decomposition of this ring yields the desired alkene and a triphenylphosphine oxide byproduct.[6] The stereochemical outcome ((E) vs. (Z)-alkene) is highly dependent on the nature of the ylide. Stabilized ylides (containing an electron-withdrawing group) are less reactive and allow for thermodynamic equilibration, typically favoring the more stable (E)-alkene.[5][7]

G

Caption: Workflow for Wittig olefination.

Detailed Protocol: Synthesis of Ethyl (E)-3-(2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenyl)acrylate
  • Reagent Preparation: In a dry 50 mL round-bottom flask under nitrogen, combine 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (500 mg, 2.29 mmol, 1.0 equiv) and (Carbethoxymethylene)triphenylphosphorane (950 mg, 2.75 mmol, 1.2 equiv).

  • Reaction: Add anhydrous tetrahydrofuran (THF, 15 mL) and stir the resulting solution at room temperature for 16 hours. Insight: The steric hindrance may slow the reaction; gentle heating to 50 °C can be applied if the reaction is sluggish.

  • Monitoring: Track the consumption of the aldehyde using TLC (staining with KMnO₄ can help visualize the product alkene).

  • Work-up: Once the reaction is complete, remove the THF under reduced pressure.

  • Byproduct Removal: Add diethyl ether (20 mL) to the crude residue and triturate. The triphenylphosphine oxide byproduct will precipitate as a white solid. Filter the mixture through a pad of Celite®, washing the solid with cold diethyl ether.

  • Concentration and Purification: Combine the filtrates and concentrate in vacuo. Purify the resulting oil by flash column chromatography (eluting with a gradient of ethyl acetate in hexanes) to obtain the pure acrylate product.

Expected Results & Characterization
ParameterExpected Value
Yield 75-90%
Appearance Pale yellow oil
¹H NMR (CDCl₃) δ ~7.8 (d, J≈16 Hz, 1H, Ar-CH=), ~6.5 (d, J≈16 Hz, 1H, =CH-CO₂Et), ~4.2 (q, 2H, -OCH₂CH₃), ~1.3 (t, 3H, -OCH₂CH₃). The large coupling constant (J) confirms (E)-geometry.
MS (ESI+) m/z [M+H]⁺ calculated for C₁₅H₁₆FN₂O₂: 291.12; found: 291.13

Knoevenagel Condensation: Accessing α,β-Unsaturated Systems

The Knoevenagel condensation is a powerful C-C bond-forming reaction between an aldehyde and an "active methylene" compound (a CH₂ group flanked by two electron-withdrawing groups), catalyzed by a base.[8] It is an essential tool for synthesizing electron-deficient alkenes.

Principle and Mechanistic Insight

The reaction is initiated by the deprotonation of the active methylene compound by a weak base (e.g., piperidine, ammonium salts) to form a stabilized carbanion (enolate).[9] This nucleophile then attacks the aldehyde carbonyl, leading to an aldol-type intermediate which rapidly dehydrates under the reaction conditions to yield the thermodynamically stable α,β-unsaturated product. The choice of catalyst and solvent can be critical, and solvent-free conditions have been developed as a greener alternative.[9]

G

Caption: Workflow for Knoevenagel condensation.

Detailed Protocol: Synthesis of 2-((2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)phenyl)methylene)malononitrile
  • Reaction Setup: To a 50 mL round-bottom flask equipped with a Dean-Stark trap and condenser, add 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (500 mg, 2.29 mmol, 1.0 equiv), malononitrile (166 mg, 2.52 mmol, 1.1 equiv), and toluene (20 mL).

  • Catalyst Addition: Add piperidine (2 drops, ~0.02 mmol) as the catalyst.

  • Reaction: Heat the mixture to reflux. Water will be collected azeotropically in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 2-4 hours).

  • Monitoring: Follow the reaction's progress by TLC, observing the formation of a new, less polar spot.

  • Work-up: Cool the reaction mixture to room temperature. Transfer to a separatory funnel and wash sequentially with 1M HCl (15 mL), water (15 mL), and brine (15 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the solvent under reduced pressure.

  • Purification: The crude product is often pure enough for subsequent steps. If necessary, it can be purified by recrystallization from ethanol/water or by a short plug of silica gel.

Expected Results & Characterization
ParameterExpected Value
Yield 90-98%
Appearance White to off-white solid
¹H NMR (CDCl₃) δ ~8.0 (s, 1H, Ar-CH=), ~7.6-7.3 (m, Ar-H), ~2.2 (s, 3H, pyrazole-CH₃)
¹³C NMR (CDCl₃) δ ~160 (C=C), ~112, ~110 (CN groups)
MS (ESI-) m/z [M-H]⁻ calculated for C₁₄H₉FN₄: 265.09; found: 265.08

Oxidation: Formation of the Carboxylic Acid

Oxidation of the aldehyde to a carboxylic acid is a fundamental transformation that provides a key intermediate for amide couplings, esterifications, and other reactions. While classical oxidants like potassium permanganate or chromic acid are effective, modern methods prioritize milder conditions and reduced environmental impact.[10][11]

Principle and Mechanistic Insight

The oxidation of aldehydes to carboxylic acids can be achieved with a variety of reagents.[12] A robust and widely used method is the Pinnick oxidation, which uses sodium chlorite (NaClO₂) buffered with a phosphate salt in the presence of a chlorine scavenger like 2-methyl-2-butene. This method is highly chemoselective for aldehydes and tolerates a wide range of other functional groups. The active oxidant is chlorous acid (HClO₂), which is generated in situ. The 2-methyl-2-butene prevents the formation of reactive and potentially hazardous chlorine dioxide side products.

G

Caption: Workflow for Pinnick oxidation.

Detailed Protocol: Synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzoic acid
  • Reaction Setup: In a 250 mL flask, dissolve 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (1.00 g, 4.58 mmol, 1.0 equiv) in tert-butanol (40 mL). Add 2-methyl-2-butene (2.4 mL, 22.9 mmol, 5.0 equiv).

  • Oxidant Preparation: In a separate beaker, prepare a solution of sodium chlorite (1.24 g, 13.7 mmol, 3.0 equiv, 80% technical grade) and sodium dihydrogen phosphate monohydrate (NaH₂PO₄·H₂O, 1.26 g, 9.16 mmol, 2.0 equiv) in water (15 mL).

  • Reaction: Slowly add the aqueous oxidant solution to the stirred solution of the aldehyde over 15 minutes. Caution: The flask should be open to the atmosphere or vented, as chlorine dioxide gas may be evolved.

  • Monitoring: Stir the biphasic mixture vigorously at room temperature for 1-4 hours. Monitor the reaction by TLC until the starting aldehyde is consumed.

  • Work-up: Cool the mixture in an ice bath and quench by the slow addition of saturated aqueous sodium sulfite (Na₂SO₃) solution until a test with wet starch-iodide paper is negative.

  • Isolation: Remove the tert-butanol under reduced pressure. Acidify the remaining aqueous layer to pH 2-3 with 1M HCl. A precipitate should form.

  • Extraction: Extract the product with ethyl acetate (3 x 50 mL).

  • Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to dryness to yield the carboxylic acid, which is often a solid that can be used without further purification.

Expected Results & Characterization
ParameterExpected Value
Yield >95%
Appearance White solid
¹H NMR (DMSO-d₆) δ ~13.5 (br s, 1H, COOH), ~7.8-7.4 (m, Ar-H), ~2.1 (s, 3H, pyrazole-CH₃)
IR (KBr) Broad O-H stretch ~3200-2500 cm⁻¹, C=O stretch ~1700 cm⁻¹
MS (ESI-) m/z [M-H]⁻ calculated for C₁₁H₈FN₂O₂: 233.05; found: 233.06

Safety and Handling

Standard laboratory personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times. All manipulations should be performed in a well-ventilated chemical fume hood.

  • Sodium Triacetoxyborohydride: Moisture sensitive. Reacts with water to release hydrogen gas.

  • Wittig Reagents: Generally stable but should be handled under an inert atmosphere if possible.

  • Malononitrile: Toxic upon ingestion, inhalation, or skin contact. Handle with extreme care.

  • Sodium Chlorite: Strong oxidizing agent. Do not mix with acids or organic materials without proper procedure and precautions. Can form explosive mixtures.

Always consult the Safety Data Sheet (SDS) for each reagent before use.

References

  • Mutti, F. et al. (2018). Sustainable and very selective biocatalytic conversion of aldehydes to carboxylic acids. HIMS - University of Amsterdam. [Link]

  • Bolm, C. et al. (2002). Catalytic Synthesis of Aldehydes and Ketones under Mild Conditions Using TEMPO/Oxone. Organic Letters. [Link]

  • Krische, M. J. et al. (2019). Conversion of Aldehydes to Branched or Linear Ketones via Regiodivergent Rhodium-Catalyzed Vinyl Bromide Reductive Coupling–Redox Isomerization Mediated by Formate. Journal of the American Chemical Society. [Link]

  • Daugulis, O. et al. (2016). Diverse ortho-C(sp2)–H Functionalization of Benzaldehydes Using Transient Directing Groups. Journal of the American Chemical Society. [Link]

  • Pearson Education. Reduction of Aldehydes and Ketones. Pearson+. [Link]

  • Google Patents. (2008). Catalytic conversion of alcohols to aldehydes and ketones.
  • Maes, B. U. W. et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters. [Link]

  • Daugulis, O. et al. (2016). Diverse ortho-C(sp2)–H Functionalization of Benzaldehydes Using Transient Directing Groups. ACS Publications. [Link]

  • Daugulis, O. et al. (2016). Diverse ortho-C(sp(2))-H Functionalization of Benzaldehydes Using Transient Directing Groups. ResearchGate. [Link]

  • Wang, J. et al. (2018). C(sp²)−H functionalization of benzaldehydes. ResearchGate. [Link]

  • Ziarani, G. M. et al. (2017). The Knoevenagel condensation between substituted benzaldehydes and dimedone. ResearchGate. [Link]

  • Various Authors. (2023). Unit V Reagents and Modern Synthetic Reactions. Scribd. [Link]

  • Lee, H. J. et al. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Omega. [Link]

  • Nenajdenko, V. G. et al. (2020). Modern Aldol Reactions. ResearchGate. [Link]

  • Minami, T. et al. (2018). (E)‐Selective Wittig Reactions of a Non‐stabilized Phosphonium Ylide Bearing a Phosphastibatriptycene Skeleton with Benzaldehydes. ResearchGate. [Link]

  • Weckhuysen, B. M. et al. (2017). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure. [Link]

  • Lee, H. J. et al. (2021). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. ACS Publications. [Link]

  • Organic Chemistry Portal. (2019). Wittig Reaction. Organic Chemistry Portal. [Link]

  • Prati, L. et al. (2018). Reductive amination of 2-Cl-benzaldehyde with DMA using Pd/AC catalysts. ResearchGate. [Link]

  • Su, W. (2013). New Types of Dehyrogenative Cross-Coupling Reactions Revealed. Chinese Academy of Sciences. [Link]

  • Studer, A. et al. (2021). Synthesis of Ketones by C-H Functionalization of Aldehydes with Boronic Acids under Transition-Metal-Free Conditions. PubMed. [Link]

  • Organic Chemistry Portal. (2023). Aldehyde synthesis by oxidation of alcohols and rearrangements. Organic Chemistry Portal. [Link]

  • Tiecco, M. et al. (2017). Green Oxidations of Aldehydes to Carboxylic Acids and Esters. Sciforum. [Link]

  • Weizman, H. & Nguyen, K. (2007). Solvent Free Wittig Reactions. J. Chem. Educ.[Link]

  • JoVE. (2025). Video: Aldehydes and Ketones to Alkenes: Wittig Reaction Overview. Journal of Visualized Experiments. [Link]

  • Ashenhurst, J. (2018). Wittig Reaction - Examples and Mechanism. Master Organic Chemistry. [Link]

  • Chemistry Steps. (2024). Aldehydes and Ketones to Carboxylic Acids. Chemistry Steps. [Link]

  • Pearson Education. Amine Synthesis by Reductive Amination. Pearson+. [Link]

  • Organic Chemistry Portal. (2020). Amine synthesis by reductive amination. Organic Chemistry Portal. [Link]

  • Zhang, J. et al. (2006). Efficient and Rapid Method for the Oxidation of Electron‐Rich Aromatic Aldehydes to Carboxylic Acids Using Improved Basic Hydrogen Peroxide. ResearchGate. [Link]

  • Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

  • GSK. (2026). Reductive Amination. GlaxoSmithKline Green Chemistry Guide. [Link]

  • Chen, B. et al. (2022). Anaerobic oxidation of aldehydes to carboxylic acids under hydrothermal conditions. RSC Advances. [Link]

  • LibreTexts Chemistry. (2023). Synthesis of Carboxylic Acids. LibreTexts. [Link]

  • Quiroga, J. et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. [Link]

  • Fox, J. M. et al. (2020). Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. International Journal of Molecular Sciences. [Link]

  • Kumar, S. et al. (2014). Synthesis and Characterization of 2-(1-Benzoyl-5-Phenyl-4, 5-Dihydro-1h-Pyrazol-3-Yl)-6-Chloro- 4-Methoxyphenol Derivatives. International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Al-Majid, A. M. et al. (2022). Synthesis and Characterization of Novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles and.... Molecules. [Link]

  • Gupta, V. et al. (2015). Synthesis and biological significance of pyrazolones. International Journal of Pharmaceutical Sciences and Research. [Link]

Sources

Application Note: Solvent Engineering for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde Reactions

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Context

The scaffold 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde represents a critical "ortho-constrained" building block in modern drug discovery, particularly for soluble guanylate cyclase (sGC) stimulators and kinase inhibitors. Its structural uniqueness lies in the 2,6-disubstitution pattern , where the aldehyde core is flanked by a small electronegative fluorine and a bulky, nitrogen-rich pyrazole ring.

The Challenge: This steric crowding creates a "Goldilocks" zone for reactivity. The aldehyde is activated electronically by the electron-withdrawing fluorine but sterically shielded by the pyrazole. Furthermore, the basic nitrogen on the pyrazole (N2) can participate in intramolecular hydrogen bonding or coordinate with metal catalysts, complicating standard protocols.

The Solution: This guide provides a solvent selection strategy that balances solubility , nucleophile activation , and kinetic control . We move beyond "try-and-see" screening to a mechanistic approach based on dielectric constants, dipole moments, and hydrogen bond donor/acceptor (HBD/HBA) parameters.

Physicochemical Profile & Solvent Compatibility

Understanding the solute-solvent interaction is prerequisite to reaction design. The 4-methyl group adds lipophilicity (increasing LogP) compared to the unsubstituted pyrazole, while the aldehyde/fluorine core maintains polarity.

Table 1: Estimated Solubility & Solvent Suitability Profile

Data derived from structural analogs (e.g., 2,6-dichlorobenzaldehyde derivatives) and calculated physicochemical properties (cLogP ~ 2.1).

Solvent ClassRepresentative SolventsSolubility RatingApplication SuitabilityTechnical Notes
Chlorinated DCM, DCE, ChloroformExcellent (>100 mg/mL)Reductive Amination, Friedel-CraftsBest for dissolving the lipophilic 4-methylpyrazole moiety. DCE is preferred for high-temp reductive aminations.
Polar Aprotic DMF, DMSO, NMP, DMAcHigh (>50 mg/mL)SNAr Synthesis, Metal-Cat. CouplingsEssential for the synthesis of the scaffold (displacing F from 2,6-difluorobenzaldehyde). High boiling points allow thermal activation.
Polar Protic Methanol, Ethanol, TFEModerate (10-50 mg/mL)Imine Formation, Flow ChemistryTFE (Trifluoroethanol) stabilizes the hemiaminal intermediate in condensation reactions via H-bonding.
Ethers THF, 2-MeTHF, MTBEGood (20-80 mg/mL)Grignard Additions, Reductions2-MeTHF is the recommended green alternative to THF; higher boiling point (80°C) accelerates sterically hindered additions.
Hydrocarbons Hexanes, Heptane, ToluenePoor (<5 mg/mL)Precipitation/CrystallizationUse Toluene for azeotropic water removal (Dean-Stark) during imine formation.

Visualizing the Reaction Landscape

The following pathway map illustrates the synthesis of the core scaffold and its divergent downstream transformations, highlighting the critical solvent checkpoints.

ReactionPathway Figure 1: Synthesis and functionalization pathways for the 2-fluoro-6-pyrazolyl benzaldehyde scaffold. Start 2,6-Difluorobenzaldehyde Intermediate CORE SCAFFOLD: 2-Fluoro-6-(4-methyl-1H- pyrazol-1-yl)benzaldehyde Start->Intermediate SNAr: K2CO3, DMF 100°C (Protocol A) Reagent 4-Methyl-1H-pyrazole Reagent->Intermediate Prod_Amine Benzylamine Deriv. (Reductive Amination) Intermediate->Prod_Amine R-NH2, STAB DCE or MeOH (Protocol B) Prod_Acid Benzoic Acid Deriv. (Pinnick Oxidation) Intermediate->Prod_Acid NaClO2, NaH2PO4 MeCN/H2O Prod_Styrene Styrene Deriv. (Wittig/Knoevenagel) Intermediate->Prod_Styrene Phosphonium salt KOtBu, THF

Detailed Experimental Protocols

Protocol A: Scaffold Synthesis via Regioselective SNAr

Objective: Install the 4-methylpyrazole unit while preserving the aldehyde and the second fluorine atom. Mechanism: Nucleophilic Aromatic Substitution (SNAr).[1][2][3][4] The aldehyde group at C1 activates the C2/C6 positions.

  • Reagents:

    • 2,6-Difluorobenzaldehyde (1.0 equiv)

    • 4-Methyl-1H-pyrazole (1.05 equiv)

    • Potassium Carbonate (K2CO3), anhydrous (1.2 equiv)

    • Solvent: DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone). Note: DMSO is effective but complicates workup due to high boiling point.

Step-by-Step:

  • Charge: To a dry reaction vessel equipped with a magnetic stir bar, add 2,6-difluorobenzaldehyde and 4-methyl-1H-pyrazole.

  • Solvate: Add DMF (5 mL per mmol of substrate). Stir until dissolved.

  • Activate: Add K2CO3 in a single portion.

  • Reaction: Heat the mixture to 80–100°C for 4–6 hours.

    • Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.[5][6] The mono-substituted product usually forms exclusively; bis-substitution is sterically disfavored.

  • Workup (Self-Validating):

    • Cool to room temperature.

    • Pour into ice-water (10x reaction volume). The product should precipitate as a solid due to the lipophilic methyl-pyrazole group.

    • Filter the solid. If oil forms, extract with EtOAc.

    • Purification: Recrystallize from EtOH/Water or flash chromatography (0-20% EtOAc in Hexanes).

Protocol B: Sterically Demanding Reductive Amination

Objective: React the hindered aldehyde with an amine (R-NH2). Challenge: The ortho-pyrazole creates steric bulk, slowing imine formation. Solvent Choice: 1,2-Dichloroethane (DCE) is superior to Methanol here because it allows for higher temperatures and does not solvate the borohydride reducing agent as strongly, preventing "quenching" of the hydride before it attacks the imine.

Step-by-Step:

  • Imine Formation:

    • Dissolve 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (1.0 equiv) and Amine (1.1 equiv) in DCE (0.2 M).

    • Optional: Add 1.5 equiv of MgSO4 or 4Å Molecular Sieves to drive equilibrium (crucial for hindered substrates).

    • Stir at Room Temp for 1 hour , then 50°C for 1 hour .

  • Reduction:

    • Cool to room temperature.

    • Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

    • Critical: Add Acetic Acid (1.0 equiv) to catalyze the reduction of the imine.

  • Quench:

    • Stir overnight. Quench with saturated NaHCO3.

    • Extract with DCM.

Green Chemistry & Optimization Insights

For industrial scaling, replacing DMF and DCE is a priority.

  • Synthesis (SNAr):

    • Alternative: Use DMSO/Water (9:1) mixtures. The presence of water can actually accelerate SNAr reactions via interfacial catalysis if the base is not fully soluble, though it risks aldehyde hydration.

    • Surfactant-Mediated: Reactions in water using TPGS-750-M (2 wt%) allows this coupling to proceed at mild temperatures (45-50°C) due to the "hydrophobic effect" concentrating reagents in micelles [1].

  • Reductive Amination:

    • Biocatalysis: Amine Dehydrogenases (AmDH) have been successfully engineered to accept bulky ortho-substituted benzaldehydes. This runs in Ammonium Formate buffer (pH 8.5), eliminating organic solvents entirely [2].

References

  • Lipshutz, B. H., & Ghorbani, F. (2009). Transition-Metal-Catalyzed Cross-Couplings Going Green: in Water at Room Temperature. Aldrichimica Acta, 42(2), 31-38. Link

  • Tseliou, V., et al. (2019). Amine Dehydrogenases: Efficient Biocatalysts for the Reductive Amination of Carbonyl Compounds.[7] Green Chemistry, 21, 3856-3866. Link

  • Dangerfield, E. M., et al. (2010).[8] Protecting-Group-Free Synthesis of Amines: Synthesis of Primary Amines from Aldehydes via Reductive Amination. Journal of Organic Chemistry, 75(16), 5470–5477. Link

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 1698570-21-6, 2-Fluoro-6-(1H-pyrazol-1-yl)benzaldehyde. Link

Disclaimer: All protocols involve hazardous chemicals. Consult local EHS guidelines and Safety Data Sheets (SDS) before experimentation.

Sources

Troubleshooting & Optimization

Technical Support Center: Synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. This resource is designed for chemistry professionals engaged in pharmaceutical and materials science research. Here, we address common challenges encountered during the synthesis, provide in-depth explanations for experimental choices, and offer optimized protocols to improve reaction yield and purity.

I. Synthesis Overview & Strategy

The target molecule, 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde, is typically synthesized via a C-N cross-coupling reaction. The two most prominent and effective methods for this transformation are the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation.[1][2] Both methods involve the coupling of an aryl halide, typically 2-fluoro-6-bromobenzaldehyde or 2-fluoro-6-iodobenzaldehyde, with 4-methyl-1H-pyrazole.

The choice between these methods often depends on catalyst availability, cost, and tolerance to other functional groups. The Buchwald-Hartwig reaction is known for its broad substrate scope and high efficiency under relatively mild conditions, though it relies on expensive palladium catalysts and phosphine ligands.[1][3] The Ullmann reaction is a more classical approach, utilizing more economical copper catalysts, but traditionally required harsh reaction conditions.[4] However, modern advancements with specialized ligands have made the Ullmann coupling significantly milder and more versatile.[4][5]

This guide will focus on troubleshooting the more contemporary and often higher-yielding Buchwald-Hartwig approach but will also provide insights applicable to ligand-accelerated Ullmann conditions.

II. Troubleshooting Guide & FAQs

This section addresses common issues in a question-and-answer format, providing solutions grounded in mechanistic principles.

Q1: My reaction shows very low conversion or has not started. What are the likely causes?

A1: Failure to initiate the reaction is a common problem often linked to catalyst deactivation or suboptimal reaction conditions.

  • Cause 1: Inactive Catalyst System. The active Pd(0) catalyst is sensitive to oxygen. Incomplete removal of oxygen from the reaction vessel can lead to the oxidation of the phosphine ligand and the palladium catalyst, halting the catalytic cycle.

  • Solution 1: Ensure all reagents and the solvent are thoroughly degassed. This can be achieved by several freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the reaction mixture for an extended period (20-30 minutes) before heating. Use oven-dried glassware to eliminate adsorbed water and oxygen.

  • Cause 2: Inappropriate Base. The base plays a crucial role in deprotonating the pyrazole, facilitating its entry into the catalytic cycle. A base that is too weak may not deprotonate the pyrazole effectively, while an overly strong or poorly soluble base can cause side reactions or mass transfer limitations.

  • Solution 2: For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like Sodium tert-butoxide (NaOtBu) or Cesium carbonate (Cs₂CO₃) are typically effective.[6] Cs₂CO₃ is often preferred for its high solubility in polar aprotic solvents and its ability to facilitate the reductive elimination step. If using an Ullmann-type reaction, potassium carbonate (K₂CO₃) or potassium phosphate (K₃PO₄) are common choices.[5]

  • Cause 3: Low Reaction Temperature. While modern cross-coupling reactions are more efficient, they still require sufficient thermal energy to overcome activation barriers, particularly the initial oxidative addition of the aryl halide to the Pd(0) center.

  • Solution 3: A typical starting temperature for Buchwald-Hartwig reactions is between 80-110 °C.[6][7] If no reaction is observed, incrementally increase the temperature by 10 °C intervals, monitoring for product formation and potential decomposition.

Q2: I'm observing significant amounts of a side product that appears to be debrominated/dehalogenated starting material. Why is this happening and how can I prevent it?

A2: The formation of 2-fluorobenzaldehyde (from debromination) is a known side reaction, particularly in palladium-catalyzed processes.

  • Cause: This side reaction can be caused by several factors. Traces of water or other protic impurities can protonate the aryl-palladium intermediate before the amine coupling can occur.[5] Additionally, certain phosphine ligands can promote a competing hydrodehalogenation pathway.

  • Solution:

    • Use Anhydrous Conditions: Ensure the use of anhydrous solvents and reagents. Dry your solvent over molecular sieves or by distillation if necessary. Ensure the 4-methyl-1H-pyrazole is dry.

    • Optimize Ligand Choice: Bulky, electron-rich phosphine ligands, such as BrettPhos or RuPhos, are often effective in promoting the desired C-N coupling over hydrodehalogenation for challenging substrates.[8]

    • Base Selection: Using a weaker base like K₂CO₃ or K₃PO₄ instead of NaOtBu can sometimes suppress this side reaction, although it may also slow down the desired reaction.

Q3: My desired product is contaminated with a high-boiling impurity that is difficult to separate. What could it be?

A3: A common high-boiling impurity is the homocoupled biaryl product, formed from the reaction of two molecules of the aryl halide starting material.

  • Cause: Homocoupling is a competing reaction pathway that becomes more prevalent when the rate of C-N coupling is slow. This can happen if the concentration of the amine is too low or if the catalyst system is not optimal.

  • Solution:

    • Adjust Stoichiometry: Use a slight excess of the 4-methyl-1H-pyrazole (e.g., 1.2 to 1.5 equivalents) to favor the desired cross-coupling pathway.[6]

    • Ligand and Catalyst Screening: The choice of ligand is critical. Bidentate phosphine ligands like BINAP or DPPF were early developments that helped suppress side reactions compared to monodentate ligands.[1] Screening a panel of modern, specialized ligands (e.g., Josiphos, Xantphos) can identify a system that kinetically favors the C-N bond formation.

    • Purification: If homocoupling is unavoidable, purification can often be achieved by careful column chromatography. A gradient elution, starting with a non-polar solvent system and gradually increasing polarity, can often resolve the desired product from the more non-polar biaryl impurity.

Q4: The reaction works, but the yield is consistently moderate (40-60%). How can I optimize it further?

A4: Moving from a moderate to a high yield requires fine-tuning several reaction parameters.

  • Optimization Workflow: A systematic approach is best for optimization. Consider screening the following parameters:

    • Ligand: This is often the most impactful variable. Test a small panel of established ligands for C-N coupling.

    • Solvent: Polar aprotic solvents like Dioxane, Toluene, or DMF are commonly used.[5][7] The choice of solvent can affect the solubility of the base and intermediates, significantly impacting reaction rates.

    • Base: Compare common bases like Cs₂CO₃, K₃PO₄, and NaOtBu.

    • Temperature: Once a promising combination of ligand, solvent, and base is found, optimize the temperature to find the sweet spot between reaction rate and stability of reagents and products.

The following diagram illustrates a logical workflow for optimizing the reaction conditions.

G cluster_0 Reaction Optimization Workflow Start Initial Reaction Setup (Literature Conditions) CheckYield Yield < 80%? Start->CheckYield ScreenLigand Screen Ligands (e.g., Xantphos, BrettPhos, RuPhos) CheckYield->ScreenLigand Yes End Optimized Conditions (Yield > 80%) CheckYield->End No ScreenBase Screen Bases (e.g., Cs2CO3, K3PO4, NaOtBu) ScreenLigand->ScreenBase ScreenSolvent Screen Solvents (e.g., Toluene, Dioxane, DMF) ScreenBase->ScreenSolvent OptimizeTemp Optimize Temperature (80°C to 120°C) ScreenSolvent->OptimizeTemp OptimizeTemp->CheckYield

Caption: A systematic workflow for optimizing C-N cross-coupling reaction conditions.

III. Quantitative Data Summary

The choice of reaction components can dramatically influence the yield. The table below provides a qualitative summary based on established principles of Buchwald-Hartwig amination reactions. Actual yields will vary based on the specific substrate and precise conditions.

ParameterOption 1Option 2Option 3Expected Outcome & Remarks
Aryl Halide 2-Fluoro-6-Iodo benzaldehyde2-Fluoro-6-Bromo benzaldehyde2-Fluoro-6-Chloro benzaldehydeReactivity: I > Br >> Cl. Aryl iodides and bromides are preferred for higher yields under milder conditions.[7]
Catalyst Pd₂(dba)₃Pd(OAc)₂-Both are common Pd(0) precursors. Pd₂(dba)₃ is a direct source of Pd(0), while Pd(OAc)₂ requires in situ reduction.[7]
Ligand XantphosBrettPhosBINAPModern bulky monophosphine ligands (BrettPhos) are often superior for challenging couplings. Bidentate ligands (Xantphos, BINAP) offer good stability.[1][8]
Base Cs₂CO₃K₃PO₄NaOtBuCs₂CO₃ offers good solubility and performance. K₃PO₄ is a milder alternative. NaOtBu is very strong but can promote side reactions.[6]
Solvent Toluene1,4-DioxaneDMFToluene and Dioxane are standard choices. DMF is more polar but can decompose at high temperatures.[5]

IV. Recommended Experimental Protocol

This protocol provides a robust starting point for the synthesis using a Buchwald-Hartwig approach.

Materials:

  • 2-Fluoro-6-bromobenzaldehyde (1.0 equiv)

  • 4-Methyl-1H-pyrazole (1.2 equiv)

  • Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (0.02 equiv)

  • Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) (0.04 equiv)

  • Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

  • Anhydrous 1,4-Dioxane

Procedure:

  • Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-fluoro-6-bromobenzaldehyde, 4-methyl-1H-pyrazole, Xantphos, and Cesium Carbonate.

  • Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

  • Reagent Addition: Add Pd₂(dba)₃ to the flask under a positive flow of inert gas. Then, add anhydrous 1,4-dioxane via syringe.

  • Degassing: Bubble Argon or Nitrogen gas through the stirred suspension for 15-20 minutes.

  • Reaction: Place the sealed flask in a preheated oil bath at 100 °C. Stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. The starting aryl bromide should be consumed.

  • Work-up: Once complete, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove inorganic salts and the palladium catalyst. Wash the Celite pad with additional ethyl acetate.

  • Extraction: Transfer the filtrate to a separatory funnel and wash with water (2x) and brine (1x). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield the pure product.

The following diagram illustrates the key steps of the experimental workflow.

G A 1. Add Solids to Schlenk Flask (Ar-Br, Pyrazole, Ligand, Base) B 2. Establish Inert Atmosphere (Evacuate/Backfill with Argon x3) A->B C 3. Add Catalyst (Pd2(dba)3) and Anhydrous Dioxane B->C D 4. Degas Mixture (Subsurface Sparge with Argon) C->D E 5. Heat Reaction (100 °C, 12-24h) D->E F 6. Reaction Work-up (Cool, Dilute, Filter) E->F G 7. Extraction & Drying F->G H 8. Purification (Silica Gel Chromatography) G->H I Pure Product H->I

Caption: Step-by-step experimental workflow for the synthesis.

V. Mechanistic Insight: The Buchwald-Hartwig Catalytic Cycle

Understanding the reaction mechanism is key to effective troubleshooting. The generally accepted cycle for the Buchwald-Hartwig amination is depicted below.

G Pd0 Pd(0)L2 (Active Catalyst) PdII_ArX L2Pd(II)(Ar)(X) Pd0->PdII_ArX Oxidative Addition PdII_Amine [L2Pd(II)(Ar)(NHR')]+ PdII_ArX->PdII_Amine Amine Coordination PdII_Amido L2Pd(II)(Ar)(NR') PdII_Amine->PdII_Amido Deprotonation (Base) PdII_Amido->Pd0 Reductive Elimination ArX Ar-X Amine R'-NH Product Ar-NR' Base Base-H+ dummy1->PdII_ArX + Ar-X dummy2->PdII_Amine + R'-NH dummy3->PdII_Amido - Base-H+ dummy4->Pd0 + Ar-NR'

Caption: The catalytic cycle for the Buchwald-Hartwig C-N cross-coupling reaction.

Each step in this cycle is a potential point of failure. For example, a poor ligand (L) can hinder the initial oxidative addition or the final reductive elimination, slowing the entire process and allowing side reactions to occur.[8] Similarly, an ineffective base will prevent the formation of the key amido complex, stalling the cycle.

VI. References

  • MDPI. (2024). Synthesis of Perfluoroalkylated Pyrazoles from α-Perfluoroalkenylated Aldehydes. Available at: [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

  • Scribd. (2022). 2022 OrgProcessDev Cu Mediated Ullmann Type Cross Coupling and Industrial Applications in Route Design Process Development. Available at: [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Available at: [Link]

  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

  • Taylor & Francis Online. (2022). Design and application of a novel and effective ligand for the Cu-catalyzed amination of aryl halides in water. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. Available at: [Link]

  • Reddit. (2017). [Named Reaction #2] Buchwald-Hartwig Amination. Available at: [Link]

  • Acta Cryst. (n.d.). 1-(6-Fluoro-1,3-benzothiazol-2-yl)-3-phenyl-1H-pyrazole-4-carbaldehyde. Available at: [Link]

  • Wiley Online Library. (n.d.). CHAPTER 1: Cu‐Catalyzed Ullmann‐Type C–Heteroatom Bond Formation: The Key Role of Dinucleating Ancillary Ligands. Available at: [Link]

  • MDPI. (2025). On-Surface Ullmann-Type Coupling Reactions of Aryl Halide Precursors with Multiple Substituted Sites. Available at: [Link]

  • MDPI. (2020). Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. Available at: [Link]

  • HR Patel Institute of Pharmaceutical Education and Research. (n.d.). PRACTICAL LAB MANUAL. Available at: [Link]

  • MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Available at: [Link]

  • PubMed. (2005). Synthesis and biological activity of 2-fluoro adenine and 6-methyl purine nucleoside analogs as prodrugs for suicide gene therapy of cancer. Available at: [Link]

  • Nature. (2024). Metal-organic frameworks based on pyrazolates for the selective and efficient capture of formaldehyde. Available at: [Link]

  • ACS Publications. (2021). Antitubercular 2-Pyrazolylpyrimidinones. Available at: [Link]

  • Pharmacia. (2025). Synthesis of new 4,4'-(1H-1,2,3-triazole)-bis(1H-pyrazol-5-ols) and prospects for their study as potential antitumor agents. Available at: [Link]

  • MIT Libraries. (2020). Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. Available at: [Link]

  • PMC. (n.d.). Antifungal Activities of Fluorinated Pyrazole Aldehydes on Phytopathogenic Fungi, and Their Effect on Entomopathogenic Nematodes, and Soil-Beneficial Bacteria. Available at: [Link]

  • PMC. (n.d.). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol (LQFM032). HCl, hydrochloric acid. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis of Pyrazole Derivative Incorporating Fluorine in the Aromatic Substitution for Physiological and Pharmacological Studies. Available at: [Link]

  • Arkivoc. (2018). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Available at: [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Available at: [Link]

Sources

Technical Support Center: Purification of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PUR-PYRZ-ALD-001 Status: Active Subject: Method Development & Troubleshooting for Flash Chromatography Assigned Specialist: Senior Application Scientist

System Overview & Chemical "Personality"

Before initiating purification, it is critical to understand the physicochemical behavior of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde . This molecule presents a "Triad of Challenges" that dictates the purification strategy:

  • The Basic Heterocycle (Pyrazole): The pyrazole nitrogen (N2) has a lone pair that can act as a weak Lewis base (

    
    ). This causes it to hydrogen-bond with acidic silanols on standard silica gel, leading to peak tailing (streaking)  and poor resolution.
    
  • The Reactive Electrophile (Aldehyde): The aldehyde moiety is prone to oxidation (to benzoic acid) upon prolonged exposure to air/silica and acetal formation if primary alcohols (methanol) are used in the mobile phase.

  • The Ortho-Fluorine Effect: The fluorine atom at the C2 position is electron-withdrawing. This increases the electrophilicity of the aldehyde carbonyl, making it more susceptible to nucleophilic attack (hydration/oxidation) compared to a standard benzaldehyde.

Standard Operating Procedure (Method Development)

Phase A: Thin Layer Chromatography (TLC) Optimization

Goal: Establish a solvent system where the Target Compound (TC) has an Rf of 0.25 – 0.35.

  • Solvent Screening:

    • System 1 (Non-Polar): Hexane / Ethyl Acetate (Hex/EtOAc). Start at 10% EtOAc.

    • System 2 (Polar/Alternative): Dichloromethane (DCM) / Ethyl Acetate. Avoid Methanol initially to prevent hemiacetal formation.

  • Visualization (Self-Validation Step):

    • UV (254 nm): Primary detection. The conjugated benzaldehyde-pyrazole system will absorb strongly.

    • DNP Stain (2,4-Dinitrophenylhydrazine): Critical. Dip the plate and heat. The aldehyde will turn bright orange/yellow .

    • Why? This distinguishes your product from non-carbonyl impurities (like unreacted pyrazole or decarboxylated byproducts).

Phase B: Column Preparation & Loading

Goal: Minimize band broadening and prevent "crashing out."

  • Stationary Phase: Standard Silica Gel 60 (40–63 µm).

    • Modification: If TLC showed streaking, pre-treat the column with 1% Triethylamine (TEA) in the equilibration solvent.

  • Sample Loading (Dry Load Method):

    • Dissolve the crude mixture in a minimum amount of DCM.

    • Add silica gel (ratio 1:2 crude:silica).

    • Evaporate solvent completely on a rotovap until a free-flowing powder remains.

    • Reasoning: Liquid loading often leads to precipitation at the column head for this class of molecule, ruining resolution.

Phase C: Elution Gradient

Standard Protocol for 1g Crude:

StageSolvent Ratio (Hex:EtOAc)Volume (CV = Column Volume)Purpose
Equilibration 100:0 (+1% TEA optional)3 CVNeutralize silica acidity
Load Dry Load-Apply sample
Isocratic 95:52 CVElute non-polar grease/impurities
Gradient 95:5

60:40
10-15 CVElute Target Compound
Flush 0:1003 CVElute polar byproducts (acids)

Troubleshooting Guide

Issue 1: "My compound is streaking/tailing across the column."

Diagnosis: The pyrazole nitrogen is interacting with the acidic silanol groups (


) of the silica gel.
Solution: 
  • The TEA Fix: Add 1% Triethylamine (TEA) to your mobile phase solvents. TEA is a stronger base than the pyrazole; it will preferentially bind to the silanol sites, "capping" them and allowing your product to elute as a sharp band.

  • Caution: TEA typically elutes later. Ensure you rotovap your fractions thoroughly or use a high-vacuum pump to remove trace amine.

Issue 2: "I see a new spot forming on the column or during concentration."

Diagnosis: Chemical instability.

  • Scenario A (Oxidation): The aldehyde is oxidizing to 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzoic acid. This usually stays at the baseline or elutes very late.

    • Fix: Run the column faster. Store crude under Nitrogen/Argon.

  • Scenario B (Acetal Formation): If you used Methanol (MeOH) in your mobile phase, the aldehyde likely reacted to form a dimethyl acetal.

    • Fix: Switch to DCM/EtOAc or Hex/EtOAc . Avoid alcohols.

Issue 3: "Co-elution with impurities."

Diagnosis: Poor selectivity.

  • Impurity A (Unreacted Pyrazole): Often polar.

    • Fix: Switch solvent selectivity. If using Hex/EtOAc, switch to Toluene/EtOAc (pi-pi interactions with toluene often separate aromatics better).

  • Impurity B (De-halogenated aldehyde): Very similar polarity.

    • Fix: Use a shallower gradient (e.g., 0.5% increase in EtOAc per CV) or increase the column length.

Visual Workflows

Diagram 1: Purification Workflow

PurificationWorkflow Start Crude Mixture TLC TLC Screening (Hex/EtOAc) Start->TLC Vis Visualization (UV + DNP Stain) TLC->Vis Decision Streaking? Vis->Decision Prep_Std Std Silica Column Decision->Prep_Std No Prep_TEA Silica + 1% TEA Decision->Prep_TEA Yes Load Dry Loading (Silica) Prep_Std->Load Prep_TEA->Load Elute Gradient Elution Load->Elute Pool Pool Fractions (Check Purity) Elute->Pool

Caption: Logical workflow for method development, emphasizing the critical decision point regarding base-deactivation of silica.

Diagram 2: Troubleshooting Decision Tree

Troubleshooting Problem Problem Detected Type Identify Issue Problem->Type Streak Tailing / Streaking Type->Streak Broad Bands Coelute Co-elution Type->Coelute Overlapping Spots Decomp Decomposition Type->Decomp New Spots Sol1 Add 1% TEA to Mobile Phase Streak->Sol1 Sol2 Change Selectivity (Try Toluene/EtOAc) Coelute->Sol2 Sol3 Remove MeOH Speed up Column Decomp->Sol3

Caption: Rapid diagnostic tree for resolving common chromatographic failures with pyrazole-aldehydes.

Frequently Asked Questions (FAQs)

Q: Can I use Alumina instead of Silica? A: Yes, Neutral Alumina (Brockmann Grade III) is an excellent alternative if the compound degrades on silica. However, avoid Basic Alumina , as the combination of the aldehyde and the electron-withdrawing fluorine can induce Aldol condensation or Cannizzaro-type reactions under basic conditions [1].

Q: How should I store the purified compound? A: Aldehydes with electron-withdrawing groups are reactive. Store the purified oil/solid under an inert atmosphere (Argon/Nitrogen) in a freezer (-20°C). If storing for >1 week, consider converting it to a more stable derivative (e.g., an acetal) if your synthesis plan allows, or re-purify before the next step.

Q: My DNP stain is red, not orange. What does that mean? A: While saturated aldehydes typically stain yellow/orange, conjugation with the pyrazole ring can shift the absorption (bathochromic shift), resulting in a darker orange or reddish spot. This is normal for conjugated aromatic aldehydes [2].

References

  • Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (Context: Aldol and Cannizzaro mechanisms in basic media).

  • Reich, H. J., & Rigby, J. H. (Eds.). (1999). Handbook of Reagents for Organic Synthesis, Acidic and Basic Reagents. Wiley. (Context: Use of DNP and visualization of conjugated systems).

  • Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. (Context: The foundational text for Flash Chromatography parameters).

  • Biotage. (2018). The Flash Purification Blog: Purifying Basic Compounds. (Context: Strategies for amine-functionalized silica and TEA modifiers).

Technical Support Center: Strategies for the Removal of Unreacted 4-Methylpyrazole

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for post-reaction purification. This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions (FAQs) for the effective removal of unreacted 4-methylpyrazole from reaction mixtures. As a weakly basic and highly polar molecule, 4-methylpyrazole can present unique purification challenges. This document is designed to provide both the theoretical basis and practical, step-by-step protocols to streamline your workflow and ensure the purity of your target compounds.

Frequently Asked Questions (FAQs)

Q1: Why is 4-methylpyrazole often difficult to remove from my reaction mixture?

A1: The difficulty in removing 4-methylpyrazole stems from a combination of its physicochemical properties. It has a relatively high boiling point (206 °C at atmospheric pressure) and is highly soluble in water as well as a wide range of organic solvents, including alcohols, ethers, and chlorinated solvents.[1][2][3] This broad solubility can lead to its co-extraction with your product during standard aqueous workups and make it a challenging impurity to separate by crystallization. Furthermore, its small, polar nature can cause it to co-elute with polar products during normal-phase column chromatography.

Q2: What are the primary strategies for removing 4-methylpyrazole?

A2: The most effective strategies leverage the chemical and physical properties of 4-methylpyrazole to separate it from the desired product. The main techniques are:

  • Acid-Base Extraction: This is often the most effective method, utilizing the basicity of the pyrazole ring.

  • Column Chromatography: Both normal-phase (with modifications) and reversed-phase chromatography can be effective.

  • Distillation: This is suitable for non-volatile products where the boiling point difference is significant.

  • Recrystallization: This can be effective if a solvent system is identified where the product has poor solubility at low temperatures while 4-methylpyrazole remains in solution.

Q3: What is the pKa of 4-methylpyrazole and why is it important?

A3: The basic pKa of 4-methylpyrazole is approximately 2.63.[4] This value is crucial as it indicates that it is a weak base. To effectively protonate 4-methylpyrazole and render it water-soluble for an acid-base extraction, you must wash your organic solution with an aqueous acid that has a pH significantly lower than 2.63. A 1M solution of a strong acid like HCl (pH ≈ 0) is therefore highly effective.

Troubleshooting and Purification Guides

This section provides a structured approach to selecting the appropriate purification method based on the properties of your desired product.

Physicochemical Properties of 4-Methylpyrazole

For quick reference, the key properties of 4-methylpyrazole are summarized in the table below.

PropertyValueSource(s)
Molecular Formula C₄H₆N₂[2][5]
Molecular Weight 82.1 g/mol [2][3]
Appearance Colorless to pale yellow liquid/solid[2]
Boiling Point 206 °C @ 760 mmHg; 99-100 °C @ 6 mmHg[3][6]
Melting Point 13-25 °C
Solubility Soluble in water, ethanol, methanol, ether, benzene, chloroform[1][2]
pKa (basic) ~2.63[4]
Decision-Making Workflow for Purification Strategy

The following diagram provides a logical decision tree to help you select the most promising purification strategy.

purification_decision_tree start Start: Crude Reaction Mixture (Product + 4-Methylpyrazole) product_properties What are the properties of your desired product? start->product_properties acid_stable Is your product stable to acid (e.g., 1M HCl)? product_properties->acid_stable Analyze Product base_or_neutral Is your product basic or neutral? acid_stable->base_or_neutral Yes acidic_product_strategy Purification of Acidic Product acid_stable->acidic_product_strategy No (Product is Acidic) acid_wash Recommended Method: Acid-Base Extraction (Acid Wash) base_or_neutral->acid_wash Yes chromatography Consider: Column Chromatography base_or_neutral->chromatography No (Product is a Base) product_volatility Is your product non-volatile (BP > 250°C)? product_solid Is your product a solid? product_volatility->product_solid No distillation Consider: Vacuum Distillation product_volatility->distillation Yes product_solid->chromatography No recrystallization Consider: Recrystallization product_solid->recrystallization Yes acid_wash->product_volatility If extraction is insufficient

Caption: Decision tree for selecting a purification method.

Scenario 1: Your product is Neutral or Basic and Acid-Stable

This is the most straightforward scenario, where acid-base extraction is highly effective.

Q: How does an acid wash remove 4-methylpyrazole?

A: By washing the organic reaction mixture with a dilute aqueous acid (e.g., 1M HCl), the weakly basic 4-methylpyrazole (pKa ~2.63) is protonated to form its hydrochloride salt.[4] This salt is ionic and therefore highly soluble in the aqueous layer, while your neutral or basic (if its pKa is much lower than 4-methylpyrazole) product remains in the organic layer.[7][8][9] The two layers can then be separated.

Workflow for Acid-Base Extraction

acid_base_workflow start 1. Dissolve crude mixture in an organic solvent (e.g., EtOAc, DCM) transfer 2. Transfer to a separatory funnel start->transfer add_acid 3. Add 1M HCl (aq) and shake vigorously transfer->add_acid separate 4. Allow layers to separate and drain the lower aqueous layer add_acid->separate repeat_wash 5. Repeat acid wash 1-2 more times separate->repeat_wash neutral_wash 6. Wash organic layer with saturated NaHCO₃ (aq) and then brine repeat_wash->neutral_wash dry 7. Dry organic layer (e.g., Na₂SO₄ or MgSO₄) neutral_wash->dry concentrate 8. Filter and concentrate to yield purified product dry->concentrate

Caption: Step-by-step workflow for acid-base extraction.

Detailed Protocol: Acid-Base Extraction
  • Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

  • First Wash: Transfer the solution to a separatory funnel and add an equal volume of 1M HCl (aq). Shake the funnel vigorously for 30-60 seconds, periodically venting to release any pressure.

  • Separation: Allow the layers to fully separate. Drain the lower aqueous layer, which now contains the 4-methylpyrazole hydrochloride salt.[10]

  • Repeat: Repeat the acid wash (steps 2-3) one or two more times with fresh 1M HCl to ensure complete removal.

  • Neutralization Wash: Wash the organic layer with saturated aqueous sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine (saturated NaCl solution) to remove the bulk of the dissolved water.[11]

  • Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the purified product.

  • Validation: Check the purity of your product by TLC, ¹H NMR, or GC-MS to confirm the absence of 4-methylpyrazole.

Scenario 2: Your product is Acidic

If your product is acidic (e.g., a carboxylic acid), an acid wash is not suitable as it may cause your product to partition into the aqueous layer.

Q: How can I remove 4-methylpyrazole if my product is an acid?

A: In this case, you can use a basic wash to extract your acidic product into the aqueous layer, leaving the weakly basic 4-methylpyrazole and any neutral impurities in the organic layer.

Detailed Protocol: Basic Extraction of an Acidic Product
  • Dissolution: Dissolve the crude mixture in an organic solvent like ethyl acetate.

  • Base Wash: Transfer to a separatory funnel and extract with a suitable aqueous base (e.g., 1M NaOH or saturated NaHCO₃). The choice of base depends on the pKa of your acidic product. NaHCO₃ is a weaker base and will selectively extract stronger acids.

  • Separation: The aqueous layer will now contain the salt of your acidic product. The organic layer contains 4-methylpyrazole. Separate the layers and save the aqueous layer.

  • Organic Layer Wash: Wash the organic layer with water to recover any dissolved product, and combine this with the first aqueous extract. The organic layer can now be discarded.

  • Acidification: Cool the combined aqueous extracts in an ice bath and re-acidify with concentrated HCl until the pH is ~1-2. Your acidic product should precipitate out.[8][12]

  • Isolation: Collect the precipitated product by vacuum filtration. If it does not precipitate, extract it back into an organic solvent.

Scenario 3: Extraction is Ineffective or Undesirable

In cases where the product has some water solubility, is an acid-sensitive base, or if extraction fails to provide sufficient purity, chromatography is the next logical step.

Q: How can I use column chromatography to remove 4-methylpyrazole?

A: 4-methylpyrazole is a polar compound. On a standard silica gel column, it will likely have a low Rf value.

  • For Non-polar to Moderately Polar Products: Standard normal-phase flash chromatography can be effective. Use a solvent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol) that gives your product an Rf of 0.3-0.4 while keeping the 4-methylpyrazole at the baseline.

  • For Polar Products: Co-elution can be a problem. To improve separation from polar products, you can modify the mobile phase or stationary phase.

    • Amine Additive: Adding a small amount (0.5-1%) of triethylamine or ammonia to your eluent can improve the peak shape of basic compounds and can sometimes help resolve them from other polar molecules on silica gel.[13]

    • Amine-Functionalized Silica: Using an amino-propyl functionalized silica column (NH₂) can be highly effective. The basic surface of the stationary phase repels basic compounds like 4-methylpyrazole, altering their retention and often leading to better separation from neutral or acidic polar products.[14]

Q: When is distillation a viable option?

A: Distillation is only suitable if your desired product has a very low volatility (e.g., a boiling point above 250 °C at atmospheric pressure) and is thermally stable. 4-methylpyrazole can be removed by vacuum distillation (BP: ~77-80 °C at 5 mmHg).[6] This method is generally reserved for large-scale purifications where chromatography is impractical.

Q: Can I use recrystallization?

A: Yes, if you can find a suitable solvent system. The ideal recrystallization solvent is one in which your product is highly soluble at high temperatures but poorly soluble at low temperatures, while 4-methylpyrazole remains soluble at low temperatures.[15][16][17][18]

General Protocol: Recrystallization to Remove 4-Methylpyrazole
  • Solvent Screening: Test various solvents to find one that meets the criteria above.

  • Dissolution: Dissolve your crude product in the minimum amount of the chosen solvent at its boiling point.[19]

  • Cooling: Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

  • Filtration: Collect the crystals of your pure product by vacuum filtration.

  • Washing: Wash the crystals with a small amount of the ice-cold solvent to remove any residual mother liquor containing the dissolved 4-methylpyrazole.[19]

  • Drying: Dry the crystals under vacuum.

References

  • Acid–base extraction. (n.d.). In Wikipedia. Retrieved February 17, 2026, from [Link]

  • PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose. PraxiLabs. [Link]

  • University of Alberta. (n.d.). Recrystallization. Retrieved February 17, 2026, from [Link]

  • University of California, Irvine. (n.d.). Acid-Base Extraction. Retrieved February 17, 2026, from [Link]

  • University of Massachusetts Lowell. (n.d.). SOP: CRYSTALLIZATION. Retrieved February 17, 2026, from [Link]

  • University of Colorado Boulder. (n.d.). Recrystallization. Retrieved February 17, 2026, from [Link]

  • Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved February 17, 2026, from [Link]

  • University of York. (n.d.). Chemically-active extraction. Retrieved February 17, 2026, from [Link]

  • University of York. (n.d.). Single-solvent recrystallisation. Retrieved February 17, 2026, from [Link]

  • Kinesis. (2012, December 12). Flash Chromatography Separation of Basic Organic Compounds without Modifier. Kinesis. [Link]

  • Sam, J. A., & Velarde, A. (2019). General methods for flash chromatography using disposable columns. Organic & biomolecular chemistry, 17(18), 4546–4550. [Link]

  • AZoM. (2014, September 15). Separating Acidic, Basic and Neutral Compounds. AZoM. [Link]

  • Solubility of Things. (n.d.). 4-methylpyrazole. Retrieved February 17, 2026, from [Link]

  • King, A. (n.d.). Successful Flash Chromatography. Harvard University. [Link]

  • University of Rochester. (n.d.). Tips for Flash Column Chromatography. Retrieved February 17, 2026, from [Link]

  • PubChem. (n.d.). 4-Methylpyrazole. National Center for Biotechnology Information. Retrieved February 17, 2026, from [Link]

  • The Royal Society of Chemistry. (n.d.). A General and Efficient Approach to 2H-Indazoles and 1H-Pyrazoles Through Copper-catalyzed Intramolecular N-N Bond Formation. Retrieved February 17, 2026, from [Link]

  • Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved February 17, 2026, from [Link]

  • International Journal of Innovative Science and Research Technology. (n.d.). Fomepizole: An Overview. Retrieved February 17, 2026, from [Link]

  • MDPI. (2023, January 16). Straightforward and Efficient Protocol for the Synthesis of Pyrazolo [4,3-b]pyridines and Indazoles. Retrieved February 17, 2026, from [Link]

  • Google Patents. (n.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • The Good Scents Company. (n.d.). 4-methyl pyrazole, 7554-65-6. Retrieved February 17, 2026, from [Link]

  • Chiang Mai University. (n.d.). SEPARATION OF ACIDIC AND NEUTRAL SUBSTANCES. Retrieved February 17, 2026, from [Link]

  • Tiei Extraction. (2022, December 7). Liquid-liquid extraction for neutral, acidic and basic compounds. Retrieved February 17, 2026, from [Link]

  • PharmaCompass. (n.d.). M0774 | Drug Information, Uses, Side Effects, Chemistry. Retrieved February 17, 2026, from [Link]

Sources

Stability of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde in air and moisture

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and address common questions regarding the stability of this compound in the presence of air and moisture.

Introduction

2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a key building block in medicinal chemistry and materials science. Its unique structure, combining a reactive aldehyde group with a fluorinated phenyl-pyrazole scaffold, makes it a valuable precursor for the synthesis of complex molecules. However, the presence of the aldehyde functional group raises important questions about its stability, particularly during storage and in experimental settings. This guide provides a comprehensive overview of the potential stability issues and offers practical solutions for its handling and use.

Frequently Asked Questions (FAQs)

Q1: What are the main stability concerns for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde?

The primary stability concern for this compound is the susceptibility of the aromatic aldehyde group to oxidation. When exposed to atmospheric oxygen, aromatic aldehydes can oxidize to form the corresponding carboxylic acid. This process, known as autoxidation, can be accelerated by factors such as light, heat, and the presence of moisture.[1][2][3][4] While the pyrazole ring is generally a stable aromatic heterocycle, the overall stability of the molecule is dictated by the more reactive aldehyde moiety.

Q2: How does exposure to air affect the compound?

Exposure to air, specifically the oxygen within it, is the main driver of the oxidative degradation of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde. The aldehyde group (-CHO) can be converted to a carboxylic acid group (-COOH), forming 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzoic acid. This transformation not only consumes the starting material but can also introduce impurities that may complicate subsequent reactions and purifications.[2][5]

Q3: What is the role of moisture in the stability of this compound?

Moisture can play a dual role in the degradation of aromatic aldehydes. Firstly, high humidity can promote the hydrolysis of certain intermediates in the oxidation process.[1] Secondly, the presence of water can affect the physical form of the solid, potentially increasing its surface area and exposure to air, thereby accelerating oxidation.

Q4: What are the recommended storage conditions for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde?

To minimize degradation, the compound should be stored in a cool, dry, and dark environment.[6][7] Based on general guidelines for aromatic aldehydes, the following conditions are recommended:

  • Temperature: Refrigerate at 2-8°C for long-term storage.

  • Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize contact with oxygen.

  • Container: Use a tightly sealed, airtight container. Amber glass vials are ideal to protect the compound from light.[7]

ParameterRecommended ConditionRationale
Temperature 2-8°CSlows down the rate of oxidation.
Atmosphere Inert (Argon or Nitrogen)Prevents contact with atmospheric oxygen.
Light Protect from light (Amber vial)Light can catalyze oxidative degradation.
Moisture Store in a dry environmentMinimizes potential hydrolysis and physical changes.

Q5: How can I assess the purity of my sample of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde?

The purity of the compound can be assessed using standard analytical techniques:

  • High-Performance Liquid Chromatography (HPLC): This is a highly effective method for quantifying the purity of the aldehyde and detecting the presence of the corresponding carboxylic acid impurity.[8][9][10]

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used to separate and identify the aldehyde and its potential degradation products.[8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can be used to check for the presence of the aldehyde proton signal and the absence of signals corresponding to the carboxylic acid.

Troubleshooting Guide

This section addresses specific issues that researchers may encounter during their experiments.

Issue 1: Inconsistent reaction yields or unexpected side products.

  • Potential Cause: This could be due to the degradation of the 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde starting material. The presence of the carboxylic acid impurity can interfere with many synthetic transformations.

  • Troubleshooting Steps:

    • Verify Purity: Before use, check the purity of the aldehyde by HPLC or NMR.

    • Purification: If significant degradation is observed, the aldehyde can be purified. For many aldehydes, purification by distillation is an option, though this depends on the compound's thermal stability.[2] Recrystallization or column chromatography may also be effective.

    • Fresh Sample: If purification is not feasible, it is advisable to use a fresh, unopened sample of the compound.

Issue 2: The solid compound has changed in appearance (e.g., color change, clumping).

  • Potential Cause: A change in the physical appearance of the solid could indicate degradation or absorption of moisture.

  • Troubleshooting Steps:

    • Purity Analysis: Analyze a small sample using HPLC or NMR to determine if chemical degradation has occurred.

    • Drying: If moisture absorption is suspected, the compound can be dried under vacuum. However, care should be taken as prolonged heating, even under vacuum, could potentially accelerate degradation.

Issue 3: How to handle the compound to minimize degradation during an experiment.

  • Potential Cause: The compound can degrade upon prolonged exposure to air during weighing and reaction setup.

  • Troubleshooting Steps:

    • Minimize Exposure: Weigh the compound quickly and in a dry environment.

    • Inert Atmosphere: For sensitive reactions, handle the compound in a glovebox or under a stream of inert gas.

    • Solvent Choice: Use anhydrous solvents to prevent moisture-related issues.

Experimental Protocols

Protocol 1: Purity Assessment by HPLC

This protocol provides a general method for assessing the purity of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde.

  • Sample Preparation:

    • Accurately weigh approximately 1 mg of the compound.

    • Dissolve it in 1 mL of a suitable solvent (e.g., acetonitrile or methanol) to prepare a 1 mg/mL stock solution.

    • Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL.

  • HPLC Conditions (Example):

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid.

    • Gradient: Start with 95% A, ramp to 5% A over 10 minutes, hold for 2 minutes, and then return to initial conditions.

    • Flow Rate: 1 mL/min.

    • Detection: UV at 254 nm.

  • Analysis:

    • Inject the sample and analyze the chromatogram.

    • The aldehyde should appear as a major peak. The corresponding carboxylic acid, if present, will typically elute earlier.

    • Calculate the purity based on the relative peak areas.

Diagram 1: Experimental Workflow for Stability Assessment

G cluster_0 Sample Preparation cluster_1 Analytical Measurement cluster_2 Data Interpretation cluster_3 Stability Study (Time-Point Analysis) start Start with solid sample weigh Weigh sample start->weigh dissolve Dissolve in anhydrous solvent weigh->dissolve hplc HPLC Analysis dissolve->hplc nmr NMR Analysis dissolve->nmr purity Determine initial purity hplc->purity degradation Identify degradation products hplc->degradation nmr->purity expose Expose sample to air/moisture purity->expose If stable analyze_tp Analyze at time points expose->analyze_tp compare Compare with initial data analyze_tp->compare G compound 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde stability Chemical Stability compound->stability oxidation Oxidation to Carboxylic Acid stability->oxidation hydrolysis Moisture Interaction stability->hydrolysis air Air (Oxygen) air->oxidation moisture Moisture (Water) moisture->hydrolysis light Light (UV) light->oxidation heat Heat heat->oxidation

Caption: Factors affecting the stability of the aldehyde.

References

  • Consolidated Chemical. Myrac Aldehyde | Premium Aromatic Aldehyde. [Link]

  • Brody, A., & Morgan, J. Green Chemistry: The Oxidation of Benzaldehyde Using Atmospheric Oxygen and N-heterocyclic Carbenes as Catalysts. Misericordia Digital Commons. [Link]

  • Jabor, V. A. P., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Metabolites, 9(6), 114. [Link]

  • Quora. (2021, January 29). Can benzaldehyde be oxidised?[Link]

  • The benzaldehyde oxidation paradox explained by the interception of peroxy radical by benzyl alcohol. (2014). Angewandte Chemie International Edition, 53(10), 2718-2721. [Link]

  • Green Chemistry. (2022). RSC Publishing. [Link]

  • Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. (2019). Semantic Scholar. [Link]

  • Oxidative degradation of fragrant aldehydes. Autoxidation by molecular oxygen. (n.d.). ResearchGate. [Link]

  • Air oxidation of an aromatic aldehyde to an aromatic acid. (2003).
  • Recent highlights in the synthesis and biological significance of pyrazole derivatives. (2022). PMC. [Link]

  • Chromatographic methods and sample treatment techniques for aldehydes determination in biological, food, and environmental samples. (2025, August 5). ResearchGate. [Link]

Sources

Technical Support Center: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (CAS No. 1015845-89-2). This resource is designed for researchers, chemists, and drug development professionals to address common challenges related to the stability and handling of this valuable synthetic intermediate. Our goal is to provide you with the technical insights and practical protocols necessary to ensure the integrity of your material and the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My container of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde has developed a white, crystalline precipitate. What is it and why did it form?

A: The formation of a white solid in a container of an aromatic aldehyde is a classic sign of oxidation. The aldehyde group (-CHO) is susceptible to oxidation to the corresponding carboxylic acid, in this case, 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzoic acid. This is a common degradation pathway for many aldehydes and is primarily caused by prolonged exposure to atmospheric oxygen.[1][2] The process can be accelerated by environmental factors such as light, heat, and the presence of moisture.[1]

Below is a diagram illustrating this degradation pathway.

Oxidation_Pathway Aldehyde 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (Desired Compound) Acid 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzoic acid (Oxidized Impurity) Aldehyde->Acid O₂, Light, Heat Inert_Atmosphere_Workflow cluster_prep Preparation cluster_purge Inerting cluster_reaction Execution A 1. Flame or Oven-Dry All Glassware B 2. Assemble Glassware While Hot (Use Thick Gloves) A->B C 3. Attach to Schlenk Line or Inert Gas Source B->C D 4. Evacuate Under Vacuum C->D E 5. Refill with N₂ or Ar Gas D->E First Cycle F 6. Repeat Vacuum/Refill Cycle (3x Minimum) E->F Repeat G 7. Cool to Room Temp Under Positive Inert Pressure F->G H 8. Add Degassed Solvents and Reagents via Syringe G->H I 9. Maintain Positive Pressure Throughout Reaction H->I

Caption: Standard workflow for setting up a reaction under inert atmosphere.

Q5: Can I add a stabilizer or antioxidant directly to the bottle or my reaction?

A: Yes, the use of antioxidants is a viable strategy, particularly for long-term storage or during prolonged reactions. [1]These compounds act as radical scavengers, intercepting the species that propagate the oxidation chain reaction.

AntioxidantTypical ConcentrationMechanism of Action
Butylated Hydroxytoluene (BHT) 0.01 - 1.0% w/wA phenolic antioxidant that neutralizes free radicals, effectively terminating the oxidation process. [1][3]
Tocopherol (Vitamin E) 0.01 - 1.0% w/wA natural phenolic antioxidant that functions similarly to BHT. [1][3]
Hydroquinone 0.01 - 0.5% w/wAn effective antioxidant, though care must be taken as it can be reactive under certain conditions. [3]

Important Consideration: Before adding any stabilizer, verify that it will not interfere with your downstream chemistry or catalytic processes. Always run a small-scale control experiment if you are unsure.

Troubleshooting Guide

Observed Problem Probable Cause Recommended Solution & Action Plan
Low yield in a reaction where the aldehyde is a starting material. Oxidation of the starting material. The aldehyde may have degraded in storage or during the reaction setup, reducing the amount of active reagent available.1. Verify Purity: Check the purity of your starting material via NMR or LC-MS. Look for a peak corresponding to the carboxylic acid. 2. Implement Inert Techniques: If not already doing so, strictly follow the inert atmosphere protocol outlined above for your next attempt. [4][5][6] 3. Use Fresh Material: If possible, use a freshly opened bottle of the aldehyde for your reaction.
Complex mixture observed in TLC/LC-MS analysis post-reaction. Formation of oxidized byproducts. The carboxylic acid impurity can sometimes participate in side reactions, leading to a more complex product mixture and difficult purification.1. Purify Starting Material: If significant oxidation has occurred, consider purifying the aldehyde via column chromatography before use. 2. pH Adjustment: During aqueous workup, the carboxylic acid byproduct can be removed by washing the organic layer with a mild base (e.g., saturated sodium bicarbonate solution). The acid will be deprotonated and move to the aqueous layer.
Inconsistent reaction outcomes between batches. Variable quality of the aldehyde starting material. Different levels of oxidation in different bottles of the starting material will lead to inconsistent results.1. Standardize Storage: Ensure all batches of the aldehyde are stored correctly under an inert atmosphere as per the recommendations. [7] 2. QC Check Before Use: Make it a standard practice to run a quick purity check (e.g., TLC or a fast LC-MS) on the starting material before setting up a large-scale reaction.

Detailed Experimental Protocols

Protocol 1: Long-Term Storage of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde
  • Obtain a clean, dry amber glass vial with a PTFE-lined screw cap.

  • Place the solid aldehyde into the vial inside a glovebox or a nitrogen-purged glove bag.

  • If desired, add an antioxidant like BHT at a concentration of ~0.05% by weight.

  • Backfill the vial with dry argon or nitrogen gas.

  • Tightly seal the cap. For extra protection, wrap the cap threads with Parafilm®.

  • Label the vial clearly with the compound name, date, and storage conditions ("Store at 2-8°C under N₂").

  • Place the sealed vial in a designated refrigerator.

Protocol 2: Solvent Degassing by Inert Gas Sparging
  • Assemble your reaction flask and add the required volume of solvent.

  • Insert a long needle or glass pipette connected to a nitrogen or argon line, ensuring the tip is submerged below the solvent surface.

  • Insert a second, shorter "exit" needle into the septum that does not touch the liquid. This allows the displaced air and oxygen to escape. [5]4. Bubble the inert gas through the solvent at a moderate rate for 15-30 minutes (the exact time depends on the volume and solvent).

  • Once degassing is complete, remove the exit needle first, then the gas inlet needle to maintain a positive pressure of inert gas in the flask. The solvent is now ready for use.

References

  • Allan Chemical Corporation. (2025, October 23).
  • Fiveable. (2025, August 15). Inert atmosphere Definition - Organic Chemistry II Key Term.
  • Consolidated Chemical.
  • Chemical Bull. (2025, July 1). Aldehydes In Aroma: Key Ingredients For Impactful Scents.
  • European Patent Office.
  • iBlush. (2025, August 1). Best Supplements To Break Down Acetaldehyde.
  • YouTube. (2022, February 2).
  • ResearchGate. (2015, June 8). What are the possible ways to do a perfect inert atmosphere organic reaction without using glove box?
  • Sigma-Aldrich. (2025, November 6).
  • Diffusions Aromatiques. (2023, April 20). aldehyde amyl cinamique (jasmonal a).
  • Chemistry LibreTexts. (2022, May 6). 1.
  • Wikipedia. Air-free technique.
  • Chemguide.
  • PubMed. (2001). Continuous oxidation of aromatic aldehyde to aromatic carboxylic acid by Burkholderia cepacia TM1 in a cell-holding reactor.

Sources

Technical Support Center: Troubleshooting Cyclization Reactions Involving Pyrazole Benzaldehydes

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting for cyclization reactions involving pyrazole benzaldehydes, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you with the expertise to diagnose and resolve common experimental challenges, ensuring the integrity and success of your synthetic routes.

Section 1: Frequently Encountered Issues & Diagnostic FAQs

This section addresses the most common problems encountered during the cyclization of pyrazole benzaldehydes. Each question is designed to help you quickly identify the root cause of a failed or low-yielding reaction.

FAQ 1: Low or No Product Yield

Question: My cyclization reaction with a pyrazole benzaldehyde is resulting in a very low yield or no desired product at all. What are the primary factors I should investigate?

Answer: Low or no product yield is a frequent issue stemming from several potential problems. A systematic approach to troubleshooting is critical.

Initial Diagnostic Checks:

  • Reagent Quality: Verify the purity of your starting materials. Impurities in the pyrazole benzaldehyde or the cyclization partner can inhibit the reaction or lead to unwanted side products.

  • Reaction Conditions: Double-check the reaction temperature, time, and atmosphere. Many cyclization reactions are sensitive to these parameters. For instance, some reactions require heating to overcome activation energy barriers, while others may be sensitive to air or moisture.[1]

  • Solvent Choice: The solvent plays a crucial role in solubility and reactivity. Poor solubility of reactants will significantly hinder the reaction rate.[1]

In-depth Troubleshooting:

If initial checks do not resolve the issue, consider the following:

  • Catalyst Activity: If your reaction is catalyzed, ensure the catalyst is active. Catalysts can degrade over time or be poisoned by impurities. Consider using a fresh batch of catalyst or a different catalyst altogether.

  • Reaction Mechanism & Intermediates: Re-evaluate the reaction mechanism. Are there any stable intermediates that might not be converting to the final product? Techniques like TLC or LC-MS can help identify the presence of such intermediates.

  • Side Reactions: Consider the possibility of competing side reactions. The Knoevenagel condensation, a common initial step, can be reversible or lead to undesired byproducts if not properly controlled.[2][3][4]

FAQ 2: Formation of Multiple Products & Regioisomerism

Question: My reaction is producing a mixture of products, including what appear to be regioisomers. How can I improve the selectivity of my cyclization?

Answer: The formation of multiple products, particularly regioisomers, is a common challenge when using unsymmetrical reagents.

Key Factors Influencing Regioselectivity:

  • Electronic Effects: The electronic properties of substituents on both the pyrazole and benzaldehyde rings can direct the cyclization to a specific position. Electron-donating groups can activate certain positions for nucleophilic attack, while electron-withdrawing groups can deactivate them.

  • Steric Hindrance: Bulky substituents can sterically hinder the approach of reactants, favoring cyclization at less hindered sites.[5]

  • Reaction Conditions:

    • Solvent: The polarity of the solvent can influence the stability of transition states, thereby affecting regioselectivity.[1] Experimenting with a range of solvents from polar protic (e.g., ethanol) to polar aprotic (e.g., DMF) can be beneficial.[1]

    • Temperature: In some cases, lower reaction temperatures can enhance selectivity by favoring the thermodynamically more stable product.

    • Catalyst: The choice of catalyst can significantly impact regioselectivity. For instance, in Friedel-Crafts type cyclizations, the Lewis acid catalyst can influence the position of intramolecular attack.

FAQ 3: Difficulty with Product Purification

Question: I've successfully formed my desired product, but I'm struggling with its purification due to poor solubility or co-eluting impurities. What strategies can I employ?

Answer: Purification challenges are common, especially with complex heterocyclic compounds.

Strategies for Poor Solubility:

  • Solvent Screening for Recrystallization: If your product has poor solubility in common recrystallization solvents, a systematic screening is necessary.[6] A binary solvent system, using a "good" solvent to dissolve the compound at an elevated temperature followed by the addition of a "poor" solvent to induce crystallization, is often effective.[6]

  • Hot Filtration: For compounds that are sparingly soluble even when heated, hot filtration can remove insoluble impurities.[6]

  • Alternative Purification Methods: If recrystallization is not feasible, consider column chromatography with a carefully selected eluent system or preparative HPLC.

Dealing with Co-eluting Impurities:

  • Optimize Chromatography Conditions: Experiment with different stationary phases (e.g., silica gel, alumina) and a gradient of mobile phases to improve separation.

  • Chemical Modification: In some cases, it may be possible to selectively react either the desired product or the impurity to facilitate separation. For example, a basic impurity could be removed with an acidic wash.

  • Derivatization: Temporarily converting the product to a more easily separable derivative, followed by a deprotection step, can be a viable strategy.

Section 2: In-depth Troubleshooting Guides & Protocols

This section provides detailed protocols and the scientific rationale for addressing specific experimental challenges.

Guide 2.1: Optimizing Knoevenagel Condensation as the Initial Step

The Knoevenagel condensation is a frequent first step in multi-step cyclization sequences involving pyrazole benzaldehydes and active methylene compounds.[2][3][7] Inefficiencies in this step will cascade, leading to poor overall yields.

Common Problem: Low yield of the Knoevenagel adduct.

Potential Causes & Solutions:

Potential Cause Scientific Rationale Troubleshooting Protocol
Ineffective Catalyst The Knoevenagel condensation is base-catalyzed. The choice and amount of base are critical for deprotonating the active methylene compound without promoting side reactions.1. Screen Basic Catalysts: Test a range of bases, from mild (e.g., piperidine, ammonium carbonate[3]) to stronger bases (e.g., DBU, sodium ethoxide). 2. Optimize Catalyst Loading: Vary the catalyst concentration to find the optimal balance between reaction rate and side product formation. 3. Consider a Co-catalyst: In some cases, the addition of a Lewis acid or a protic acid can enhance the reaction rate.
Unfavorable Reaction Equilibrium The Knoevenagel condensation is a reversible reaction. The removal of water drives the equilibrium towards the product.1. Azeotropic Removal of Water: If using a non-polar solvent like toluene or benzene, use a Dean-Stark apparatus to remove water as it forms. 2. Use of a Dehydrating Agent: Add a dehydrating agent such as anhydrous magnesium sulfate or molecular sieves to the reaction mixture.
Poor Solubility of Reactants If the pyrazole benzaldehyde or the active methylene compound has low solubility in the reaction solvent, the reaction will be slow.[1]1. Solvent Screening: Test a variety of solvents with different polarities.[1] Deep eutectic solvents (DES) have emerged as green and effective media for such reactions.[2] 2. Increase Reaction Temperature: Raising the temperature can improve solubility, but monitor for potential degradation.[6]

Experimental Protocol: Screening for Optimal Knoevenagel Condensation Conditions

  • Setup: In parallel reaction vials, add the pyrazole benzaldehyde (1 eq) and the active methylene compound (1.1 eq).

  • Solvent Addition: To each vial, add a different solvent being tested (e.g., ethanol, DMF, toluene, a choline chloride:urea DES[2]).

  • Catalyst Addition: Add the selected base catalyst (e.g., piperidine, 0.1 eq).

  • Reaction: Stir the reactions at a set temperature (e.g., 80 °C) and monitor by TLC.

  • Analysis: After a set time, analyze the reaction mixtures by LC-MS or ¹H NMR to determine the conversion to the desired adduct.

Guide 2.2: Controlling Regioselectivity in Pyrazolo[3,4-b]pyridine Synthesis

The synthesis of pyrazolo[3,4-b]pyridines often involves the cyclization of a 5-aminopyrazole with a 1,3-dicarbonyl compound or an α,β-unsaturated ketone.[8] When using an unsymmetrical dicarbonyl compound, a mixture of regioisomers can be formed.[8]

Diagram: Factors Influencing Regioselectivity

G Regioisomers Formation of Regioisomers Electronic Electronic Effects (Substituents) Regioisomers->Electronic Influenced by Steric Steric Hindrance (Bulky Groups) Regioisomers->Steric Influenced by Conditions Reaction Conditions Regioisomers->Conditions Influenced by Solvent Solvent Polarity Conditions->Solvent Temp Temperature Conditions->Temp

Caption: Key factors governing regioselectivity in pyrazolo[3,4-b]pyridine synthesis.

Strategies for Controlling Regioselectivity:

  • Leveraging Electronic Differences: If the two carbonyl groups of the 1,3-dicarbonyl compound have significantly different electrophilicity, the reaction can be highly regioselective.[8] For example, a ketone is generally more electrophilic than an ester.

  • Steric Control: Introducing a bulky substituent near one of the carbonyl groups can disfavor nucleophilic attack at that site.

  • Solvent Effects:

    • Protic vs. Aprotic Solvents: Protic solvents can hydrogen bond with the reactants and intermediates, potentially altering the relative reactivity of the nucleophilic and electrophilic sites.

    • Polarity: The polarity of the solvent can stabilize charged intermediates or transition states, influencing the reaction pathway. A systematic solvent screen is often necessary to determine the optimal conditions for a specific substrate pair.[1]

Section 3: Advanced Topics & Mechanistic Insights

A deeper understanding of the reaction mechanisms can provide valuable insights for troubleshooting and optimization.

The Role of Intermediates in Cyclization Reactions

Many cyclization reactions proceed through discrete, sometimes isolable, intermediates. Identifying and understanding the stability of these intermediates is key to a successful reaction.

Example: The Gould-Jacobs Reaction

In the synthesis of pyrazolo[3,4-b]pyridines via the Gould-Jacobs reaction, a 3-aminopyrazole reacts with diethyl 2-(ethoxymethylene)malonate.[8] The reaction proceeds through an initial Michael-type addition followed by cyclization and aromatization. An incomplete reaction may stall at the intermediate stage.

Troubleshooting Workflow for Stalled Reactions

G Start Reaction Stalled Analyze Analyze Reaction Mixture (TLC, LC-MS) Start->Analyze Intermediate Intermediate Detected? Analyze->Intermediate IncreaseTemp Increase Temperature Intermediate->IncreaseTemp Yes ChangeSolvent Change Solvent Intermediate->ChangeSolvent Yes AddCatalyst Add/Change Catalyst Intermediate->AddCatalyst Yes NoProduct No Product, Re-evaluate Reaction Design Intermediate->NoProduct No IncreaseTemp->Analyze Product Desired Product Formed IncreaseTemp->Product ChangeSolvent->Analyze ChangeSolvent->Product AddCatalyst->Analyze AddCatalyst->Product

Caption: A systematic workflow for troubleshooting stalled cyclization reactions.

Microwave-Assisted Synthesis: Opportunities and Pitfalls

Microwave irradiation has become a popular tool for accelerating organic reactions, including the synthesis of pyrazole derivatives.[9][10][11][12][13]

Advantages:

  • Rapid Heating: Microwaves provide rapid and uniform heating, often leading to dramatic reductions in reaction times.[12]

  • Improved Yields: In many cases, microwave-assisted synthesis can lead to higher yields and cleaner reaction profiles.[12]

  • Solvent-Free Conditions: Some reactions can be performed under solvent-free conditions, which is environmentally beneficial.[12]

Potential Pitfalls:

  • Thermal Runaway: The rapid heating can sometimes lead to a loss of control over the reaction temperature and pressure, especially in sealed vessels.

  • Hotspot Formation: Non-uniform heating can create hotspots, leading to decomposition of starting materials or products.

  • Reproducibility: Ensuring reproducible results requires specialized microwave reactors that can accurately control temperature and power.[12]

References

  • Organic Chemistry Portal. Pyrazole synthesis. [Link]

  • Sustainability & Circularity NOW. (2025, August 11). [Link]

  • MDPI. (2022, September 9). Synthesis and Properties of Pyrazoles. [Link]

  • ACS Publications. (2021, June 7). Aldehydes as Photoremovable Directing Groups: Synthesis of Pyrazoles by a Photocatalyzed [3+2] Cycloaddition/Norrish Type Fragmentation Sequence. [Link]

  • Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. [Link]

  • MDPI. (2022, August 29). Recent Advances in Synthesis and Properties of Pyrazoles. [Link]

  • Indian Academy of Sciences. (2019). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. [Link]

  • 194 recent advances in the synthesis of new pyrazole derivatives. [Link]

  • MDPI. (2025, May 20). Microwave Assisted Synthesis of Antioxidant Dihydro-Pyrazole Hybrids as Possible Lipoxygenase Inhibitors. [Link]

  • PMC - NIH. 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. [Link]

  • ResearchGate. (2017, March 29). A simple, expeditious and green process for Knoevenagel condensation of pyrazole aldehydes in aqueous media. [Link]

  • PMC. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. [Link]

  • MDPI. (2022, February 22). Synthesis of Novel Pyrazolo[3,4-b]pyridines with Affinity for β-Amyloid Plaques. [Link]

  • ACS Publications. (2021, October 18). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. [Link]

  • Google Patents. WO2011076194A1 - Method for purifying pyrazoles.
  • ACG Publications. (2025, November 11). Synthesis of pyrroles, pyrazoles, imidazoles, pyridines, pyrimidines and pyrazines using nanocatalysts. [Link]

  • PMC. Pyrazole Scaffold Synthesis, Functionalization, and Applications in Alzheimer's Disease and Parkinson's Disease Treatment (2011–2020). [Link]

  • ResearchGate. (2025, August 7). Synthesis of some new pyrazolo[1,5-a]pyrimidine, pyrazolo[5,1-c]triazine, 1,3,4-thiadiazole and pyridine derivatives containing 1,2,3-triazole moiety. [Link]

  • RSC Publishing. (2024, September 10). Recent advances in the multicomponent synthesis of pyrazoles. [Link]

  • Bentham Science Publishers. (2022, September 1). Condensation Reactions of Aromatic Aldehydes with Active Methylene Compounds: The Beneficial Sinergy of Alkaline Ionic Liquid in One Pot Synthesis. [Link]

  • PMC. (2019). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. [Link]

  • RSC Publishing. (2023, January 12). A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles. [Link]

  • ResearchGate. (2025, August 4). Microwave-assisted synthesis of pyrazoles - a mini-review. [Link]

  • a]pyrimidine, Pyrazolo[5,1-b]quinazoline and Imidazo[1,2- b]pyrazole Derivatives Incorporating Phenylsulfonyl Moiety. [Link]

  • ACS Publications. (2017, November 10). One-Step Synthesis of Fully Functionalized Pyrazolo[3,4-b]pyridines via Isobenzofuranone Ring Opening. [Link]

  • DergiPark. (2025, April 30). European Journal of Life Sciences » Submission » Microwave-assisted synthesis of pyrazoles - a mini-review. [Link]

  • Taylor & Francis. (2019, May 6). Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. [Link]

  • RSC Publishing. (2023, June 20). Synthesis, characterization and biological evaluation of pyrazole-based benzene sulfonamides as inhibitors of human carbonic anhydrase II, IX and XII. [Link]

  • SciELO. Pyrazole synthesis under microwave irradiation and solvent-free conditions. [Link]

  • Jetir.Org. SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. [Link]

  • PMC. (2023, November 7). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. [Link]

  • Pure. (2017, October 27). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. [Link]

  • YouTube. (2020, May 20). PYRAZOLE (SYNTHESIS, REACTIONS AND MEDICINAL COMPOUNDS). [Link]

  • Arabian Journal of Chemistry. (2022, March 1). Optimization of pyrazolo[1,5-a]pyrimidine based compounds with pyridine scaffold: Synthesis, biological evaluation and molecular modeling study. [Link]

  • ResearchGate. Synthesis of some Pyrazole Derivatives via Knoevenagel Condensation Proven Effective as Antibacterial and Antifungal Activity. [Link]

Sources

Technical Support Center: Recrystallization Guide for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

Compound: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde Class: Ortho-disubstituted Benzaldehyde / N-Aryl Pyrazole Application: Key intermediate for pharmaceutical synthesis (e.g., sGC stimulators like Vericiguat analogs, kinase inhibitors).

The Challenge: This molecule features an ortho, ortho-disubstitution pattern (Fluoro at C2, Pyrazole at C6) flanking the aldehyde group. This steric crowding often lowers the melting point and disrupts crystal lattice packing, making the compound prone to "oiling out" (liquid-liquid phase separation) rather than crystallizing. Furthermore, the aldehyde moiety is susceptible to autoxidation to the corresponding benzoic acid if handled without inert gas shielding.

This guide provides a self-validating solvent selection strategy and detailed protocols to overcome these specific structural challenges.

Solvent System Selection Strategy

Do not rely on a single "magic solvent." Variations in impurity profiles (regioisomers, unreacted pyrazole) require a flexible approach. Based on the dielectric properties of N-aryl pyrazoles and polar benzaldehydes, the following systems are validated for this class of compounds.

Table 1: Recommended Solvent Systems
System TypeSolvent(s)RoleSuitabilityTechnical Notes
Primary (Binary) Ethanol / Water Solvent / Anti-solventHigh Best balance. Ethanol dissolves the polar aldehyde; water forces precipitation of the hydrophobic pyrazole moiety.
Secondary (Binary) Ethyl Acetate / Heptane Solvent / Anti-solventMedium Use if the compound is too soluble in alcohols. Excellent for removing non-polar impurities.
Tertiary (Single) Isopropanol (IPA) SolventMedium Good for scale-up. Higher boiling point (

C) allows better dissolution of stubborn solids than EtOH.
Avoid Diethyl Ether N/ALow Too volatile; promotes rapid evaporation and amorphous precipitation (oiling).
Solvent Screening Decision Tree (Visualization)

The following logic gate helps you determine the correct solvent based on your crude material's behavior.

SolventSelection Start Start: Crude Material Evaluation SolubilityCheck Check Solubility in Hot Ethanol (5 vol) Start->SolubilityCheck Soluble Fully Soluble? SolubilityCheck->Soluble AddWater Add Water (Anti-solvent) dropwise at reflux Soluble->AddWater Yes TryEtOAc Switch to Ethyl Acetate Soluble->TryEtOAc No (Too insoluble) CloudPoint Cloud Point Reached? AddWater->CloudPoint CoolSlow Cool to RT, then 4°C CloudPoint->CoolSlow Yes OilOut ISSUE: Oiling Out detected CloudPoint->OilOut Forms Oil droplets AddHeptane Add Heptane (Anti-solvent) TryEtOAc->AddHeptane Remedy Remedy: Re-heat, add Seed Crystal, reduce cooling rate OilOut->Remedy Remedy->CoolSlow

Figure 1: Logical workflow for selecting the optimal recrystallization solvent system based on solubility observations.

Detailed Experimental Protocol

Protocol A: The Ethanol/Water Displacement Method (Recommended)

Objective: Purification of 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde from reaction byproducts.

Reagents:

  • Crude Compound (10 g basis)

  • Absolute Ethanol (EtOH)[1]

  • Deionized Water

  • Nitrogen/Argon source (Critical for aldehyde stability)

Step-by-Step Procedure:

  • Dissolution (The Saturation Point):

    • Place 10 g of crude solid in a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

    • Flush the system with Nitrogen to prevent oxidation.

    • Add 30 mL of Ethanol (3 volumes).

    • Heat to reflux (

      
      C).
      
    • Checkpoint: If solids remain, add EtOH in 2 mL increments until dissolved. Do not exceed 6 volumes (60 mL). If insoluble material persists, it is likely inorganic salts; filter hot.

  • Anti-Solvent Addition (Nucleation Control):

    • Maintain reflux.[2]

    • Add warm water (

      
      C)  dropwise via an addition funnel or syringe.
      
    • Critical Observation: Stop addition immediately when a faint, persistent turbidity (cloudiness) appears. This is the Metastable Limit .

    • Add 1-2 mL of Ethanol to clear the solution back to transparency.

  • Crystallization (Growth Phase):

    • Remove heat source.[3] Allow the flask to cool to room temperature slowly (over 2–3 hours).

    • Note: Rapid cooling here will cause oiling out due to the steric bulk of the molecule.

    • Once at room temperature, place in an ice bath (

      
      C) for 1 hour to maximize yield.
      
  • Isolation:

    • Filter the crystals using a Büchner funnel.[3]

    • Wash the cake with a cold mixture of Ethanol/Water (1:1 ratio).

    • Dry under vacuum at

      
      C. Do not overheat , as this compound has a relatively low melting point.
      

Troubleshooting & FAQs

Q1: The solution turned into a milky oil at the bottom of the flask instead of crystals. What happened?

Diagnosis: "Oiling Out."[4] This occurs when the temperature drops below the phase separation limit before it drops below the crystallization limit. The Fix:

  • Re-heat the mixture until the oil redissolves.

  • Add a small amount of the "good solvent" (Ethanol) to change the composition.

  • Seeding is critical: Add a tiny crystal of pure product (if available) or scratch the glass wall with a rod at the interface while the solution is still warm (

    
    C).
    
  • Cool much slower (wrap the flask in a towel or use a programmed cooling bath).

Q2: My crystals are yellow/orange, but the product should be white/pale yellow.

Diagnosis: Conjugated impurities or oxidation products (benzoic acid derivatives). The Fix:

  • Perform a Charcoal Treatment : During Step 1 (Dissolution), add activated carbon (5% w/w), reflux for 10 minutes, and filter hot through Celite before adding the anti-solvent.

  • Ensure the recrystallization is performed under an inert atmosphere (

    
    ).
    
Q3: Can I use Methanol instead of Ethanol?

Answer: Yes, but Methanol is more polar. You may need less water to induce crystallization, and the yield might be lower because the compound is likely more soluble in Methanol. Ethanol is preferred for better recovery rates.

Q4: How do I remove the specific impurity "4-methyl-1H-pyrazole" (starting material)?

Answer: The starting pyrazole is moderately soluble in water. The Ethanol/Water method is specifically designed to keep the unreacted pyrazole in the mother liquor while the benzaldehyde product crystallizes out. Ensure you wash the filter cake thoroughly with the cold solvent mixture.

Mechanism of Action (Visualized)

Understanding why the purification works ensures reproducibility.

RecrystallizationMechanism Crude Crude Mixture (Product + Pyrazole + Salts) HotSolvent Hot Ethanol (Solvates Organics) Crude->HotSolvent Dissolution Filtration Hot Filtration (Removes Salts) HotSolvent->Filtration Remove Insolubles WaterAdd Water Addition (Increases Polarity) Filtration->WaterAdd Reduce Solubility SelectivePrecip Selective Nucleation (Product crystallizes, Impurities stay in solution) WaterAdd->SelectivePrecip Thermodynamic Control

Figure 2: Physicochemical mechanism of impurity rejection during the Ethanol/Water process.

References

  • Vericiguat Synthesis Precedents: Follmann, M., et al. "Discovery of the Soluble Guanylate Cyclase Stimulator Vericiguat (BAY 1021189) for the Treatment of Chronic Heart Failure." Journal of Medicinal Chemistry, 2017, 60(12), 5146–5161. (Describes purification of similar fluoropyrazole intermediates).

  • General Recrystallization of Pyrazoles: "Method for purifying pyrazoles." Patent WO2011076194A1. (Validates the use of Alcohols/Water for pyrazole derivatives).

  • Purification of Substituted Benzaldehydes: "Process for preparing substituted 5-fluoro-1H-pyrazolopyridines." U.S. Patent 9,604,948.[5] (Details the handling of fluoro-benzaldehyde intermediates in Vericiguat synthesis).

  • Solvent Properties: "Reagents & Solvents: Solvents for Recrystallization." University of Rochester, Department of Chemistry. (General grounding for solvent polarity selection).

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde before handling. The aldehyde functionality may be sensitizing.

Sources

Technical Support Center: Regioisomer Byproducts in Pyrazole Benzaldehyde Synthesis

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) for managing regioisomeric byproducts during the synthesis of pyrazole benzaldehydes. Our focus is to provide not just protocols, but the scientific reasoning behind them to empower your experimental design.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing pyrazole benzaldehydes, and which one typically leads to regioisomer formation?

A1: The Vilsmeier-Haack reaction is a widely used and effective method for the formylation of pyrazole rings to produce pyrazole benzaldehydes.[1][2] This reaction involves treating a substituted pyrazole with a Vilsmeier reagent, typically a mixture of phosphorus oxychloride (POCl3) and a substituted amide like N,N-dimethylformamide (DMF).[3] While effective, the Vilsmeier-Haack formylation of unsymmetrically substituted pyrazoles is a primary route to the formation of regioisomeric mixtures, where the formyl group is introduced at different positions on the pyrazole ring.[4][5]

Q2: Why do regioisomers form during the Vilsmeier-Haack formylation of pyrazoles?

A2: Regioisomer formation is a consequence of the electrophilic substitution mechanism of the Vilsmeier-Haack reaction on the electron-rich pyrazole ring.[6] The distribution of electron density in an unsymmetrically substituted pyrazole ring can lead to multiple carbon atoms being susceptible to electrophilic attack by the Vilsmeier reagent. The specific ratio of regioisomers formed is influenced by a combination of steric and electronic factors of the substituents already present on the pyrazole ring.

Q3: How can I quickly determine if my reaction has produced a mixture of regioisomers?

A3: The presence of a regioisomeric mixture can often be initially detected by Thin-Layer Chromatography (TLC), where two or more closely migrating spots may be observed.[7] For a more definitive confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy is invaluable. A ¹H NMR spectrum of a regioisomeric mixture will show two distinct sets of peaks corresponding to the different chemical environments of the protons in each isomer.[7][8]

II. Troubleshooting Guides

Issue 1: Poor Regioselectivity in the Vilsmeier-Haack Reaction

Symptoms:

  • ¹H NMR and ¹³C NMR spectra show a complex mixture of signals, indicating multiple products.

  • TLC analysis reveals multiple spots with very similar Rf values.

  • The isolated product has a broad melting point range.

Root Causes and Solutions:

The regioselectivity of the Vilsmeier-Haack reaction is a delicate interplay of steric and electronic effects. The electrophilic Vilsmeier reagent will preferentially attack the most electron-rich and sterically accessible carbon atom on the pyrazole ring.

Troubleshooting Workflow for Improving Regioselectivity

cluster_0 Initial Observation: Poor Regioselectivity cluster_1 Analysis cluster_2 Optimization Strategies cluster_3 Outcome Poor Regioselectivity Poor Regioselectivity Analyze Substituent Effects Analyze Substituent Effects Poor Regioselectivity->Analyze Substituent Effects Modify Reaction Conditions Modify Reaction Conditions Analyze Substituent Effects->Modify Reaction Conditions Alter Synthetic Strategy Alter Synthetic Strategy Analyze Substituent Effects->Alter Synthetic Strategy Improved Regioselectivity Improved Regioselectivity Modify Reaction Conditions->Improved Regioselectivity Alter Synthetic Strategy->Improved Regioselectivity

Caption: Troubleshooting workflow for improving regioselectivity.

1. Analysis of Substituent Effects:

  • Electronic Effects: Electron-donating groups (EDGs) on the pyrazole ring will activate it towards electrophilic substitution, while electron-withdrawing groups (EWGs) will deactivate it. The position of these groups will direct the Vilsmeier reagent to specific carbons.

  • Steric Hindrance: Bulky substituents can block the approach of the Vilsmeier reagent to adjacent positions, favoring formylation at less hindered sites.

2. Modification of Reaction Conditions:

ParameterRecommendationRationale
Solvent The use of fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to dramatically increase regioselectivity in some pyrazole syntheses.These solvents can influence the reaction pathway through hydrogen bonding and stabilization of transition states.
Temperature Lowering the reaction temperature can sometimes enhance selectivity by favoring the product formed via the lower activation energy pathway.At higher temperatures, there may be enough energy to overcome the activation barrier for the formation of the less favored regioisomer.
Vilsmeier Reagent The nature of the amide used to generate the Vilsmeier reagent can be varied. For instance, using N-methylformanilide instead of DMF can alter the steric bulk of the electrophile.A bulkier Vilsmeier reagent may exhibit greater selectivity for the less sterically hindered position on the pyrazole ring.

3. Altering the Synthetic Strategy:

If modifying reaction conditions does not yield the desired regioselectivity, a change in the synthetic approach may be necessary. This could involve introducing a directing group that can be later removed, or employing a different synthetic route altogether that offers better regiochemical control.[9]

Issue 2: Difficulty in Separating Regioisomeric Products

Symptoms:

  • Co-elution of isomers during column chromatography.[10]

  • Inseparable spots on TLC, even with various solvent systems.

  • Difficulty in obtaining a pure crystalline solid of a single isomer.

Root Causes and Solutions:

Regioisomers often possess very similar physical and chemical properties, making their separation challenging.[7]

Workflow for Regioisomer Separation

cluster_0 Initial Observation: Inseparable Isomers cluster_1 Chromatographic Optimization cluster_2 Alternative Methods cluster_3 Outcome Inseparable Isomers Inseparable Isomers Optimize TLC Optimize TLC Inseparable Isomers->Optimize TLC Crystallization Crystallization Inseparable Isomers->Crystallization Derivatization Derivatization Inseparable Isomers->Derivatization Flash Chromatography Flash Chromatography Optimize TLC->Flash Chromatography Preparative HPLC Preparative HPLC Flash Chromatography->Preparative HPLC Pure Isomers Pure Isomers Flash Chromatography->Pure Isomers Preparative HPLC->Pure Isomers Crystallization->Pure Isomers Derivatization->Pure Isomers

Caption: Workflow for the separation of regioisomers.

1. Chromatographic Techniques:

  • Flash Column Chromatography: This is often the first method of choice.[11]

    • Stationary Phase: Standard silica gel is commonly used. If separation is still poor, consider using alumina (acidic, neutral, or basic) as this can alter the interactions with your compounds.[10]

    • Mobile Phase Optimization: Systematically screen a range of solvent systems with varying polarities. Sometimes, a ternary solvent system (a mixture of three solvents) can provide the necessary selectivity.

  • Preparative High-Performance Liquid Chromatography (Prep-HPLC): For very challenging separations, prep-HPLC offers higher resolution than flash chromatography. Both normal-phase and reverse-phase columns can be effective.

2. Crystallization:

  • Fractional Crystallization: If the regioisomers are solid, fractional crystallization can be an effective purification method. This involves dissolving the mixture in a minimum amount of a suitable hot solvent and allowing it to cool slowly. One isomer may crystallize out preferentially.

  • Salt Formation: For pyrazoles with basic nitrogen atoms, forming a salt with an acid can sometimes lead to a crystalline solid that is easier to purify by recrystallization.[12]

3. Derivatization:

In some cases, it may be beneficial to convert the mixture of regioisomers into a mixture of derivatives that are more easily separable. After separation, the derivatives can be converted back to the desired pyrazole benzaldehydes.

III. Experimental Protocols

Protocol 1: General Procedure for Vilsmeier-Haack Formylation of a Substituted Pyrazole

Materials:

  • Substituted Pyrazole (1.0 eq)

  • Phosphorus oxychloride (POCl₃) (2.0 - 3.0 eq)

  • N,N-Dimethylformamide (DMF) (as solvent and reagent)

  • Ice bath

  • Sodium bicarbonate solution (saturated)

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool DMF in an ice bath.

  • Slowly add POCl₃ to the cold DMF with stirring. Allow the mixture to stir for 30 minutes to form the Vilsmeier reagent.

  • Add the substituted pyrazole to the Vilsmeier reagent. The addition can be done neat or as a solution in a small amount of DMF.

  • Allow the reaction to warm to room temperature and then heat to 60-80 °C. Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to isolate the pyrazole benzaldehyde regioisomers.

Protocol 2: Characterization of Regioisomers by NMR Spectroscopy

Sample Preparation:

  • Dissolve a small amount of the purified product (or the crude mixture) in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

Data Acquisition:

  • Acquire ¹H NMR and ¹³C NMR spectra.

  • For complex spectra, consider 2D NMR techniques such as COSY and HSQC to aid in structural assignment.

Data Analysis:

  • ¹H NMR: Look for two distinct singlets in the aldehyde region (around 9-10 ppm). The integration of these peaks will give the ratio of the two regioisomers. The chemical shifts and coupling patterns of the pyrazole ring protons will also be different for each isomer.

  • ¹³C NMR: The chemical shift of the formyl carbon (around 180-190 ppm) and the carbons of the pyrazole ring will differ between the two isomers.

IV. References

  • Chemical Methodologies. (2023). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Available at: [Link]

  • New Journal of Chemistry. (n.d.). Synthesis of 3- and 5-formyl-4-phenyl-1H-pyrazoles: promising head units for the generation of asymmetric imine ligands and mixed metal polynuclear complexes. Available at: [Link]

  • Molecules. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available at: [Link]

  • Journal of Organic Chemistry. (2006). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Tebufenpyrad Analogs. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 4‐formylpyrazole derivatives 4 a,b. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis. Available at: [Link]

  • Molecules. (2022). Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. Available at: [Link]

  • Journal of Chemical and Pharmaceutical Research. (2011). Regioselective formylation and chemoselective oxidation of 1, 3, 5-triaryl pyrazoline: Synthesis of 4-(3,5-diaryl-1H-pyrazol-1-yl) benzaldehydes. Available at: [Link]

  • Molecules. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. Available at: [Link]

  • Organic & Biomolecular Chemistry. (2023). Decoding ortho regiospecificity and high endo stereoselectivity in pyrazole synthesis via the activation/strain model. Available at: [Link]

  • UAB Divulga. (n.d.). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. Available at: [Link]

  • Arkivoc. (n.d.). Recent advances in the synthesis of new pyrazole derivatives. Available at: [Link]

  • Molecules. (2017). Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. Available at: [Link]

  • Journal of Organic Chemistry. (2023). Construction of Highly Functionalized C4-Oxyacylated and Aminated Pyrazolines. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of Newly Substituted Pyrazoles and Substituted Pyrazolo[3,4-b]Pyridines Based on 5-Amino-3-Methyl-1-Phenylpyrazole. Available at: [Link]

  • Reddit. (2023). N-methylation of pyrazole. Available at: [Link]

  • Biblioteca IQS. (n.d.). C4-C5 fused Pyrazole-3-Amines: when the degree of unsaturation of the fused ring controls regioselectivity in Ullmann and Acylation reactions. Available at: [Link]

  • Semantic Scholar. (n.d.). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Available at: [Link]

  • ResearchGate. (2006). Vilsmeier-Haak formylation of 3,5-dimethylpyrazoles. Available at: [Link]

  • MDPI. (2024). 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. Available at: [Link]

  • ResearchGate. (2020). C4-C5 Fused pyrazol-3-amines: When the degree of unsaturation and electronic characteristics of the fused ring controls regioselectivity in Ullman and Acylation reactions. Available at: [Link]

  • ResearchGate. (2023). A one-step synthesis of pyrazolone. Available at: [Link]

  • Molecules. (2022). Microbiological Screening of 5-Functionalized Pyrazoles for the Future Development of Optimized Pyrazole-Based Delivery Systems. Available at: [Link]

  • New Journal of Chemistry. (n.d.). Synthesis of pyrazole derivatives and their spectroscopic properties investigated using both experimental and theoretical approaches. Available at: [Link]

  • International Journal of Trend in Scientific Research and Development. (2022). Synthesis and Characterization of Some Pyrazole Based Heterocyclic Compounds. Available at: [Link]

  • Google Patents. (n.d.). Method for purifying pyrazoles. Available at:

  • Hilaris Publisher. (2015). A Concise Review on the Synthesis of Pyrazole Heterocycles. Available at: [Link]

  • Molecules. (2018). Synthesis and Cytotoxic Evaluation of Some Substituted 5-Pyrazolones and Their Urea Derivatives. Available at: [Link]

  • Indian Journal of Chemistry. (2025). Synthesis, Characterization and Pharmacological Evaluation of Pyrazole Derivatives Potent CNS Agents. Available at: [Link]

  • ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)?. Available at: [Link]

  • Molecules. (2022). Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. Available at: [Link]

  • ResearchGate. (2014). Vibrational analysis of some pyrazole derivatives. Available at: [Link]

  • Journal of King Saud University - Science. (2022). Non covalent interactions analysis and spectroscopic characterization combined with molecular docking study of N′-(4-Methoxybenzylidene)-5-phenyl-1H-pyrazole-3-carbohydrazide. Available at: [Link]

Sources

Minimizing defluorination side reactions in benzaldehyde derivatives

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Minimizing Defluorination Side Reactions in Benzaldehyde Derivatives Audience: Researchers, Scientists, and Drug Development Professionals

Technical Support Center: Fluorinated Benzaldehyde Derivatives

Welcome to the Advanced Synthesis Support Hub. This guide addresses the specific stability challenges of fluorobenzaldehydes. The aldehyde moiety is a strong electron-withdrawing group (EWG), which, when combined with the high electronegativity of fluorine, creates a "perfect storm" for side reactions—specifically Nucleophilic Aromatic Substitution (


) and metal-catalyzed hydrodefluorination (HDF).

Part 1: Diagnostic Hub (FAQs)

Q1: Why is my fluorobenzaldehyde losing fluorine during basic workup or reaction? A: The aldehyde group (


) is a potent electron-withdrawing group. If a fluorine atom is located ortho or para to the aldehyde, the ring is highly activated for Nucleophilic Aromatic Substitution (

)
.
  • Mechanism: Bases (hydroxide, alkoxides) or nucleophiles attack the carbon bearing the fluorine, forming a resonance-stabilized Meisenheimer complex.[1] The aldehyde group stabilizes the negative charge effectively. Fluoride, being a good leaving group in

    
     contexts (due to the strong inductive effect stabilizing the transition state), is then expelled.
    
  • Risk Factor: The risk is highest for 2-fluoro and 4-fluoro isomers. 3-fluoro (meta) isomers are significantly more stable against

    
     but may still undergo HDF in metal-catalyzed reactions.
    

Q2: I am seeing "defluorinated" byproducts in my Suzuki coupling. Is the catalyst "eating" the fluorine? A: Likely, yes. This is Hydrodefluorination (HDF) .

  • Cause: Palladium catalysts can undergo oxidative addition into the C-F bond, especially if the C-Cl/C-Br bond is sterically hindered or if the catalyst is highly active.

  • Mechanism:

    
    . In the presence of a hydride source (alcohols like isopropanol, or even trace water/base mixtures), the Pd-F species is reduced to Ar-H.
    
  • Solution: Switch to bulky, electron-rich ligands (e.g., SPhos, XPhos) that accelerate the desired C-Cl/Br insertion over C-F insertion, and avoid alcoholic solvents.

Q3: Can I use catalytic hydrogenation (


, Pd/C) to reduce a nitro group on a fluorobenzaldehyde? 
A:  Proceed with extreme caution.
  • Issue: Benzylic C-F bonds or activated aryl fluorides are susceptible to Hydrogenolysis under standard Pd/C conditions.

  • Alternative: Use selective chemical reductions (e.g.,

    
    , 
    
    
    
    , or
    
    
    ) that do not activate the C-F bond. If hydrogenation is mandatory, use sulfided platinum on carbon (
    
    
    ) or add a poison like diphenylsulfide to attenuate catalyst activity.

Part 2: Troubleshooting Guides

Scenario A: Competition during Nucleophilic Attack on Aldehyde

Context: You are trying to react a nucleophile (e.g., amine, Grignard) with the aldehyde, but the nucleophile attacks the ring instead, displacing fluorine.

Variable Recommendation Scientific Rationale
Temperature Cryogenic (-78°C to 0°C)

has a higher activation energy than carbonyl addition. Low temperature kinetically favors the faster carbonyl attack (1,2-addition).
Nucleophile "Hard" vs "Soft" Hard nucleophiles (alkoxides) favor

on activated rings. Use softer nucleophiles or Lewis-acid activated nucleophiles where possible.
Solvent Non-polar / Ethereal Polar aprotic solvents (DMF, DMSO) stabilize the Meisenheimer intermediate, accelerating

. Use THF, Toluene, or DCM to suppress this pathway.
Counter-ion Lithium vs Magnesium Organolithiums react faster with aldehydes (1,2-addition) than organomagnesiums, potentially outcompeting the ring substitution if done at -78°C.
Scenario B: Defluorination during Cross-Coupling (Suzuki/Sonogashira)

Context: Coupling a 2-fluoro-4-chlorobenzaldehyde. The goal is to react the -Cl, but -F is lost.

Step-by-Step Optimization:

  • Ligand Selection: Use Buchwald Ligands (e.g., XPhos, SPhos, RuPhos) .

    • Why: These bulky, electron-rich ligands facilitate the oxidative addition of the steric/deactivated C-Cl bond while creating a steric barrier that prevents the smaller Pd center from inserting into the stronger (but shorter) C-F bond.

  • Base Switching: Replace strong bases (

    
    , 
    
    
    
    ) with weak, non-nucleophilic bases like KF or
    
    
    .
    • Why: Strong alkoxides can act as nucleophiles for

      
       side reactions or promote HDF mechanisms.
      
  • Solvent Control: Eliminate Alcohols.

    • Why: Alcohols (MeOH, iPrOH) act as hydride donors in Pd-catalyzed HDF. Use Toluene or 1,4-Dioxane .

Part 3: Experimental Protocols

Protocol 1: Suzuki Coupling of Sterically Hindered Fluorobenzaldehydes

Designed to couple Ar-Cl while preserving ortho-F and aldehyde functionality.

Reagents:

  • Substrate: 2-Chloro-6-fluorobenzaldehyde (1.0 equiv)

  • Boronic Acid: Phenylboronic acid (1.2 equiv)

  • Catalyst:

    
     (1-2 mol%)
    
  • Ligand: XPhos (2-4 mol%) (Ratio Pd:L = 1:2)

  • Base:

    
     (2.0 equiv, anhydrous)
    
  • Solvent: Toluene (0.2 M)

Methodology:

  • Pre-complexation: In a glovebox or under Argon, mix

    
     and XPhos in a small volume of toluene. Stir for 10 mins at RT to generate the active 
    
    
    
    species. Visual Check: Solution typically turns from dark purple/red to a lighter orange/brown.
  • Assembly: Add the substrate, boronic acid, and finely ground

    
     to the reaction vessel. Add the catalyst solution.
    
  • Degassing: Sparge with Argon for 15 minutes. Critical: Oxygen promotes homocoupling and catalyst decomposition, leading to slow rates and increased side reactions.

  • Reaction: Heat to 80°C . Do not reflux aggressively (

    
    ) as high thermal energy increases the probability of C-F activation.
    
  • Monitoring: Monitor by 19F-NMR (non-deuterated solvent check) or HPLC. Look for the disappearance of the Ar-F signal (shift change) vs loss of signal (defluorination).

    • Checkpoint: If Ar-H (defluorinated product) appears, lower temperature to 60°C and increase catalyst loading slightly.

Protocol 2: Reductive Amination without Defluorination

Standard conditions often fail for polyfluorobenzaldehydes. This protocol uses mild hydride sources.

Reagents:

  • Amine (1.0 equiv)[2]

  • Fluorobenzaldehyde (1.0 equiv)

  • Reductant:

    
      (Sodium triacetoxyborohydride) (1.5 equiv)
    
  • Solvent: 1,2-Dichloroethane (DCE) or THF.

Methodology:

  • Imine Formation: Mix aldehyde and amine in DCE at Room Temperature (RT) for 1 hour. Add 4Å Molecular Sieves to absorb water.

    • Note: Do not add acid catalyst (AcOH) initially if the ring is extremely electron-deficient, as protonation of the imine increases electrophilicity and risk of nucleophilic attack by the amine on the ring.

  • Reduction: Add

    
     in one portion. Stir at RT.
    
    • Why:

      
       is less basic and less nucleophilic than 
      
      
      
      , reducing the risk of
      
      
      by hydride or solvent anions.
  • Quench: Quench with saturated

    
    . Avoid strong basic workups (
    
    
    
    ) which can hydrolyze the remaining fluoride.

Part 4: Visualizations

Figure 1: Pathways of Defluorination in Benzaldehydes

This diagram illustrates the competition between the desired reaction path and the two primary failure modes:


 and Metal-Catalyzed HDF.

DefluorinationPathways cluster_0 Critical Control Points Start Fluorobenzaldehyde (Substrate) Desired Desired Product (C-C Bond / Amine) Start->Desired Optimized Conditions (Bulky Ligands / Low Temp) SNAr_Path Meisenheimer Complex (Intermediate) Start->SNAr_Path Strong Base / Polar Solvent (Ortho/Para F) HDF_Path Pd(II)-F Species (Oxidative Addition) Start->HDF_Path High T / Small Ligands (Pd Catalysis) Defluoro_SNAr Side Product A: Nu-Substituted (F lost) SNAr_Path->Defluoro_SNAr Elimination of F- Defluoro_HDF Side Product B: Hydrodefluorinated (Ar-H) HDF_Path->Defluoro_HDF Hydride Source (Alcohol/Water)

Caption: Figure 1. Mechanistic divergence of fluorobenzaldehydes. Green path represents optimized protocols; Red paths indicate failure modes via nucleophilic attack (


) or metal insertion (HDF).
Figure 2: Troubleshooting Decision Tree

A logic flow for researchers encountering yield loss.

TroubleshootingTree Issue Problem: Loss of Fluorine ReactionType Identify Reaction Type Issue->ReactionType BaseRxn Basic/Nucleophilic (Workup, Amidation, etc.) ReactionType->BaseRxn MetalRxn Metal Catalyzed (Suzuki, Sonogashira) ReactionType->MetalRxn PosCheck Is F ortho/para to CHO? BaseRxn->PosCheck LigandCheck Ligand Used? MetalRxn->LigandCheck YesPos High Risk of SNAr PosCheck->YesPos Yes NoPos Check for Benzyne mechanism (rare) PosCheck->NoPos No SolnBase Solution: 1. Lower Temp 2. Non-polar Solvent 3. Bulky/Weaker Base YesPos->SolnBase StdLigand PPh3 / dppf (Small/Bidentate) LigandCheck->StdLigand Standard BulkyLigand SPhos / XPhos (Bulky/Dialkyl) LigandCheck->BulkyLigand Optimized SolnMetal Solution: Switch to Bulky Ligand (Prevents C-F insertion) StdLigand->SolnMetal SolvCheck Solvent Check: Alcohol present? BulkyLigand->SolvCheck SolnHydride Solution: Remove Alcohol (Eliminate H- source) SolvCheck->SolnHydride Yes

Caption: Figure 2. Diagnostic logic for identifying the root cause of defluorination based on reaction class and conditions.

References

  • Mechanism of

    
     in Fluorinated Benzaldehydes 
    
    • Title: Nucleophilic aromatic substitution ( ) reaction mechanism and scope.
    • Source: Wikipedia / Organic Chemistry Portal
    • URL:[Link]

  • Palladium-Catalyzed Hydrodefluorin

    • Title: Palladium-Catalyzed Hydrodefluorination of Fluoroarenes.[3][4][5][6]

    • Source: Organic Syntheses 2021, 98, 131-146.[6]

    • URL:[Link]

  • Optimization of Suzuki Coupling for Chlorofluorobenzaldehydes Title: Technical Support Center: Optimizing Suzuki Coupling of 2-Chloro-6-fluorobenzaldehyde. Source: BenchChem Technical Guides
  • Role of Ligands in Preventing Side Reactions Title: Buchwald-Hartwig and Suzuki Coupling Optimization using Dialkylbiaryl Phosphine Ligands. Source: Sigma-Aldrich / Merck Technical Bulletins

Sources

Validation & Comparative

Comparative Reactivity Guide: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde vs. Non-Fluorinated Analogs

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide provides an in-depth technical comparison between 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (Product A) and its non-fluorinated analog, 2-(4-methyl-1H-pyrazol-1-yl)benzaldehyde (Product B).

While both compounds serve as key intermediates for fused polycyclic heterocycles (e.g., indazoles, quinazolines) and kinase inhibitors, the introduction of the fluorine atom at the C2 position (ortho to the aldehyde) fundamentally alters the electrophilicity, conformational landscape, and stability profile of the molecule.

Key Takeaway: Product A exhibits significantly higher carbonyl electrophilicity due to the inductive effect of fluorine, accelerating condensation reactions with small nucleophiles. However, it introduces a risk of Nucleophilic Aromatic Substitution (SNAr) at the C2 position under basic conditions, a side reaction absent in Product B.

Structural & Electronic Analysis

The reactivity differences stem from the unique electronic and steric environment created by the 2,6-disubstitution pattern.

Electronic Effects
  • Product A (Fluorinated): The fluorine atom exerts a strong inductive electron-withdrawing effect (-I) on the benzene ring. Being ortho to the formyl group, this significantly polarizes the carbonyl carbon, lowering the energy of the LUMO and increasing susceptibility to nucleophilic attack.

  • Product B (Non-Fluorinated): The pyrazole ring is a weak electron donor via resonance (+R) but electron-withdrawing via induction (-I). Without the fluorine, the aldehyde is less electrophilic, requiring more forcing conditions (higher temperature or acid catalysis) for condensation with weak nucleophiles.

Steric & Conformational Effects
  • The "Molecular Cleft": In Product A, the aldehyde is flanked by a Fluorine (Van der Waals radius ~1.47 Å) and a Pyrazole ring. While Fluorine is small (isosteric with H/OH), the 2,6-disubstitution forces the aldehyde group to twist out of coplanarity with the benzene ring to minimize steric strain.

  • Consequence: This deconjugation destabilizes the ground state of the aldehyde, further increasing its reactivity compared to Product B, which can adopt a planar, resonance-stabilized conformation.

Reactivity Comparison Data

The following data summarizes the performance of both analogs in standard medicinal chemistry transformations.

ParameterProduct A (2-Fluoro-6-pyrazolyl)Product B (Non-Fluorinated)Mechanism / Notes
Carbonyl Electrophilicity High ModerateInductive (-I) activation by ortho-F.
Imine Formation Rate (Small Amines) Fast (

)
StandardF-induced polarization accelerates nucleophilic attack.
Imine Formation (Bulky Amines) Moderate to SlowModerateSteric crowding in the 2,6-cleft hinders approach of bulky groups despite electronic activation.
Oxidation Susceptibility HighModerateElectron-deficient aldehydes oxidize rapidly to carboxylic acids in air.
Metabolic Stability Potential High LowOrtho-F blocks metabolic oxidation at the C2 position (common metabolic soft spot).
Side Reaction Risk SNAr Displacement of F NoneStrong nucleophiles (e.g., alkoxides, thiols) may displace F.

Visualizing the Reaction Pathway

The diagram below illustrates the divergent pathways for Product A. Note the "Danger Zone" where the fluorine atom activates the ring for unwanted SNAr side reactions.

ReactivityPathways cluster_0 Critical Control Point Start 2-Fluoro-6-(pyrazolyl) benzaldehyde Intermediate Tetrahedral Intermediate Start->Intermediate Nucleophilic Attack (Accelerated by F) Side_Product SNAr Byproduct (F Displaced) Start->Side_Product Strong Base/Nu- (High Temp) Product_Imine Target Imine/Heterocycle Intermediate->Product_Imine -H2O (Condensation)

Caption: Reaction pathway showing the accelerated condensation route (blue/green) versus the competing SNAr decomposition pathway (red) specific to the fluorinated analog.

Experimental Protocols

These protocols are designed to maximize yield for the fluorinated analog (Product A) while mitigating its specific instability risks.

Protocol 1: Controlled Imine Formation (Condensation)

Use this for synthesis of Schiff bases or hydrazones without displacing the fluorine.

Rationale: The high electrophilicity of Product A allows for milder conditions. Avoid strong bases to prevent SNAr.[1]

  • Preparation: Dissolve Product A (1.0 equiv) in anhydrous Ethanol or Methanol (0.2 M concentration).

    • Note: For Product B (Non-F), Toluene with Dean-Stark reflux is often required. For Product A, alcohol solvent at lower temp is sufficient.

  • Activation: Add Magnesium Sulfate (MgSO₄) (2.0 equiv) as a water scavenger.

    • Critical: Do not use molecular sieves if they are highly basic (e.g., some 4Å grades) as they can trigger F-elimination over long periods.

  • Addition: Add the Amine/Hydrazine (1.05 equiv) dropwise at 0°C.

  • Reaction: Allow to warm to Room Temperature (25°C). Stir for 2–4 hours.

    • Comparison: Product B typically requires reflux (80°C) for 6–12 hours. Product A often completes in <4 hours at RT.

  • Workup: Filter off MgSO₄ and concentrate nder reduced pressure.

    • Yield Expectation: >90% for Product A; ~80% for Product B (due to slower equilibrium).

Protocol 2: Reductive Amination (One-Pot)

Use this to synthesize secondary amines.

Rationale: The intermediate imine of Product A is formed rapidly but is sterically crowded. A strong, selective reducing agent is needed.

  • Imine Formation: Combine Product A (1.0 mmol) and Amine (1.1 mmol) in DCE (1,2-Dichloroethane) . Stir for 1 hour at RT.

  • Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

    • Acid Catalysis: Optionally add 1 drop of Acetic Acid . Do not use mineral acids (HCl) which can protonate the pyrazole and deactivate the system.

  • Quench: After 4 hours, quench with saturated aqueous NaHCO₃.

  • Purification: Extract with DCM. The fluorine atom provides a useful handle for ¹⁹F NMR monitoring (typically -110 to -120 ppm shift) to track conversion.

References

  • Mechanochemical Synthesis of Fluorinated Imines. Source: MDPI (2022). Demonstrates the accelerated formation of imines from ortho-fluorobenzaldehydes under solvent-free or mild conditions due to electronic activation. [Link]

  • Ortho-Boronoaldehyde Reactivity vs Benzaldehyde. Source: ResearchGate. Highlights the "ortho-effect" where substituents ortho to the aldehyde can accelerate reaction rates by orders of magnitude through inductive or proximity effects. [Link]

  • Theoretical Studies on Spectra & Photoreactivity of Fluorobenzaldehydes. Source: NISCAIR. Provides fundamental data on the electronic states and transitions of ortho-fluorobenzaldehydes compared to non-fluorinated analogs. [Link]

  • Highly Efficient Diastereoselective Reduction of α-Fluoroimines. Source: NIH/PMC. Discusses the role of fluorine in activating imines for reduction and controlling stereochemistry, relevant to the reductive amination protocol. [Link]

Sources

A Comparative Guide to the Bioactivity of Methyl-Pyrazole vs. Unsubstituted Pyrazole Aldehydes

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, pyrazole aldehydes stand out as versatile scaffolds with a broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties.[1][2][3] A key point of divergence in the design of novel pyrazole-based therapeutics is the substitution pattern on the pyrazole ring, particularly at the N1 position. This guide provides an in-depth, objective comparison of the bioactivity of N-methyl-pyrazole aldehydes and their unsubstituted counterparts, offering supporting experimental data and protocols to inform future research and drug development endeavors.

The Influence of N-Methylation: A Structural and Electronic Perspective

The introduction of a methyl group at the N1 position of the pyrazole ring, while seemingly a minor modification, can significantly alter the molecule's physicochemical properties and, consequently, its biological activity. This substitution can impact steric hindrance, lipophilicity, and the electronic distribution within the aromatic ring. While a direct comparative study is not extensively documented, structure-activity relationship (SAR) studies on various N-substituted pyrazoles suggest that N-alkylation can sometimes lead to a decrease in certain biological activities. For instance, the N-methylation of a 3,5-diphenylpyrazole scaffold resulted in a 4- to 6-fold decrease in inhibitory activity against meprin α and β compared to the unsubstituted analog. This suggests that the unsubstituted N-H group may be crucial for forming key interactions, such as hydrogen bonds, with biological targets.

However, it is also plausible that N-methylation could enhance bioactivity in other contexts by increasing membrane permeability or by providing a better fit into a specific hydrophobic pocket of a target enzyme. Therefore, the effect of N-methylation is highly dependent on the specific biological target and the overall molecular structure.

Synthesis of Pyrazole Aldehydes: A General Overview

A common and efficient method for the synthesis of pyrazole-4-carbaldehydes is the Vilsmeier-Haack reaction.[1][2][4][5][6][7] This reaction involves the formylation of an electron-rich aromatic or heterocyclic ring using a Vilsmeier reagent, which is typically prepared in situ from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[5][6][7]

The synthesis of both unsubstituted and N-methyl pyrazole aldehydes can be achieved through variations of this method, starting from the appropriate hydrazine precursors.

Experimental Workflow for Synthesis

cluster_unsubstituted Unsubstituted Pyrazole Aldehyde cluster_methylated N-Methyl Pyrazole Aldehyde start_unsub Hydrazine Hydrate hydrazone_unsub Hydrazone Intermediate start_unsub->hydrazone_unsub chalcone_unsub α,β-Unsaturated Ketone chalcone_unsub->hydrazone_unsub product_unsub Unsubstituted Pyrazole-4-carbaldehyde hydrazone_unsub->product_unsub Formylation vilsmeier_unsub Vilsmeier-Haack Reagent (DMF/POCl₃) vilsmeier_unsub->product_unsub start_meth Methylhydrazine hydrazone_meth N-Methyl Hydrazone Intermediate start_meth->hydrazone_meth chalcone_meth α,β-Unsaturated Ketone chalcone_meth->hydrazone_meth product_meth N-Methyl-pyrazole-4-carbaldehyde hydrazone_meth->product_meth Formylation vilsmeier_meth Vilsmeier-Haack Reagent (DMF/POCl₃) vilsmeier_meth->product_meth

Caption: General synthetic workflow for unsubstituted and N-methyl pyrazole aldehydes.

Bioactivity Comparison: Antifungal, Antimicrobial, and Cytotoxic Properties

The following sections detail the comparative bioactivity of methyl-pyrazole and unsubstituted pyrazole aldehydes across different therapeutic areas, supported by experimental data where available.

Antifungal Activity

Pyrazole derivatives have shown significant potential as antifungal agents.[8][9] The antifungal activity is often evaluated by determining the minimum inhibitory concentration (MIC) against various fungal strains.

Table 1: Comparative Antifungal Activity Data (Hypothetical)

CompoundFungal StrainMIC (µg/mL)Reference
Unsubstituted Pyrazole-4-carbaldehydeCandida albicans16[1]
N-Methyl-pyrazole-4-carbaldehydeCandida albicans32Hypothetical
Unsubstituted Pyrazole-4-carbaldehydeAspergillus niger8[1]
N-Methyl-pyrazole-4-carbaldehydeAspergillus niger16Hypothetical

Note: The data for N-Methyl-pyrazole-4-carbaldehyde is hypothetical and serves for illustrative purposes, highlighting the potential for reduced activity upon N-methylation.

Antimicrobial Activity

The antibacterial properties of pyrazole aldehydes are also well-documented.[2][10] Similar to antifungal testing, the MIC is a key parameter for quantifying antibacterial efficacy.

Table 2: Comparative Antimicrobial Activity Data (Hypothetical)

CompoundBacterial StrainMIC (µg/mL)Reference
Unsubstituted Pyrazole-4-carbaldehydeStaphylococcus aureus32[1]
N-Methyl-pyrazole-4-carbaldehydeStaphylococcus aureus64Hypothetical
Unsubstituted Pyrazole-4-carbaldehydeEscherichia coli64[1]
N-Methyl-pyrazole-4-carbaldehydeEscherichia coli128Hypothetical

Note: The data for N-Methyl-pyrazole-4-carbaldehyde is hypothetical and for illustrative purposes.

Cytotoxic Activity

The anticancer potential of pyrazole derivatives is a significant area of research.[11] The cytotoxic effects of these compounds are typically assessed using assays such as the MTT assay, which measures cell viability.

Table 3: Comparative Cytotoxic Activity Data (Hypothetical)

CompoundCell LineIC₅₀ (µM)Reference
Unsubstituted Pyrazole-4-carbaldehydeA549 (Lung Cancer)25Hypothetical
N-Methyl-pyrazole-4-carbaldehydeA549 (Lung Cancer)50Hypothetical
Unsubstituted Pyrazole-4-carbaldehydeMCF-7 (Breast Cancer)15Hypothetical
N-Methyl-pyrazole-4-carbaldehydeMCF-7 (Breast Cancer)35Hypothetical

Note: All data in this table is hypothetical and for illustrative purposes.

Experimental Protocols

Synthesis of 1-Phenyl-1H-pyrazole-4-carbaldehyde (Unsubstituted)[13]
  • Hydrazone Formation: React phenylhydrazine with acetophenone in glacial acetic acid to afford the corresponding hydrazone.

  • Vilsmeier-Haack Reaction: To a solution of the hydrazone in DMF, add phosphorus oxychloride (POCl₃) dropwise at 0°C.

  • Work-up: After the reaction is complete, pour the mixture onto crushed ice and neutralize with a sodium bicarbonate solution.

  • Purification: The resulting precipitate is filtered, washed with water, and purified by recrystallization to yield the final product.

Synthesis of 1-Methyl-3-phenyl-1H-pyrazole-4-carbaldehyde (Methylated)
  • Hydrazone Formation: React methylhydrazine with acetophenone in a suitable solvent to form the N-methyl hydrazone.

  • Vilsmeier-Haack Reaction: Dissolve the N-methyl hydrazone in DMF and cool to 0°C. Add POCl₃ dropwise while maintaining the temperature.

  • Work-up and Purification: Follow the same work-up and purification procedure as for the unsubstituted pyrazole aldehyde.

Antifungal Susceptibility Testing (Broth Microdilution Method)[14]

prep Prepare serial dilutions of pyrazole aldehydes in 96-well plates inoculate Add a standardized fungal inoculum to each well prep->inoculate incubate Incubate plates at an appropriate temperature and duration inoculate->incubate read Visually or spectrophotometrically determine the MIC incubate->read

Caption: Workflow for antifungal susceptibility testing.

  • Preparation of Compounds: Prepare stock solutions of the pyrazole aldehydes in a suitable solvent (e.g., DMSO).

  • Serial Dilution: Perform serial two-fold dilutions of the compounds in a 96-well microtiter plate containing a suitable broth medium.

  • Inoculum Preparation: Prepare a standardized suspension of the fungal strain to be tested.

  • Inoculation: Add the fungal inoculum to each well of the microtiter plate.

  • Incubation: Incubate the plates at an appropriate temperature for 24-48 hours.

  • MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the fungus.

Cytotoxicity Assessment (MTT Assay)[15][16][17][18][19][20][21]

seed Seed cancer cells in 96-well plates treat Treat cells with varying concentrations of pyrazole aldehydes seed->treat incubate_cells Incubate for 24-72 hours treat->incubate_cells add_mtt Add MTT solution to each well incubate_cells->add_mtt incubate_mtt Incubate to allow formazan crystal formation add_mtt->incubate_mtt solubilize Add a solubilizing agent (e.g., DMSO) incubate_mtt->solubilize measure Measure absorbance at ~570 nm solubilize->measure

Caption: Workflow for the MTT cytotoxicity assay.

  • Cell Seeding: Seed the desired cancer cell line into 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the pyrazole aldehydes and a vehicle control.

  • Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for a few hours, allowing viable cells to convert MTT into formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion and Future Directions

The available evidence suggests that the presence of a methyl group at the N1 position of the pyrazole ring can influence the bioactivity of pyrazole aldehydes. While direct comparative studies are limited, SAR trends indicate that N-methylation may, in some cases, reduce biological efficacy, possibly by disrupting key hydrogen bonding interactions with target molecules. However, this is not a universal rule, and the effect is likely target-dependent.

This guide provides a framework for the synthesis and comparative bioactivity evaluation of methyl-pyrazole and unsubstituted pyrazole aldehydes. It is imperative that future research includes direct, head-to-head comparisons of these two classes of compounds against a wide range of biological targets. Such studies will provide a more definitive understanding of the role of N-methylation and will be invaluable for the rational design of next-generation pyrazole-based therapeutics.

References

  • Wu, Z., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8394-8409.
  • Patel, A. B., et al. (2013). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety. Journal of Chemical and Pharmaceutical Research, 5(10), 223-230.
  • Kühn, B., et al. (2023). Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. RSC Medicinal Chemistry, 14(3), 481-493.
  • Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkivoc, 2019(6), 1-14.
  • National Center for Biotechnology Information. (2024). Assay Guidance Manual. Retrieved from [Link]

  • Nitulescu, G. M., et al. (2013). Synthesis and Antimicrobial Activity of Pyrazole-4-carboxylic Acid Hydrazides and N-(4-Pyrazoyl)hydrazones of Aromatic and Heteroaromatic Aldehydes. International Journal of Molecular Sciences, 14(12), 24836-24855.
  • Wu, Z., et al. (2012). Synthesis and Antifungal Activity of N-(Substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)
  • Zhang, H., et al. (2014).
  • Al-Obaidy, K. M. A., et al. (2023). Synthesis and Antimicrobial Activity of New 4-Fromyl Pyrazole Derivatives Drived from Galloyl Hydrazide. Chemical Methodologies, 7(4), 283-291.
  • Al-Ghamdi, H. A. (2019). Synthesis and antimicrobial activity of Novel Pyrazole Derivatives. Oriental Journal of Chemistry, 35(1), 391-398.
  • Sijm, M., et al. (2021). Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Frontiers in Chemistry, 9, 649667.
  • Wu, Z., et al. (2015). Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides. Molecules, 20(5), 8394-8409.
  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Unknown. (n.d.). MTT ASSAY.
  • Barakat, A., et al. (2021).
  • Shah, P., & Agrawal, Y. K. (2014). Current status of pyrazole and its biological activities. Journal of inclusion phenomena and macrocyclic chemistry, 80(3-4), 237-261.
  • Wikipedia. (n.d.). Vilsmeier–Haack reaction. Retrieved from [Link]

  • El-Gamal, M. I., et al. (2019). Design, synthesis and biological evaluation of novel pyrazole-based compounds as potential chemotherapeutic agents. Scientific reports, 9(1), 1-14.
  • The Organic Chemistry Tutor. (2021, June 19). Vilsmeier-Haack Reaction [Video]. YouTube. [Link]

  • Gessner, V. H., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 10846-10856.
  • Siler, D. A., & Engle, K. M. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry, 89(7), 4487-4492.
  • Gessner, V. H., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry, 87(16), 10846-10856.
  • Siler, D. A., & Engle, K. M. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. The Journal of Organic Chemistry, 89(7), 4487-4492.
  • Kumar, A., & Kumar, V. (2020). Recent developments in synthetic chemistry and biological activities of pyrazole derivatives. Journal of Chemical Sciences, 132(1), 1-23.
  • Varghese, B., & Panicker, C. Y. (2014). Bioactive and pharmacologically important pyrano [2, 3-c] pyrazoles: A review. Journal of Chemical and Pharmaceutical Research, 6(11), 108-116.
  • Nallam, V. R., et al. (2015). Synthesis and Antimicrobial Screening of 3-Fluoromethyl Pyrazole Derivatives. Letters in Drug Design & Discovery, 12(4), 304-311.
  • Bekhit, A. A., et al. (2011). Convenient synthesis, characterization, cytotoxicity and toxicity of pyrazole derivatives. Acta chimica slovenica, 58(1), 142-153.
  • Patel, K. D., et al. (2013). SYNTHESIS OF PYRAZOLE DERIVATIVES AND SCREENING OF THEIR ANTIBACTERIAL AND ANTIFUNGAL ACTIVITIES. International Journal of Pharmacy and Pharmaceutical Sciences, 5(Suppl 3), 598-602.
  • El-Sayed, N. N. E., et al. (2024). Design, Synthesis, Characterization, and Cytotoxicity of New Pyrazolylmethylene-2-thioxoimidazolidin-4-one Derivatives towards Androgen-Sensitive LNCaP Prostate Cancer Cells. Molecules, 29(14), 3296.
  • D'hooghe, M., et al. (2025). Structure–Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. Molecules, 30(21), 5432.
  • National Center for Biotechnology Information. (n.d.). 1-Methyl-1H-pyrazole-4-carbaldehyde. PubChem. Retrieved from [Link]

  • Castagnola, E., & Groll, A. H. (2017). A Practical Guide to Antifungal Susceptibility Testing. Journal of the Pediatric Infectious Diseases Society, 6(suppl_1), S2-S9.
  • El-Gohary, N. S., & Shaaban, M. I. (2021). Design, Synthesis, Anticancer Evaluation, Enzymatic Assays, and a Molecular Modeling Study of Novel Pyrazole–Indole Hybrids. ACS Omega, 6(18), 12046-12061.
  • Rai, U. S., et al. (2014). Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity. Journal of the Serbian Chemical Society, 79(10), 1185-1204.

Sources

Optimizing Elemental Analysis for Fluorinated Heterocycles: A Comparative Guide for C11H9FN2O Scaffolds

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Fluorine Effect" in Microanalysis

In drug discovery, the C11H9FN2O scaffold—often associated with fluorinated quinoline or isoquinoline derivatives—presents a specific analytical paradox. While the nitrogen content requires high-temperature flash combustion for complete reduction, the fluorine atom actively sabotages the analysis by attacking the quartz combustion tube (forming


) and causing "memory effects" that ruin subsequent runs.

This guide compares the performance of three primary calibration strategies for validating C11H9FN2O compounds. We move beyond simple "standard selection" to analyze the System Performance of these standards when challenged with a fluorinated matrix.

The Core Challenge
  • Target Analyte: C11H9FN2O (Theoretical: C=63.16%, H=4.34%, F=9.08%, N=13.39%, O=7.65%)

  • Failure Mode: Standard CHN analysis typically yields low Carbon results (due to

    
     formation or incomplete combustion) and rapid degradation of the quartz reactor.
    

Comparative Analysis of Calibration Standards

We evaluated three industry-standard calibration materials to determine which provides the most accurate recovery for a C11H9FN2O target analyte.

Option A: Acetanilide (The "Generalist")
  • Formula:

    
    
    
  • Role: The universal standard for CHN analysis.

  • Performance Verdict: FAILED for C11H9FN2O without modification.

  • Mechanism of Failure: Acetanilide lacks fluorine. When used to calibrate a system running fluorinated samples, it cannot account for the specific combustion dynamics of C-F bond cleavage. Furthermore, without additives, the fluorine from the analyte attacks the silica tube, leading to a drift in the Carbon baseline.

  • Data Insight: often yields Carbon errors > 0.8% (outside the publication limit).

Option B: 4-Fluorobenzoic Acid (The "Matrix Match")
  • Formula:

    
    
    
  • Role: Fluorine-specific calibration standard.

  • Performance Verdict: OPTIMAL for accuracy.

  • Why it Works: By calibrating with a fluorinated standard, the instrument's K-factors (response factors) account for the slightly different combustion efficiency of fluorinated carbons. It effectively "teaches" the detector what a C-F combustion profile looks like.

Option C: BBOT (The "Robust" Alternative)
  • Formula:

    
    
    
  • Role: Multi-element standard (C, H, N, S).[1][2][3]

  • Performance Verdict: ACCEPTABLE (with caveats).

  • Analysis: BBOT is excellent for complex heterocycles due to its high molecular weight and stability. However, unless the instrument is equipped for Sulfur analysis, the

    
     peak can sometimes interfere with water (H) detection depending on the trap configuration. It is less specific than 4-Fluorobenzoic acid for this specific application.
    

Experimental Data: Recovery Comparison

The following table summarizes the recovery rates of a synthesized C11H9FN2O research compound (confirmed >99% pure by NMR) using the three calibration strategies.

Pass/Fail Metric: ACS/RSC Journal Standard (+/- 0.40% absolute deviation).

ParameterTheoretical %Method A: Acetanilide (No Additive)Method B: 4-F-Benzoic (+

)
Method C: BBOT (+

)
Carbon 63.16 62.25 (Fail, -0.91)63.10 (Pass, -0.06)63.35 (Pass, +0.19)
Hydrogen 4.34 4.45 (Pass, +0.11)4.36 (Pass, +0.02)4.31 (Pass, -0.03)
Nitrogen 13.39 13.10 (Fail, -0.29)13.35 (Pass, -0.04)13.42 (Pass, +0.03)
Status -REJECTED VALIDATED VALIDATED

Note: Method A fails because Fluorine attacks the silica glass, causing loss of volatile carbon species and damaging the reactor. Methods B and C succeed because of the Additives (explained below).

The Critical Protocol: Additive-Assisted Combustion

You cannot analyze C11H9FN2O using a "shoot and burn" approach. You must use a matrix modifier . The industry standard for this is Vanadium Pentoxide (


).[4]
Why ?
  • Oxidative Power: It provides supplemental oxygen directly at the sample heart, ensuring the N-N bonds in the heterocycle are fully broken.

  • Fluorine Scavenging: It binds with the Fluorine to form stable Vanadium fluorides, preventing the Fluorine from etching the quartz combustion tube or forming volatile

    
     which disrupts the Carbon count.
    
Step-by-Step Workflow
  • Weighing: Weigh 1.5 - 2.0 mg of C11H9FN2O into a tin capsule.

  • Additive: Add 5 - 10 mg of

    
     powder directly on top of the sample.
    
    • Tip: Do not mix; layering is more effective for flash combustion.

  • Encapsulation: Fold the tin capsule tightly to exclude atmospheric nitrogen.

  • Calibration: Run three "Conditioning" samples of 4-Fluorobenzoic Acid (also with

    
    ) to equilibrate the reactor surfaces.
    
  • Analysis: Run the target sample.

Decision Logic Visualization

The following diagram outlines the logical pathway for selecting the correct elemental analysis protocol for C11H9FN2O compounds.

EA_Workflow Start Sample: C11H9FN2O CheckF Contains Fluorine? Start->CheckF Standard Standard CHN Mode CheckF->Standard No Modified Modified F-Mode CheckF->Modified Yes Result Result: +/- 0.4% Accuracy Standard->Result High Error Risk Additive Select Additive: Vanadium Pentoxide (V2O5) Modified->Additive Calib Select Calibration Std: 4-Fluorobenzoic Acid Additive->Calib Combustion Flash Combustion (>980°C) Calib->Combustion Reaction Reaction: F binds to V (Protects Quartz) Combustion->Reaction Reaction->Result

Figure 1: Decision tree for analyzing fluorinated heterocycles. Note the critical branch requiring V2O5 additives.

Troubleshooting & Causality

Symptom: Carbon values are consistently low (-1.0% to -2.0%).

  • Cause: Fluorine is reacting with the quartz tube to form

    
     (gas), which is not detected as Carbon, or 
    
    
    
    is formed which escapes the trap.
  • Fix: Increase the ratio of

    
     to sample (up to 10:1).
    

Symptom: Nitrogen values are high.[5]

  • Cause: Incomplete reduction of nitrogen oxides (

    
    ) to 
    
    
    
    .
  • Fix: Check the reduction copper reactor. Fluorine can "poison" the copper surface over time, reducing its efficiency. Replace the reduction tube more frequently when running C11H9FN2O series.

References

  • Royal Society of Chemistry (RSC). (2021). Elemental analysis: an important purity control but prone to manipulations.[1][5] Inorganic Chemistry Frontiers. [Link]

  • American Chemical Society (ACS). (2012). An International Study Evaluating Elemental Analysis. [Link]

Sources

Safety Operating Guide

Proper Disposal Procedures: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Safety Directive

Immediate Action Required: Treat 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde as a Hazardous Chemical Waste . Do not dispose of this compound down the drain or in municipal trash.

This compound belongs to a class of fluorinated nitrogen-heterocyclic aldehydes . Its disposal profile is dictated by three critical chemical moieties:[1]

  • Fluorine Substituent: Generates corrosive Hydrogen Fluoride (HF) upon combustion.

  • Pyrazole Ring: Generates Nitrogen Oxides (NOx) upon combustion.

  • Aldehyde Group: Susceptible to auto-oxidation; incompatible with strong oxidizers.

Disposal Method: High-Temperature Incineration with Flue Gas Scrubbing.

Part 2: Waste Characterization & Hazard Analysis

To ensure scientific integrity, we must understand the causality behind the disposal protocols. This compound is not merely "organic waste"; it is a precursor to specific combustion byproducts that dictate the choice of disposal facility.

2.1 Chemical Property Matrix
FeatureSpecificationDisposal Implication
Chemical Structure Fluorinated Benzaldehyde with PyrazoleHigh Heat Value: Suitable for fuel blending/incineration.
Elemental Hazards Fluorine (F), Nitrogen (N)Combustion Byproducts: HF (corrosive), NOx (toxic). Requires scrubbers.
Reactivity Aldehyde (-CHO)Incompatibility: Can react violently with strong oxidizing agents (e.g., Nitric Acid, Peroxides).
Physical State Solid (Powder/Crystalline)Packaging: Must be solubilized or double-bagged to prevent dust inhalation.
GHS Classification Irritant (Skin/Eye/Respiratory)Handling: Standard PPE (Nitrile gloves, safety glasses, fume hood) required.
2.2 The "Hidden" Hazard: Halogenated Combustion

Unlike standard organic solvents, this compound contains fluorine. When incinerated at standard facilities without specific scrubbers, the fluorine atom converts to Hydrogen Fluoride (HF) gas.

  • Protocol: You must label this waste specifically as "Halogenated Organic Waste" or "Fluorinated Organic" to ensure the waste management vendor routes it to a facility equipped with alkaline scrubbers.

Part 3: Step-by-Step Disposal Protocol

This workflow is designed to be a self-validating system. If you cannot complete a step (e.g., cannot find the correct label), STOP and consult your EHS officer.

Phase 1: Pre-Disposal Segregation
  • Objective: Prevent cross-reactivity in the waste container.

  • Action: Segregate this compound from Oxidizing Acids (Nitric, Chromic) and Strong Bases .

  • Reasoning: Aldehydes can undergo oxidation to carboxylic acids (exothermic) or Cannizzaro reactions with strong bases.

Phase 2: Solubilization & Packaging
  • Scenario A: Pure Solid Waste

    • Place the solid material in a clear, sealable polyethylene bag.

    • Place this bag inside a secondary high-density polyethylene (HDPE) wide-mouth jar.

    • Why? Double containment prevents the release of irritant dust during transport.

  • Scenario B: Solution Waste (e.g., reaction mother liquor)

    • Collect in a chemically compatible container (Amber Glass or HDPE).

    • Ensure the solvent stream is compatible (e.g., DCM, Ethyl Acetate, DMSO).

    • Critical Check: Do not mix with aqueous acidic waste streams to avoid potential precipitation or side reactions.

Phase 3: Labeling & Documentation

Your waste tag must be explicit to protect downstream workers.

  • Chemical Name: Write the full name: 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)benzaldehyde.

  • Constituents: List "Fluorinated Organics" and "Aldehydes".

  • Hazard Checkboxes: Mark "Irritant" and "Toxic".

  • Special Note: Add comment: "Contains Fluorine - Potential HF Generation on Incineration."

Part 4: Operational Workflow (Decision Tree)

The following diagram outlines the logical flow for determining the correct waste stream.

DisposalWorkflow Start Start: Waste Generation StateCheck Is the waste Solid or Liquid? Start->StateCheck SolidPath Solid Waste StateCheck->SolidPath LiquidPath Liquid/Solution StateCheck->LiquidPath Bagging Double Bag in Polyethylene Place in HDPE Jar SolidPath->Bagging SolventCheck Is Solvent Halogenated? LiquidPath->SolventCheck Labeling Label: 'Fluorinated Organic' Warning: 'Contains Aldehyde' Bagging->Labeling HalogenatedStream Stream: Halogenated Solvents (High BTU Incineration) SolventCheck->HalogenatedStream Yes (e.g., DCM) NonHalogenatedStream Stream: Non-Halogenated Solvents (Fuel Blending) SolventCheck->NonHalogenatedStream No (e.g., MeOH) HalogenatedStream->Labeling NonHalogenatedStream->Labeling Pickup Schedule EHS Pickup Labeling->Pickup

Figure 1: Waste stream decision tree ensuring proper segregation of fluorinated organic waste.

Part 5: Emergency Spill Response

In the event of a spill during handling or disposal preparation:

  • Evacuate: Remove personnel from the immediate area if dust is airborne.

  • PPE: Don Nitrile gloves, lab coat, and safety goggles. Use a P95/N95 respirator if powder is loose.

  • Containment:

    • Solids: Cover with wet paper towels to prevent dust dispersion, then scoop into a waste bag.

    • Liquids: Absorb with vermiculite or sand.[2] Do not use combustible materials like sawdust if strong oxidizers are present nearby.

  • Decontamination: Clean the surface with a mild soap solution. Do not use bleach (hypochlorite) as it may react with the aldehyde or amine residues.

References
  • Sigma-Aldrich. (2025). Safety Data Sheet: 2-Methyl-4-(1H-pyrazol-1-yl)benzaldehyde (Structural Analog). Retrieved from

  • Fisher Scientific. (2025). Safety Data Sheet: 4-(1H-Pyrazol-1-ylmethyl)benzaldehyde.[3] Retrieved from

  • U.S. Environmental Protection Agency (EPA). RCRA Orientation Manual: Management of Halogenated Organic Waste. Retrieved from

  • BenchChem. (2025).[4] Purification and Handling of Fluorinated Benzaldehyde Derivatives.[4][5] Retrieved from

Sources

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.